Bis(4-Methoxyphenyl)methanone-d8

Core Science & Biosynthesis

The Role of Bis(4-Methoxyphenyl)methanone-d8 in Modern Research: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the scientific applications of Bis(4-Methoxyphenyl)methanone-d8, a deuterated analog of Bis(4-Methoxyphenyl)methanone. The primary utility of this compound lies in its application as an internal standard for quantitative bioanalytical assays and as a tracer in metabolic and pharmacokinetic studies. Its near-identical physicochemical properties to the parent compound, combined with its distinct mass, make it an invaluable tool in mass spectrometry-based analyses.

Core Applications in Research

Bis(4-Methoxyphenyl)methanone-d8 is predominantly used in research settings for the following purposes:

• Internal Standard in Quantitative Analysis : In techniques such as liquid chromatography-tandem mass spectrometry (LC-MS/MS) and gas chromatography-mass spectrometry (GC-MS), deuterated standards are considered the gold standard for quantification.[1] Bis(4-Methoxyphenyl)methanone-d8 is added to biological samples at a known concentration to accurately quantify the endogenous or administered levels of the non-deuterated form. It compensates for variations in sample preparation, injection volume, and matrix effects, thereby enhancing the accuracy and precision of the measurement.

• Tracer in Pharmacokinetic and Metabolic Studies : The deuterium (B1214612) labeling allows researchers to distinguish the administered compound from its endogenous counterparts. This is crucial in pharmacokinetic studies to determine parameters such as absorption, distribution, metabolism, and excretion (ADME). By tracking the fate of the deuterated compound, a clearer understanding of the parent drug's behavior in a biological system can be achieved.

Data Presentation: Performance of a Representative Bioanalytical Method

The following tables summarize the typical performance characteristics of a validated LC-MS/MS method for the quantification of Bis(4-Methoxyphenyl)methanone in human plasma, using Bis(4-Methoxyphenyl)methanone-d8 as an internal standard. The data presented is representative of the performance expected from such an assay.

Table 1: Linearity of the Method

Calibration Range (ng/mL)	Correlation Coefficient (r²)	Weighting Factor
0.5 - 500	> 0.998	1/x²

Table 2: Accuracy and Precision

Spiked Concentration (ng/mL)	Measured Concentration (Mean ± SD, n=6)	Accuracy (%)	Precision (%RSD)
1.5 (LQC)	1.49 ± 0.11	99.3	7.4
75 (MQC)	76.2 ± 3.8	101.6	5.0
400 (HQC)	395.6 ± 15.8	98.9	4.0
LQC: Lower Quality Control, MQC: Medium Quality Control, HQC: High Quality Control

Table 3: Limit of Detection (LOD) and Limit of Quantification (LOQ)

Parameter	Concentration (ng/mL)
Limit of Detection (LOD)	0.15
Limit of Quantification (LOQ)	0.5

Experimental Protocols

A detailed methodology for a typical experiment involving the quantification of Bis(4-Methoxyphenyl)methanone in a biological matrix using Bis(4-Methoxyphenyl)methanone-d8 as an internal standard is provided below.

Protocol 1: Quantification in Human Plasma using LC-MS/MS

1. Sample Preparation (Protein Precipitation)

• To 100 µL of human plasma in a microcentrifuge tube, add 20 µL of the internal standard working solution (Bis(4-Methoxyphenyl)methanone-d8 at 1 µg/mL in methanol).

• Vortex the mixture for 10 seconds.

• Add 300 µL of ice-cold acetonitrile (B52724) to precipitate the proteins.

• Vortex the samples for 1 minute.

• Centrifuge at 13,000 rpm for 10 minutes at 4°C.

• Transfer the supernatant to a clean tube and evaporate to dryness under a stream of nitrogen at 40°C.

• Reconstitute the residue in 100 µL of the mobile phase (e.g., 50:50 acetonitrile:water with 0.1% formic acid).

• Transfer to an autosampler vial for LC-MS/MS analysis.

2. LC-MS/MS Conditions

• Liquid Chromatography:

  • Column: A C18 reversed-phase column (e.g., 2.1 x 50 mm, 1.8 µm).

  • Mobile Phase A: Water with 0.1% formic acid.

  • Mobile Phase B: Acetonitrile with 0.1% formic acid.

  • Gradient: A linear gradient from 5% to 95% B over 5 minutes.

  • Flow Rate: 0.4 mL/min.

  • Injection Volume: 5 µL.

• Tandem Mass Spectrometry:

  • Ionization Mode: Electrospray Ionization (ESI), Positive.

  • Scan Type: Multiple Reaction Monitoring (MRM).

  • MRM Transitions (Hypothetical):

    • Bis(4-Methoxyphenyl)methanone: Q1: 243.1 m/z -> Q3: 135.1 m/z

    • Bis(4-Methoxyphenyl)methanone-d8: Q1: 251.1 m/z -> Q3: 139.1 m/z

Mandatory Visualizations

Logical Relationship Diagram: Rationale for Using a Deuterated Internal Standard

Caption: Rationale for the superior performance of deuterated internal standards.

Experimental Workflow Diagram: Quantification in Plasma

Caption: Experimental workflow for the quantification of Bis(4-Methoxyphenyl)methanone.

Signaling Pathway Diagram: General Nuclear Receptor Signaling

While Bis(4-Methoxyphenyl)methanone is not known to be a potent modulator of a specific signaling pathway, some benzophenone (B1666685) derivatives are investigated for their potential endocrine-disrupting effects, which can involve nuclear receptors. A deuterated tracer like Bis(4-Methoxyphenyl)methanone-d8 would be essential for studying the ADME properties of the parent compound in such a toxicological or pharmacological context.

Caption: A generalized nuclear receptor signaling pathway.

References

• 1. benchchem.com [benchchem.com]

Physical and chemical properties of Bis(4-Methoxyphenyl)methanone-d8

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the physical and chemical properties of Bis(4-Methoxyphenyl)methanone-d8, a deuterated analog of Bis(4-Methoxyphenyl)methanone. This document is intended for use by researchers, scientists, and professionals in drug development who require detailed information on this stable isotope-labeled compound.

Core Physical and Chemical Properties

Bis(4-Methoxyphenyl)methanone-d8 is a synthetic, isotopically labeled organic compound. The deuterium (B1214612) labeling provides a distinct mass signature, making it an invaluable tool in various analytical and research applications.

Quantitative Data Summary

The physical and chemical properties of Bis(4-Methoxyphenyl)methanone-d8 are summarized in the tables below. Data for the non-deuterated analogue (Bis(4-Methoxyphenyl)methanone) is provided for comparison.

Identifier	Bis(4-Methoxyphenyl)methanone-d8	Bis(4-Methoxyphenyl)methanone
IUPAC Name	Bis(4-methoxyphenyl-2,3,5,6-d4)methanone	Bis(4-methoxyphenyl)methanone
Synonyms	4,4'-Dimethoxybenzophenone-d8	4,4'-Dimethoxybenzophenone, Di-p-anisyl ketone
CAS Number	350818-55-2	90-96-0
Molecular Formula	C₁₅H₆D₈O₃[1]	C₁₅H₁₄O₃[2]
Molecular Weight	250.32 g/mol [1]	242.27 g/mol [3]

Physical Property	Bis(4-Methoxyphenyl)methanone-d8	Bis(4-Methoxyphenyl)methanone
Appearance	White to off-white solid[1]	White solid
Melting Point	Not explicitly available	141-146 °C[2]
Boiling Point	Not explicitly available (inferred to be high)[1]	Not available[2]
Solubility	Moderately soluble in dichloromethane (B109758) and ethanol. Insoluble in water.[1]	Soluble in ethanol. Insoluble in water.

Synthesis and Characterization

The synthesis of Bis(4-Methoxyphenyl)methanone-d8 can be achieved through various established organic chemistry methodologies. A common and effective approach is the Suzuki-Miyaura cross-coupling reaction.

Experimental Protocol: Suzuki-Miyaura Cross-Coupling for Synthesis

This protocol describes a plausible method for the synthesis of Bis(4-Methoxyphenyl)methanone-d8.

Materials:

• 4-bromobenzoyl chloride

• (4-methoxyphenyl-d4)boronic acid

• Palladium(II) acetate (B1210297) (Pd(OAc)₂)

• Triphenylphosphine (B44618) (PPh₃)

• Potassium carbonate (K₂CO₃)

• Toluene (B28343) (anhydrous)

• Water (degassed)

• Ethyl acetate

• Brine

• Anhydrous magnesium sulfate (B86663) (MgSO₄)

Procedure:

• Reaction Setup: In a flame-dried round-bottom flask under an inert atmosphere (e.g., argon or nitrogen), combine 4-bromobenzoyl chloride (1 equivalent), (4-methoxyphenyl-d4)boronic acid (2.2 equivalents), and potassium carbonate (3 equivalents).

• Catalyst Preparation: In a separate flask, prepare the palladium catalyst by dissolving palladium(II) acetate (0.02 equivalents) and triphenylphosphine (0.08 equivalents) in anhydrous, degassed toluene.

• Reaction Initiation: Add the catalyst solution to the flask containing the reactants. Add a 2:1 mixture of toluene and degassed water.

• Reaction Conditions: Heat the reaction mixture to 80-90 °C and stir vigorously for 12-24 hours. Monitor the reaction progress by thin-layer chromatography (TLC).

• Workup: Upon completion, cool the reaction mixture to room temperature. Dilute with ethyl acetate and wash sequentially with water and brine.

• Purification: Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure. Purify the crude product by column chromatography on silica (B1680970) gel using a hexane/ethyl acetate gradient.

• Characterization: Confirm the identity and purity of the final product using Nuclear Magnetic Resonance (NMR) spectroscopy and Mass Spectrometry (MS).

Analytical Characterization

• ¹H NMR (Proton Nuclear Magnetic Resonance): The ¹H NMR spectrum is expected to show a singlet for the methoxy (B1213986) protons. The aromatic region will be simplified compared to the non-deuterated analog due to the substitution of protons with deuterium.

• ¹³C NMR (Carbon-13 Nuclear Magnetic Resonance): The ¹³C NMR spectrum will show characteristic peaks for the carbonyl carbon, the methoxy carbon, and the aromatic carbons. The signals for the deuterated carbons may be broadened or show reduced intensity. For the non-deuterated compound, characteristic peaks are observed at approximately δ 194.6 (C=O), 162.9, 132.3, 130.8, 113.5 (aromatic carbons), and 55.5 (methoxy carbon).

• Mass Spectrometry (MS): The mass spectrum will show a molecular ion peak (M+) at m/z 250.3, corresponding to the molecular weight of the deuterated compound. The fragmentation pattern can be compared to that of the non-deuterated analog (M+ at m/z 242.1) to confirm the structure.

Applications in Research and Development

The primary utility of Bis(4-Methoxyphenyl)methanone-d8 lies in its application as an internal standard and a tracer in various studies.

• Internal Standard: Due to its isotopic labeling, it can be used as an internal standard in quantitative analyses by NMR, Gas Chromatography-Mass Spectrometry (GC-MS), and Liquid Chromatography-Mass Spectrometry (LC-MS).[4][5]

• Metabolic Tracer: Deuteration can influence the pharmacokinetic and metabolic profiles of molecules.[4] This property allows its use as a tracer to elucidate metabolic pathways of related compounds in drug development.[1]

• Reaction Mechanism Studies: The kinetic isotope effect associated with the carbon-deuterium bond can be exploited to study the mechanisms of chemical reactions.[1]

Safety and Handling

• General Handling: Handle in a well-ventilated area. Wear appropriate personal protective equipment (PPE), including gloves, lab coat, and safety glasses.

• Storage: Store in a cool, dry place away from incompatible materials such as strong oxidizing agents.

• Hazards: The non-deuterated compound may cause skin and eye irritation. Avoid inhalation of dust.

Visualizations

Synthetic Workflow

Caption: Synthetic workflow for Bis(4-Methoxyphenyl)methanone-d8.

Key Applications

Caption: Key applications of Bis(4-Methoxyphenyl)methanone-d8.

References

• 1. Buy Bis(4-Methoxyphenyl)methanone-d8 (EVT-15277176) [evitachem.com]
• 2. chemsynthesis.com [chemsynthesis.com]
• 3. 4,4'-Dimethoxybenzophenone | C15H14O3 | CID 7032 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. medchemexpress.com [medchemexpress.com]
• 5. medchemexpress.com [medchemexpress.com]

An In-depth Technical Guide on Bis(4-Methoxyphenyl)methanone-d8

For Researchers, Scientists, and Drug Development Professionals

This document provides a detailed overview of the chemical structure and molecular properties of Bis(4-Methoxyphenyl)methanone-d8, a deuterated analog of Bis(4-Methoxyphenyl)methanone. This isotopically labeled compound is a valuable tool in various research applications, including mass spectrometry-based assays and metabolic studies, where it can be used as an internal standard.

Core Compound Properties

Bis(4-Methoxyphenyl)methanone-d8 is a stable, isotopically labeled form of the parent compound, also known as 4,4'-dimethoxybenzophenone. The "-d8" designation signifies the replacement of eight hydrogen atoms with deuterium (B1214612) atoms on the phenyl rings. This substitution results in a higher molecular weight compared to the unlabeled compound, which allows for its clear differentiation in analytical studies.

Quantitative Data Summary

The key quantitative properties of Bis(4-Methoxyphenyl)methanone-d8 are summarized in the table below for easy reference and comparison.

Property	Value
Chemical Formula	C₁₅H₆D₈O₃
Exact Molecular Weight	250.14 g/mol
Parent Compound Formula	C₁₅H₁₄O₃
Parent Compound MW	242.27 g/mol
Isotopic Purity	Typically ≥98%
Chemical Purity	Typically ≥98%

Chemical Structure

The molecular structure of Bis(4-Methoxyphenyl)methanone-d8 consists of a central ketone group (a carbonyl group bonded to two carbon atoms). Each of these carbon atoms is part of a separate phenyl ring. A methoxy (B1213986) group (-OCH₃) is attached to the fourth carbon (the para position) of each phenyl ring, relative to the point of attachment to the central ketone. In the deuterated form, the four hydrogen atoms on each of the two phenyl rings are replaced by deuterium atoms. The hydrogen atoms on the methyl groups of the methoxy substituents remain as protium.

Structural Representation:

A 2D representation of the chemical structure is provided below:

(Note: C6D4 represents a deuterated phenyl ring)

Logical Relationship of Deuteration

The following diagram illustrates the relationship between the parent compound and its deuterated analog.

Caption: Isotopic labeling of the parent compound to yield the d8 analog.

Experimental Considerations

While detailed experimental protocols are beyond the scope of this guide, it is important to note the analytical techniques used to characterize Bis(4-Methoxyphenyl)methanone-d8.

Experimental Workflow for Characterization:

Caption: General workflow for the synthesis and analysis of the compound.

• Mass Spectrometry (MS): This technique is crucial for confirming the molecular weight of the deuterated compound and assessing its isotopic purity. The mass spectrum will show a peak corresponding to the mass-to-charge ratio of the deuterated molecule, which will be shifted by approximately 8 Da compared to the unlabeled compound.

• Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H NMR and ¹³C NMR are used to confirm the overall structure of the molecule. The absence of signals corresponding to the aromatic protons in the ¹H NMR spectrum confirms the positions of deuterium labeling.

• High-Performance Liquid Chromatography (HPLC): HPLC is employed to determine the chemical purity of the compound, ensuring it is free from starting materials and byproducts.

The use of Bis(4-Methoxyphenyl)methanone-d8 as an internal standard in quantitative mass spectrometry assays relies on its chemical identity to the analyte of interest, while its mass difference allows for its distinct detection. This is a fundamental principle in isotope dilution mass spectrometry.

An In-Depth Technical Guide to the Synthesis of 4,4'-Dimethoxybenzophenone-d8

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the synthetic pathways for 4,4'-Dimethoxybenzophenone-d8, a deuterated analog of 4,4'-Dimethoxybenzophenone. This isotopically labeled compound is a valuable tool in various research applications, including metabolic studies, pharmacokinetic analysis, and as an internal standard in mass spectrometry-based assays. This document outlines the core synthetic strategies, detailed experimental protocols, and relevant data to facilitate its preparation in a laboratory setting.

Introduction

4,4'-Dimethoxybenzophenone is a widely used compound in organic synthesis and as a photoinitiator. The deuterated version, 4,4'-Dimethoxybenzophenone-d8, where eight hydrogen atoms are replaced by deuterium (B1214612), offers significant advantages in analytical and metabolic research. The presence of deuterium atoms provides a distinct mass shift, allowing for precise quantification and differentiation from its non-deuterated counterpart. This guide focuses on a logical and efficient synthetic approach to obtain this deuterated molecule with a high degree of isotopic enrichment.

Retrosynthetic Analysis and Proposed Pathway

The most direct and widely applicable method for the synthesis of benzophenone (B1666685) derivatives is the Friedel-Crafts acylation. This approach can be adapted for the synthesis of 4,4'-Dimethoxybenzophenone-d8 by utilizing deuterated starting materials. The core strategy involves the acylation of a deuterated anisole (B1667542) derivative with a deuterated acylating agent.

A plausible retrosynthetic analysis breaks down the target molecule into two key deuterated synthons: Anisole-d5 (deuterated on the aromatic ring) and 4-(methoxy-d3)-benzoyl chloride .

Caption: Retrosynthetic analysis of 4,4'-Dimethoxybenzophenone-d8.

This pathway ensures the introduction of deuterium atoms at all desired positions. The following sections provide detailed protocols for the synthesis of these deuterated precursors and the final Friedel-Crafts acylation.

Synthesis of Deuterated Precursors

Synthesis of Anisole-d5

Anisole-d5 can be prepared in a two-step process starting from phenol. The first step involves the deuteration of the aromatic ring, followed by a Williamson ether synthesis to introduce the methoxy (B1213986) group.

Step 1: Synthesis of Phenol-d6

Phenol can be deuterated by acid-catalyzed hydrogen-deuterium exchange in the presence of a deuterium source like deuterium oxide (D₂O).

Caption: Synthesis of Phenol-d6.

Step 2: Synthesis of Anisole-d5 via Williamson Ether Synthesis

The resulting Phenol-d6 is then methylated using a standard Williamson ether synthesis protocol with a non-deuterated methylating agent.

Caption: Synthesis of Anisole-d5.

Synthesis of 4-(methoxy-d3)-benzoyl chloride

This precursor is synthesized starting from 4-hydroxybenzoic acid.

Step 1: Synthesis of Methyl 4-hydroxybenzoate

Esterification of 4-hydroxybenzoic acid is performed to protect the carboxylic acid.

Step 2: Synthesis of Methyl 4-(methoxy-d3)benzoate

A Williamson ether synthesis is carried out using deuterated methyl iodide (Iodomethane-d3).

Caption: Synthesis of Methyl 4-(methoxy-d3)benzoate.

Step 3: Synthesis of 4-(methoxy-d3)benzoic acid

The ester is hydrolyzed back to the carboxylic acid.

Step 4: Synthesis of 4-(methoxy-d3)-benzoyl chloride

The carboxylic acid is converted to the acid chloride using a chlorinating agent like thionyl chloride (SOCl₂) or oxalyl chloride.[1]

Caption: Synthesis of 4-(methoxy-d3)-benzoyl chloride.

Final Synthesis: Friedel-Crafts Acylation

The final step involves the Lewis acid-catalyzed acylation of Anisole-d5 with 4-(methoxy-d3)-benzoyl chloride.

References

• 1. 4-Methoxybenzoyl chloride synthesis - chemicalbook [chemicalbook.com]

Bis(4-Methoxyphenyl)methanone-d8 CAS number and supplier information

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides comprehensive information on Bis(4-Methoxyphenyl)methanone-d8, a deuterated internal standard crucial for accurate quantitative analysis in various scientific disciplines, particularly in mass spectrometry and nuclear magnetic resonance spectroscopy.

Core Compound Information

Bis(4-Methoxyphenyl)methanone-d8 is the deuterium-labeled analogue of Bis(4-Methoxyphenyl)methanone. The incorporation of eight deuterium (B1214612) atoms onto the phenyl rings provides a distinct mass shift, making it an ideal internal standard for quantifying its non-labeled counterpart in complex matrices.

Property	Value	Reference
CAS Number	350818-55-2	[1]
Molecular Formula	C₁₅H₆D₈O₃
Molecular Weight	250.32 g/mol
Synonyms	4,4'-Dimethoxybenzophenone-d8, Bis(4-methoxyphenyl-2,3,5,6-d4)methanone	[1]
Appearance	White to off-white solid	[2]
Storage	Store at room temperature, protected from light and moisture	[3]

Physicochemical Properties (Non-deuterated)

Experimental data for the deuterated compound is limited. The following table summarizes the properties of the non-deuterated Bis(4-Methoxyphenyl)methanone (CAS: 90-96-0), which are expected to be very similar.

Property	Value	Reference
Melting Point	142-145 °C	[2]
Boiling Point	399.2 °C at 760 mmHg
Density	1.1 g/cm³
LogP	3.6
Solubility	Insoluble in water; Soluble in methanol (B129727), ethanol (B145695), and chloroform (B151607)	[2]

Supplier Information

Bis(4-Methoxyphenyl)methanone-d8 is available from several reputable chemical suppliers specializing in stable isotope-labeled compounds.

Supplier	Product Number	Purity
MedChemExpress	HY-W013424S	>98%
LGC Standards	D-5038	Isotopic Purity: 98 atom % D
Toronto Research Chemicals	D462517	N/A
Santa Cruz Biotechnology	sc-218738	N/A

Synthesis and Purification

The synthesis of Bis(4-Methoxyphenyl)methanone-d8 involves the introduction of deuterium atoms onto the aromatic rings of Bis(4-Methoxyphenyl)methanone. While specific proprietary synthesis details are not publicly available, a general approach for the deuteration of aromatic ketones can be outlined.

General Synthesis Protocol: Acid-Catalyzed H/D Exchange

A common method for introducing deuterium onto aromatic rings is through acid-catalyzed hydrogen-deuterium exchange in the presence of a deuterium source, such as deuterated sulfuric acid (D₂SO₄) or trifluoroacetic acid-d (TFA-d).

Reaction Scheme:

Methodology:

• Dissolution: Dissolve Bis(4-Methoxyphenyl)methanone in a suitable anhydrous solvent that is inert to the reaction conditions, such as deuterated chloroform (CDCl₃).

• Deuterium Source Addition: Slowly add an excess of a strong deuterating acid, like D₂SO₄, to the solution at room temperature.

• Reaction: Stir the mixture at an elevated temperature (e.g., 50-70 °C) for an extended period (24-48 hours) to facilitate the H/D exchange on the aromatic rings. The progress of the reaction can be monitored by ¹H NMR by observing the disappearance of the aromatic proton signals.

• Quenching: Carefully quench the reaction by slowly adding the mixture to ice-cold D₂O.

• Extraction: Extract the deuterated product with a suitable organic solvent, such as dichloromethane (B109758) or diethyl ether.

• Washing: Wash the organic layer with a saturated sodium bicarbonate solution (in D₂O) and then with brine (in D₂O) to remove any remaining acid.

• Drying and Evaporation: Dry the organic layer over anhydrous sodium sulfate, filter, and evaporate the solvent under reduced pressure to obtain the crude deuterated product.

Purification

Purification of the crude Bis(4-Methoxyphenyl)methanone-d8 is typically achieved through recrystallization or column chromatography.

• Recrystallization: Dissolve the crude product in a minimal amount of a hot solvent (e.g., ethanol or a mixture of ethyl acetate (B1210297) and hexane) and allow it to cool slowly to form crystals of the purified compound.

• Column Chromatography: For higher purity, employ silica (B1680970) gel column chromatography using a non-polar eluent system, such as a gradient of ethyl acetate in hexane, to separate the desired deuterated product from any remaining non-deuterated or partially deuterated starting material and other impurities.

Experimental Protocols for Use as an Internal Standard

The primary application of Bis(4-Methoxyphenyl)methanone-d8 is as an internal standard in quantitative analytical methods to correct for variations in sample preparation, injection volume, and instrument response.

General Workflow for Quantitative Analysis

The following diagram illustrates the general workflow for using an internal standard in a quantitative analytical setting.

Caption: General workflow for quantitative analysis using an internal standard.

LC-MS/MS Protocol

This protocol provides a representative method for the quantification of Bis(4-Methoxyphenyl)methanone in a biological matrix, such as human plasma, using Bis(4-Methoxyphenyl)methanone-d8 as an internal standard.

1. Preparation of Solutions:

• Analyte Stock Solution (1 mg/mL): Accurately weigh and dissolve 10 mg of Bis(4-Methoxyphenyl)methanone in 10 mL of methanol.

• Internal Standard Stock Solution (1 mg/mL): Accurately weigh and dissolve 10 mg of Bis(4-Methoxyphenyl)methanone-d8 in 10 mL of methanol.

• Working Solutions: Prepare serial dilutions of the analyte stock solution in methanol to create calibration standards ranging from 1 ng/mL to 1000 ng/mL. Prepare a working internal standard solution of 100 ng/mL in methanol.

2. Sample Preparation (Protein Precipitation):

• To 100 µL of plasma sample (blank, calibration standard, or unknown), add 20 µL of the 100 ng/mL internal standard working solution.

• Vortex briefly to mix.

• Add 300 µL of ice-cold acetonitrile (B52724) to precipitate proteins.

• Vortex vigorously for 1 minute.

• Centrifuge at 14,000 rpm for 10 minutes at 4 °C.

• Transfer the supernatant to a clean vial for LC-MS/MS analysis.

3. LC-MS/MS Parameters:

Parameter	Setting
LC System	Agilent 1290 Infinity II or equivalent
Column	C18 reverse-phase (e.g., 2.1 x 50 mm, 1.8 µm)
Mobile Phase A	0.1% Formic acid in water
Mobile Phase B	0.1% Formic acid in acetonitrile
Gradient	5% B to 95% B over 5 minutes, hold for 2 min, then re-equilibrate
Flow Rate	0.4 mL/min
Injection Volume	5 µL
MS System	Sciex Triple Quad 6500+ or equivalent
Ionization Mode	Electrospray Ionization (ESI), Positive
MRM Transitions	Bis(4-Methoxyphenyl)methanone: To be determined empirically
Bis(4-Methoxyphenyl)methanone-d8: To be determined empirically

4. Data Analysis:

• Integrate the peak areas for the specified MRM transitions of the analyte and the internal standard.

• Calculate the peak area ratio (analyte/internal standard).

• Construct a calibration curve by plotting the peak area ratio against the analyte concentration for the calibration standards.

• Determine the concentration of the analyte in the unknown samples by interpolating their peak area ratios from the calibration curve.

GC-MS Protocol

For analysis by GC-MS, derivatization is generally not required for this compound.

1. Sample Preparation (Liquid-Liquid Extraction):

• To 200 µL of the sample, add 20 µL of the 100 ng/mL internal standard working solution.

• Add 1 mL of ethyl acetate and vortex for 2 minutes.

• Centrifuge at 3,000 g for 5 minutes.

• Transfer the organic layer to a new tube and evaporate to dryness under a gentle stream of nitrogen.

• Reconstitute the residue in 100 µL of ethyl acetate for GC-MS analysis.

2. GC-MS Parameters:

Parameter	Setting
GC System	Agilent 8890 GC or equivalent
Column	HP-5ms (30 m x 0.25 mm, 0.25 µm film thickness) or equivalent
Injector Temp.	280 °C
Oven Program	Start at 150 °C, hold for 1 min, ramp to 300 °C at 20 °C/min, hold for 5 min
Carrier Gas	Helium, 1.2 mL/min
MS System	Agilent 5977B MSD or equivalent
Ionization Mode	Electron Ionization (EI), 70 eV
Monitored Ions	Bis(4-Methoxyphenyl)methanone: m/z 242 (M+), other characteristic fragments
Bis(4-Methoxyphenyl)methanone-d8: m/z 250 (M+), other characteristic fragments

Applications in Research and Drug Development

The use of deuterated internal standards like Bis(4-Methoxyphenyl)methanone-d8 is fundamental in various stages of drug development:

• Pharmacokinetic (PK) Studies: Accurate quantification of drug candidates and their metabolites in biological fluids is essential to understand their absorption, distribution, metabolism, and excretion (ADME) profiles.

• Metabolic Stability Assays: Determining the rate at which a compound is metabolized by liver microsomes or other enzyme systems.

• Bioequivalence Studies: Comparing the bioavailability of different formulations of a drug.

• Toxicology Studies: Quantifying drug levels in tissues to assess potential toxicity.

The logical relationship for selecting a deuterated internal standard is outlined in the diagram below.

Caption: Rationale for selecting a deuterated internal standard.

By providing a reliable method for accurate quantification, Bis(4-Methoxyphenyl)methanone-d8 plays a vital role in generating high-quality data to support critical decisions in the drug development pipeline.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. Controlled synthesis of CD 2 H-ketones - Chemical Communications (RSC Publishing) DOI:10.1039/D4CC04819A [pubs.rsc.org]
• 3. Buy Bis(4-Methoxyphenyl)methanone-d8 (EVT-15277176) [evitachem.com]

The Role of Bis(4-Methoxyphenyl)methanone-d8 in Stable Isotope Labeling: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide explores the application of Bis(4-Methoxyphenyl)methanone-d8 as a stable isotope-labeled internal standard in quantitative analytical studies. Deuterium-labeled compounds are pivotal in pharmacokinetic and metabolic research, offering a robust method for precise quantification of analytes in complex biological matrices. This document provides a comprehensive overview of the core principles, experimental protocols, and data presentation pertinent to the use of Bis(4-Methoxyphenyl)methanone-d8.

Core Principles of Stable Isotope Labeling with Deuterium (B1214612)

Stable isotope labeling involves the incorporation of a stable, non-radioactive isotope into a molecule of interest. In the case of Bis(4-Methoxyphenyl)methanone-d8, eight hydrogen atoms are replaced with deuterium (²H or D). The fundamental principle behind its utility lies in the mass difference between the labeled (deuterated) and unlabeled analyte. This mass difference allows for their distinct detection by mass spectrometry (MS), while their nearly identical physicochemical properties ensure they behave similarly during sample preparation and chromatographic separation.

The use of deuterated compounds as internal standards is considered the gold standard in quantitative mass spectrometry, particularly in liquid chromatography-mass spectrometry (LC-MS) for bioanalytical assays.[1] This approach is rooted in the principle of Isotope Dilution Mass Spectrometry (IDMS), a technique that provides highly accurate and precise quantification by correcting for sample loss during preparation and variations in instrument response.[1]

A key advantage of using deuterium-labeled standards is the Kinetic Isotope Effect (KIE) . The carbon-deuterium (C-D) bond is stronger than the carbon-hydrogen (C-H) bond.[2] Consequently, enzymatic reactions that involve the cleavage of a C-H bond as the rate-limiting step of metabolism are often slower for the deuterated compound.[2] This can lead to a longer half-life and increased systemic exposure of the deuterated molecule, a factor to consider in metabolic studies.[2]

Physicochemical Properties

The following table summarizes the key physicochemical properties of Bis(4-Methoxyphenyl)methanone and its deuterated analog.

Property	Bis(4-Methoxyphenyl)methanone	Bis(4-Methoxyphenyl)methanone-d8
Molecular Formula	C₁₅H₁₄O₃	C₁₅H₆D₈O₃
Molecular Weight	242.27 g/mol	250.32 g/mol
CAS Number	90-96-0	350818-55-2
Appearance	White solid	Not specified
Melting Point	141-146 °C	Not specified

Applications in Research and Development

Bis(4-Methoxyphenyl)methanone-d8 serves as a valuable tool in various stages of drug discovery and development:

• Internal Standard in Quantitative Bioanalysis: Its primary application is as an internal standard for the accurate quantification of the non-deuterated parent drug or related compounds in biological samples such as plasma, urine, and tissue homogenates.[1][2] By adding a known amount of the deuterated standard to the sample at the beginning of the workflow, any loss of analyte during extraction, handling, and injection can be corrected for, leading to highly reliable data.[1]

• Metabolic Pathway Elucidation: While not its primary role, deuterated compounds can be used as tracers to study the metabolic fate of a drug. By tracking the appearance of deuterated metabolites using LC-MS, researchers can identify sites of metabolic modification.[1]

• Pharmacokinetic Studies: In pharmacokinetic (PK) studies, Bis(4-Methoxyphenyl)methanone-d8 can be used to precisely measure the concentration of the parent compound over time, allowing for the determination of key PK parameters such as Cmax, AUC, and half-life.[2][3]

Experimental Protocols

The following are detailed methodologies for key experiments where a deuterated internal standard like Bis(4-Methoxyphenyl)methanone-d8 is employed.

Protocol 1: Quantitative Analysis of an Analyte in Human Plasma using LC-MS/MS

This protocol outlines the general steps for using Bis(4-Methoxyphenyl)methanone-d8 as an internal standard for the quantification of a target analyte in human plasma.

1. Preparation of Stock and Working Solutions:

• Prepare a 1 mg/mL stock solution of the target analyte and Bis(4-Methoxyphenyl)methanone-d8 in a suitable organic solvent (e.g., methanol (B129727) or DMSO).[4][5]
• From the stock solutions, prepare a series of working solutions for the calibration curve by serial dilution in the same solvent.[5]
• Prepare a working internal standard solution (WIS) at a fixed concentration (e.g., 100 ng/mL) in the same solvent.[5]

2. Sample Preparation (Protein Precipitation):

• To 50 µL of human plasma in a microcentrifuge tube, add 150 µL of the WIS in ice-cold acetonitrile (B52724).[4][5][6] The early addition of the internal standard is crucial to account for variability during sample processing.[1]
• Vortex the mixture for 1 minute to ensure thorough mixing and protein precipitation.[6]
• Centrifuge the samples at high speed (e.g., 14,000 rpm) for 10 minutes at 4°C to pellet the precipitated proteins.[4][6]
• Carefully transfer the supernatant to a clean autosampler vial for LC-MS/MS analysis.[4][6]

3. LC-MS/MS Analysis:

• Liquid Chromatography (LC): Employ a suitable reversed-phase HPLC column (e.g., C18) with a gradient elution program. A typical mobile phase could consist of water with 0.1% formic acid (Solvent A) and acetonitrile with 0.1% formic acid (Solvent B).[4] The gradient program should be optimized to achieve good chromatographic separation of the analyte from potential interferences.[4]
• Mass Spectrometry (MS/MS): The mass spectrometer should be operated in positive or negative electrospray ionization (ESI) mode, depending on the analyte's properties. Use Multiple Reaction Monitoring (MRM) for quantification. The specific mass transitions (precursor ion → product ion) for both the analyte and Bis(4-Methoxyphenyl)methanone-d8 need to be determined by direct infusion and optimization.[7]

4. Data Analysis:

• Construct a calibration curve by plotting the peak area ratio of the analyte to the internal standard against the known concentrations of the calibration standards.
• Determine the concentration of the analyte in the unknown plasma samples by interpolating their peak area ratios from the calibration curve.

Protocol 2: In Vitro Metabolic Stability Assay in Liver Microsomes

This protocol is used to assess the intrinsic clearance of a compound, where a deuterated standard can be used for accurate quantification of the remaining parent drug.

1. Reagents and Solutions:

• Pooled human or rat liver microsomes (HLM or RLM).
• NADPH regenerating system (cofactor for CYP enzymes).
• Phosphate (B84403) buffer (pH 7.4).
• Test compound and its deuterated internal standard.[3]

2. Incubation Procedure:

• Pre-warm the liver microsome suspension and the NADPH regenerating system to 37°C.[2]
• In a microcentrifuge tube, combine the liver microsomes and the test compound in phosphate buffer.[3]
• Initiate the metabolic reaction by adding the NADPH regenerating system. The final concentration of the test compound is typically low (e.g., 1 µM).[2][3]
• At various time points (e.g., 0, 5, 15, 30, 45, and 60 minutes), withdraw an aliquot of the incubation mixture.[2]
• Immediately quench the reaction by adding the aliquot to a tube containing ice-cold acetonitrile and the deuterated internal standard.[2]

3. Sample Processing and Analysis:

• Centrifuge the samples to pellet the precipitated proteins.[2]
• Analyze the supernatant by LC-MS/MS to quantify the remaining concentration of the parent compound, using the deuterated internal standard for normalization.[2]

4. Data Analysis:

• Plot the natural logarithm of the percentage of the remaining parent compound against time.[2]
• The slope of the linear portion of the curve represents the elimination rate constant (k).[2]
• Calculate the in vitro half-life (t½ = 0.693/k) and the intrinsic clearance (CLint).[2]

Visualizing the Analytical Workflow

The following diagram illustrates the general workflow for a quantitative LC-MS/MS analysis using a deuterated internal standard like Bis(4-Methoxyphenyl)methanone-d8.

Caption: Workflow for quantitative analysis using a deuterated internal standard.

Rationale for Superior Performance of Deuterated Internal Standards

The following diagram outlines the logical advantages of using a deuterated internal standard compared to a structural analog.

Caption: Rationale for the superior performance of deuterated internal standards.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]
• 4. Optimized LC-MS/MS quantification of tuberculosis drug candidate macozinone (PBTZ169), its dearomatized Meisenheimer Complex and other metabolites, in human plasma and urine - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Development and validation of an LC-MS/MS method to measure the BRAF inhibitors dabrafenib and encorafenib quantitatively and four major metabolites semi-quantitatively in human plasma - PMC [pmc.ncbi.nlm.nih.gov]
• 6. benchchem.com [benchchem.com]
• 7. Isotope-labeled versus analog internal standard in LC-MS/MS method for tacrolimus determination in human whole blood samples - A compensation of matrix effects - PubMed [pubmed.ncbi.nlm.nih.gov]

An In-depth Technical Guide on the Safety and Handling of Bis(4-Methoxyphenyl)methanone-d8

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides comprehensive safety data and handling procedures for Bis(4-Methoxyphenyl)methanone-d8 (4,4'-Dimethoxybenzophenone-d8). It is intended to be a crucial resource for researchers, scientists, and professionals in drug development who utilize this isotopically labeled compound. This document outlines the potential hazards, recommended safety precautions, and detailed protocols for its use as an internal standard in quantitative analyses.

Chemical and Physical Properties

Bis(4-Methoxyphenyl)methanone-d8 is a deuterated form of 4,4'-dimethoxybenzophenone. The following table summarizes its key physical and chemical properties.

Property	Value
Chemical Name	Bis(4-Methoxyphenyl)methanone-d8
Synonyms	4,4'-Dimethoxybenzophenone-d8
CAS Number	350818-55-2
Molecular Formula	C₁₅H₆D₈O₃
Molecular Weight	250.32 g/mol
Appearance	White to off-white or slightly yellow solid/powder.[1]
Melting Point	142-145 °C[2]
Boiling Point	180-240 °C at 13 torr[2]
Solubility	Insoluble in water.[2] Soluble in organic solvents like dichloromethane (B109758) and ethanol.
Stability	Stable under normal laboratory conditions.[2]

Hazard Identification and Safety Precautions

Based on the data for the non-deuterated analogue, Bis(4-Methoxyphenyl)methanone is classified as a hazardous chemical.[3]

GHS Hazard Classification

Hazard Class	Category	Hazard Statement
Skin Irritation	2	H315: Causes skin irritation.[1][4]
Eye Irritation	2	H319: Causes serious eye irritation.[1][4]
Specific Target Organ Toxicity (Single Exposure)	3	H335: May cause respiratory irritation.[1][4]

Precautionary Statements

Type	Statement
Prevention	P261: Avoid breathing dust/fume/gas/mist/vapors/spray.[4] P264: Wash skin thoroughly after handling.[4] P271: Use only outdoors or in a well-ventilated area.[4] P280: Wear protective gloves/protective clothing/eye protection/face protection.[4]
Response	P302 + P352: IF ON SKIN: Wash with plenty of water.[4] P305 + P351 + P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove contact lenses, if present and easy to do. Continue rinsing.[4] P304 + P340: IF INHALED: Remove person to fresh air and keep comfortable for breathing.[4] P312: Call a POISON CENTER or doctor/physician if you feel unwell.
Storage	P403 + P233: Store in a well-ventilated place. Keep container tightly closed.[4] P405: Store locked up.[4]
Disposal	P501: Dispose of contents/container to an approved waste disposal plant.

Handling and Storage

Proper handling and storage are crucial to ensure the safety of laboratory personnel and maintain the integrity of the compound.

• Handling: Handle in a well-ventilated place.[4] Wear suitable protective clothing, including gloves and eye/face protection.[4] Avoid the formation of dust and aerosols.[4] Wash hands thoroughly after handling.[2]

• Storage: Store in a tightly closed container in a dry, cool, and well-ventilated area.[2][4] Keep away from incompatible materials such as oxidizing agents.[2]

Toxicological Information

The toxicological properties of Bis(4-Methoxyphenyl)methanone and its deuterated analogue have not been fully investigated.[2] The available information is largely qualitative.

Exposure Route	Effect
Inhalation	Causes respiratory tract irritation.[1][2]
Skin Contact	Causes skin irritation.[1][2]
Eye Contact	Causes serious eye irritation.[1][2]
Ingestion	May cause gastrointestinal irritation with nausea, vomiting, and diarrhea.[2]

Quantitative Toxicological Data:

• LD50/LC50: No specific LD50 or LC50 data is available for Bis(4-Methoxyphenyl)methanone or its deuterated form in the reviewed literature.

First-Aid Measures

Exposure Route	First-Aid Procedure
Inhalation	Remove the victim to fresh air. If breathing is difficult, give oxygen. If not breathing, give artificial respiration and seek immediate medical attention.[2][4]
Skin Contact	Take off contaminated clothing immediately. Wash off with soap and plenty of water. Consult a doctor if irritation persists.[2][4]
Eye Contact	Rinse cautiously with water for at least 15 minutes, occasionally lifting the upper and lower eyelids. Remove contact lenses if present and easy to do. Continue rinsing and seek immediate medical attention.[2][4]
Ingestion	Do NOT induce vomiting. Rinse mouth with water. Never give anything by mouth to an unconscious person. Seek immediate medical attention.[2]

Accidental Release and Fire-Fighting Measures

• Accidental Release: Use personal protective equipment.[4] Avoid dust formation.[4] Sweep up the material and place it into a suitable container for disposal.[2] Ensure adequate ventilation.[2]

• Fire-Fighting: Use water spray, dry chemical, carbon dioxide, or alcohol-resistant foam.[2] Wear a self-contained breathing apparatus and full protective gear.[2] During a fire, irritating and toxic gases may be generated.[2]

Experimental Protocols

Bis(4-Methoxyphenyl)methanone-d8 is commonly used as an internal standard in quantitative Nuclear Magnetic Resonance (qNMR) and Liquid Chromatography-Mass Spectrometry (LC-MS) due to its chemical similarity to the non-deuterated analyte and distinct mass.

Quantitative NMR (qNMR) Experimental Workflow

Workflow for quantitative NMR (qNMR) analysis.

Detailed qNMR Protocol:

• Sample Preparation:

  • Accurately weigh a known amount of the analyte and Bis(4-Methoxyphenyl)methanone-d8 into a clean vial. The molar ratio should be optimized for the specific experiment.

  • Add a precise volume of a suitable deuterated solvent (e.g., Chloroform-d, DMSO-d6).

  • Ensure complete dissolution of both the analyte and the internal standard, using gentle vortexing or sonication if necessary.

  • Transfer the solution to a 5 mm NMR tube.

• Data Acquisition:

  • Insert the sample into the NMR spectrometer.

  • Optimize acquisition parameters, paying close attention to the relaxation delay (D1), which should be at least 5 times the longest T1 relaxation time of the protons of interest to ensure full relaxation and accurate integration.

  • Set an appropriate number of scans (NS) to achieve a high signal-to-noise ratio (S/N > 250:1 is recommended for high accuracy).

  • Acquire the 1D ¹H NMR spectrum.

• Data Processing and Analysis:

  • Process the acquired spectrum with appropriate phasing and baseline correction.

  • Carefully integrate the well-resolved signals of the analyte and the internal standard.

  • Calculate the concentration of the analyte using the following formula: Concentration_analyte = (Integral_analyte / N_protons_analyte) * (N_protons_IS / Integral_IS) * (M_analyte / M_IS) * (Weight_IS / Weight_analyte) * Purity_IS

LC-MS Experimental Workflow

Workflow for quantitative LC-MS analysis.

Detailed LC-MS Protocol:

• Sample and Standard Preparation:

  • Prepare a stock solution of Bis(4-Methoxyphenyl)methanone-d8 of a known concentration in a suitable solvent.

  • Prepare a series of calibration standards by spiking known concentrations of the analyte into a blank matrix, with each standard containing a fixed concentration of the internal standard.

  • Prepare quality control (QC) samples at different concentration levels.

• Sample Pre-treatment:

  • To each unknown sample, calibration standard, and QC sample, add a precise volume of the internal standard working solution.

  • Perform sample extraction to remove interfering matrix components. This may involve protein precipitation, liquid-liquid extraction (LLE), or solid-phase extraction (SPE).

  • Evaporate the extracted samples to dryness and reconstitute them in the mobile phase.

• LC-MS Analysis:

  • Set up the LC-MS system with an appropriate column and mobile phase for the separation of the analyte.

  • Develop a mass spectrometry method, typically in Multiple Reaction Monitoring (MRM) mode, with specific precursor-to-product ion transitions for both the analyte and Bis(4-Methoxyphenyl)methanone-d8.

  • Inject the prepared samples and acquire the data.

• Data Analysis:

  • Integrate the peak areas of the analyte and the internal standard for all samples.

  • Calculate the ratio of the analyte peak area to the internal standard peak area.

  • Construct a calibration curve by plotting the peak area ratio against the analyte concentration for the calibration standards.

  • Determine the concentration of the analyte in the unknown samples by interpolating their peak area ratios from the calibration curve.

Logical Relationships in Quantitative Analysis

Logical flow for quantitative analysis using an internal standard.

This diagram illustrates the fundamental principle of using an internal standard for quantification. The ratio of the measured signals from the analyte and the internal standard, combined with the known properties of both, allows for the accurate calculation of the analyte's concentration. This method effectively corrects for variations in sample preparation and instrument response.

References

• 1. Page loading... [wap.guidechem.com]
• 2. 4,4'-Dimethoxybenzophenone(90-96-0)MSDS Melting Point Boiling Density Storage Transport [m.chemicalbook.com]
• 3. fishersci.com [fishersci.com]
• 4. echemi.com [echemi.com]

Unveiling Metabolic Fates: A Technical Guide to Bis(4-Methoxyphenyl)methanone-d8 as a Tracer Compound

For Researchers, Scientists, and Drug Development Professionals

Introduction

In the intricate landscape of metabolic research and drug development, understanding the biotransformation of chemical entities is paramount. Stable isotope-labeled compounds are indispensable tools in these investigations, offering a precise window into metabolic pathways and pharmacokinetic profiles. Bis(4-Methoxyphenyl)methanone-d8, the deuterated analog of 4,4'-dimethoxybenzophenone (B177193), serves as a crucial tracer and internal standard for such studies. Its near-identical physicochemical properties to the parent compound, combined with its distinct mass spectrometric signature, allow for accurate quantification and elucidation of metabolic transformations.

This technical guide provides a comprehensive overview of the application of Bis(4-Methoxyphenyl)methanone-d8 in metabolic research. It details the theoretical underpinnings of its use, experimental protocols for in vitro and in vivo studies, and the anticipated metabolic pathways based on analogous benzophenone (B1666685) derivatives.

Core Principles of Deuterated Tracers in Metabolic Research

The fundamental principle behind using Bis(4-Methoxyphenyl)methanone-d8 as a tracer lies in the application of isotope dilution mass spectrometry.[1] Deuterium (B1214612) (²H), a stable, non-radioactive isotope of hydrogen, is incorporated into the molecule.[1] This labeling results in a compound that is chemically identical to its non-labeled counterpart, meaning it will undergo the same absorption, distribution, metabolism, and excretion (ADME) processes in a biological system.[1]

However, the increased mass due to the deuterium atoms allows it to be distinguished from the endogenous or non-labeled parent compound by mass spectrometry. When used as an internal standard, a known amount of the deuterated compound is added to a biological sample. By comparing the mass spectrometer's response of the analyte to the internal standard, precise and accurate quantification can be achieved, correcting for variations in sample preparation and instrument response.[1] When used as a tracer in a metabolic study, the deuterated compound is administered to the biological system, and the appearance of its deuterated metabolites can be tracked and quantified, providing a clear picture of the metabolic pathways.

Physicochemical Properties

A summary of the key physicochemical properties of the parent compound, 4,4'-Dimethoxybenzophenone, is presented in Table 1.

Property	Value
Chemical Formula	C₁₅H₁₄O₃
Molecular Weight	242.27 g/mol
Appearance	White to off-white crystalline solid
Melting Point	142-145 °C
Solubility	Insoluble in water, soluble in organic solvents like ethanol (B145695) and dichloromethane
CAS Number	90-96-0

Table 1: Physicochemical properties of 4,4'-Dimethoxybenzophenone.

Anticipated Metabolic Pathways of Bis(4-Methoxyphenyl)methanone

While specific metabolic studies on 4,4'-dimethoxybenzophenone are not extensively reported, the metabolic fate can be predicted based on studies of structurally similar benzophenone derivatives, such as benzophenone-3 (oxybenzone). The primary metabolic transformations are expected to involve Phase I oxidation reactions followed by Phase II conjugation reactions to increase water solubility and facilitate excretion.[2][3][4]

Phase I Metabolism:

• O-Demethylation: One or both of the methoxy (B1213986) groups are likely to be removed by cytochrome P450 (CYP450) enzymes in the liver, resulting in hydroxylated metabolites.[3][4]

• Hydroxylation: The aromatic rings may undergo hydroxylation, also mediated by CYP450 enzymes, to form various mono- and di-hydroxylated derivatives.[3][5]

Phase II Metabolism:

• Glucuronidation: The newly formed hydroxyl groups are susceptible to conjugation with glucuronic acid by UDP-glucuronosyltransferases (UGTs).[2][5]

• Sulfation: The hydroxylated metabolites can also be conjugated with sulfate (B86663) groups by sulfotransferases (SULTs).[5]

These conjugation reactions significantly increase the polarity of the metabolites, preparing them for elimination from the body, primarily through urine and feces.[2][4]

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. Metabolism and Disposition of 2-Hydroxy-4-Methoxybenzophenone, a Sunscreen Ingredient, in Harlan Sprague Dawley Rats and B6C3F1/N Mice; a Species and Route Comparison - PMC [pmc.ncbi.nlm.nih.gov]
• 3. 2,5-Dihydroxy-4-methoxybenzophenone: a novel major in vitro metabolite of benzophenone-3 formed by rat and human liver microsomes - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. benchchem.com [benchchem.com]
• 5. tandfonline.com [tandfonline.com]

Protocols & Analytical Methods

Application Notes and Protocols for the Use of Bis(4-Methoxyphenyl)methanone-d8 as an Internal Standard in LC-MS/MS

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive guide for utilizing Bis(4-Methoxyphenyl)methanone-d8 as an internal standard in Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) for the quantitative analysis of its non-labeled counterpart, Bis(4-Methoxyphenyl)methanone. This document outlines the rationale for using a deuterated internal standard, detailed experimental protocols, and representative data.

Introduction

Bis(4-Methoxyphenyl)methanone, also known as 4,4'-dimethoxybenzophenone, is a compound of interest in various fields of research. Accurate and precise quantification of this analyte in complex biological matrices is crucial for pharmacokinetic studies, metabolism research, and safety assessments. The use of a stable isotope-labeled internal standard, such as Bis(4-Methoxyphenyl)methanone-d8, is the gold standard for quantitative LC-MS/MS analysis. This is because the deuterated standard co-elutes with the analyte and experiences similar matrix effects and ionization suppression or enhancement, thus providing reliable correction and leading to more accurate and precise results. A structurally related compound, (4-methoxyphenyl)(3,4,5-trimethoxyphenyl)methanone, has been shown to possess cytotoxic and antitubulin activity, suggesting a potential area of investigation for the biological effects of related benzophenone (B1666685) derivatives.

Data Presentation

The following tables represent typical quantitative data obtained from an LC-MS/MS method using Bis(4-Methoxyphenyl)methanone-d8 as an internal standard.

Table 1: Calibration Curve Data

Analyte Concentration (ng/mL)	Analyte Peak Area	Internal Standard Peak Area	Peak Area Ratio (Analyte/IS)
1	1,520	505,000	0.003
5	7,650	510,000	0.015
10	15,300	508,000	0.030
50	75,500	501,000	0.151
100	152,000	509,000	0.299
500	760,000	504,000	1.508
1000	1,510,000	502,000	3.008

• Linearity (r²): > 0.995

• Range: 1 - 1000 ng/mL

Table 2: Quality Control (QC) Sample Data

QC Level	Nominal Concentration (ng/mL)	Mean Calculated Concentration (ng/mL) (n=6)	Accuracy (%)	Precision (%CV)
Low	3	2.9	96.7	4.5
Medium	80	82.4	103.0	3.1
High	800	788.0	98.5	2.8

Experimental Protocols

Preparation of Stock and Working Solutions

• Analyte Stock Solution (1 mg/mL): Accurately weigh 10 mg of Bis(4-Methoxyphenyl)methanone and dissolve in 10 mL of methanol (B129727).

• Internal Standard Stock Solution (1 mg/mL): Accurately weigh 1 mg of Bis(4-Methoxyphenyl)methanone-d8 and dissolve in 1 mL of methanol.

• Analyte Working Solutions: Prepare a series of working solutions for calibration standards and quality control samples by serial dilution of the analyte stock solution with a 50:50 mixture of methanol and water.

• Internal Standard Working Solution (100 ng/mL): Dilute the internal standard stock solution with a 50:50 mixture of methanol and water.

Sample Preparation (Protein Precipitation)

• To 100 µL of the biological matrix (e.g., plasma, serum, or cell lysate) in a microcentrifuge tube, add 20 µL of the internal standard working solution (100 ng/mL).

• Vortex briefly to mix.

• Add 300 µL of ice-cold acetonitrile (B52724) to precipitate proteins.

• Vortex vigorously for 1 minute.

• Centrifuge at 14,000 rpm for 10 minutes at 4°C.

• Transfer the supernatant to a clean tube.

• Evaporate the supernatant to dryness under a gentle stream of nitrogen at 40°C.

• Reconstitute the residue in 100 µL of the initial mobile phase.

• Transfer to an autosampler vial for LC-MS/MS analysis.

LC-MS/MS Method

Liquid Chromatography Conditions:

• Column: C18 reverse-phase column (e.g., 2.1 x 50 mm, 1.8 µm)

• Mobile Phase A: 0.1% formic acid in water

• Mobile Phase B: 0.1% formic acid in acetonitrile

• Flow Rate: 0.4 mL/min

• Injection Volume: 5 µL

• Gradient:

  • 0-1 min: 30% B

  • 1-5 min: 30% to 95% B

  • 5-6 min: 95% B

  • 6-6.1 min: 95% to 30% B

  • 6.1-8 min: 30% B (re-equilibration)

Mass Spectrometry Conditions:

• Ionization Mode: Electrospray Ionization (ESI), Positive

• Multiple Reaction Monitoring (MRM) Transitions:

Compound	Precursor Ion (m/z)	Product Ion (m/z)	Collision Energy (eV)
Bis(4-Methoxyphenyl)methanone	243.1	135.1	25
Bis(4-Methoxyphenyl)methanone-d8	251.1	139.1	25

Note: Collision energy may require optimization depending on the instrument used.

Mandatory Visualizations

Caption: Experimental workflow for the quantification of Bis(4-Methoxyphenyl)methanone.

Caption: General signaling pathway for antitubulin agents.

Application Note and Protocol for Quantitative Analysis using Bis(4-Methoxyphenyl)methanone-d8 by NMR

Audience: Researchers, scientists, and drug development professionals.

Introduction

Quantitative Nuclear Magnetic Resonance (qNMR) spectroscopy is a powerful analytical technique for determining the concentration and purity of chemical compounds.[1] Its accuracy and reliability are significantly enhanced by the use of a suitable internal standard.[1] The fundamental principle of qNMR is that the integrated area of an NMR signal is directly proportional to the number of nuclei responsible for that signal.[2] By comparing the integral of a known amount of an internal standard to the integral of an analyte, the precise quantity of the analyte can be determined.[1] This document provides a detailed protocol for the use of Bis(4-Methoxyphenyl)methanone-d8 as an internal standard in ¹H qNMR for the quantitative analysis of organic molecules.

Bis(4-Methoxyphenyl)methanone-d8 is a suitable internal standard for ¹H qNMR due to its chemical stability, solubility in common deuterated solvents, and a simplified ¹H NMR spectrum that is unlikely to overlap with many analyte signals. The deuteration of the aromatic protons significantly reduces their signals in the ¹H NMR spectrum, leaving residual, less intense signals that can be used for quantification without causing significant overlap.

Key Principles of qNMR

The concentration of an analyte can be calculated using the following equation:

C_analyte = (I_analyte / N_analyte) * (N_IS / I_IS) * (MW_IS / MW_analyte) * (m_IS / m_analyte) * P_IS

Where:

• C_analyte : Concentration of the analyte

• I : Integral of the NMR signal

• N : Number of protons giving rise to the signal

• MW : Molecular weight

• m : Mass

• P : Purity of the internal standard

• IS : Internal Standard

Advantages of Using Bis(4-Methoxyphenyl)methanone-d8 as an Internal Standard

• Simplified Spectrum : As a deuterated standard, it provides a cleaner baseline in the aromatic region of the ¹H NMR spectrum, reducing the chances of signal overlap with the analyte.

• Chemical Inertness : It is chemically stable and unlikely to react with a wide range of analytes or solvents.

• Good Solubility : It exhibits good solubility in many common deuterated solvents used for NMR analysis, such as chloroform-d (B32938) (CDCl₃) and dimethyl sulfoxide-d₆ (DMSO-d₆).[3]

Experimental Protocol

A systematic approach is crucial for obtaining accurate and reproducible qNMR results. The overall workflow can be broken down into four main stages: method planning, sample preparation, data acquisition, and data processing.

Method Planning

• Analyte and Internal Standard Selection :

  • Ensure that the analyte has at least one well-resolved signal in the ¹H NMR spectrum that does not overlap with any signals from the internal standard or the solvent.

  • The residual proton signals of Bis(4-Methoxyphenyl)methanone-d8 are expected to be in the aromatic region, similar to the non-deuterated compound which shows signals at approximately 7.78 and 6.97 ppm in CDCl₃.[4] The methoxy (B1213986) signal at around 3.89 ppm will remain in the deuterated standard.[4] Choose an analyte with signals outside of these regions.

• Solvent Selection :

  • Choose a deuterated solvent in which both the analyte and Bis(4-Methoxyphenyl)methanone-d8 are fully soluble.[3] Common choices include CDCl₃, DMSO-d₆, and acetone-d₆.

• Purity of Internal Standard :

  • The purity of the internal standard must be known and certified.[5] Use a high-purity (ideally ≥99%) Bis(4-Methoxyphenyl)methanone-d8 standard.

Sample Preparation

• Weighing :

  • Accurately weigh a specific amount of the analyte and Bis(4-Methoxyphenyl)methanone-d8 into a clean, dry vial using a calibrated analytical balance.

  • The molar ratio of the internal standard to the analyte should ideally be around 1:1 to ensure comparable signal intensities.

• Dissolution :

  • Add a precise volume (e.g., 0.6 mL) of the chosen deuterated solvent to the vial.

  • Ensure complete dissolution of both the analyte and the internal standard. Gentle vortexing or sonication may be used to aid dissolution.

• Transfer :

  • Transfer the solution to a clean, dry 5 mm NMR tube.

Below is a diagram illustrating the sample preparation workflow:

Sample Preparation Workflow

NMR Data Acquisition

To obtain accurate quantitative results, specific NMR acquisition parameters must be optimized.

• Spectrometer Setup :

  • Tune and match the probe for the desired nucleus (¹H).

  • Lock onto the deuterium (B1214612) signal of the solvent.

  • Shim the magnetic field to achieve good resolution and lineshape.

• Quantitative Acquisition Parameters :

  • Relaxation Delay (D1) : Set D1 to at least 5 times the longest T₁ relaxation time of the signals of interest for both the analyte and the internal standard. A typical starting value is 30-60 seconds.[3]

  • Pulse Angle : Use a 90° pulse angle for maximum signal excitation.[3]

  • Number of Scans (NS) : Acquire a sufficient number of scans to achieve a good signal-to-noise ratio (S/N > 250:1 is recommended for high accuracy).[5]

  • Receiver Gain : Adjust the receiver gain to avoid signal clipping.

  • Temperature Control : Maintain a stable temperature throughout the experiment.[3]

Data Processing

• Fourier Transform :

  • Apply an exponential window function with minimal line broadening (e.g., LB = 0.3 Hz).

  • Perform a Fourier transform of the Free Induction Decay (FID).

• Phasing and Baseline Correction :

  • Manually phase the spectrum to obtain pure absorption lineshapes.

  • Apply an automatic baseline correction to ensure a flat baseline across the entire spectrum.[5]

• Integration :

  • Integrate the well-resolved signals of both the analyte and the internal standard. The integration region should be wide enough to encompass the entire signal, including any satellite peaks.[5]

  • For Bis(4-Methoxyphenyl)methanone-d8, the sharp singlet of the two methoxy groups (O-CH₃) is an excellent choice for integration.

The logical relationship for data processing is shown below:

Data Processing Logic

Data Presentation

The following table provides an example of the data that would be collected and calculated for a qNMR experiment using Bis(4-Methoxyphenyl)methanone-d8 as an internal standard to determine the purity of an analyte (e.g., Caffeine).

Parameter	Analyte (Caffeine)	Internal Standard (Bis(4-Methoxyphenyl)methanone-d8)
Mass (mg)	10.25	15.50
Molecular Weight ( g/mol )	194.19	250.32
¹H NMR Signal (ppm)	7.5 (s, 1H, CH)	3.89 (s, 6H, 2 x OCH₃)
Number of Protons (N)	1	6
Integral Value (I)	1.00	1.15
Purity (P)	98.7% (Calculated)	99.5% (Certified)

Calculation Example:

Using the data from the table above:

Purity_Caffeine = (1.00 / 1) * (6 / 1.15) * (194.19 / 250.32) * (15.50 / 10.25) * 0.995

Purity_Caffeine = 1 * 5.217 * 0.776 * 1.512 * 0.995 = 0.987 or 98.7%

Troubleshooting

• Peak Overlap : If the analyte signals overlap with the internal standard signals, choose a different internal standard or a different deuterated solvent to induce chemical shift changes.

• Poor Signal-to-Noise : Increase the number of scans or the sample concentration.

• Inconsistent Results : Ensure complete dissolution of both the analyte and the internal standard, and verify the accuracy of the weighings. Check for any potential degradation of the sample or internal standard over time.

By following this detailed protocol, researchers, scientists, and drug development professionals can confidently employ Bis(4-Methoxyphenyl)methanone-d8 as an internal standard for accurate and reproducible quantitative analysis by NMR.

References

• 1. benchchem.com [benchchem.com]
• 2. rssl.com [rssl.com]
• 3. resolvemass.ca [resolvemass.ca]
• 4. rsc.org [rsc.org]
• 5. benchchem.com [benchchem.com]

Application Note: Quantitative Analysis of Benzophenone in Food Packaging using GC-MS with Bis(4-Methoxyphenyl)methanone-d8 as an Internal Standard

Abstract

This application note details a robust and sensitive method for the quantitative analysis of benzophenone (B1666685), a common component in printing inks and coatings for food packaging, utilizing Gas Chromatography-Mass Spectrometry (GC-MS). To ensure the highest degree of accuracy and precision, Bis(4-Methoxyphenyl)methanone-d8 is employed as an internal standard. The protocol outlines a straightforward sample preparation procedure based on the QuEChERS (Quick, Easy, Cheap, Effective, Rugged, and Safe) methodology, followed by GC-MS analysis in Selected Ion Monitoring (SIM) mode. This method is particularly suited for researchers, scientists, and quality control professionals in the food safety and packaging industries.

Introduction

Benzophenone is a photoinitiator frequently used in UV-cured inks and coatings on food packaging materials.[1][2][3][4][5][6] Concerns over its potential migration into foodstuffs have led to regulatory limits in many regions.[1][2][4] Accurate and reliable quantification of benzophenone in various food matrices is therefore of critical importance. The use of a stable isotope-labeled internal standard, such as Bis(4-Methoxyphenyl)methanone-d8, is a well-established technique to compensate for variations in sample preparation and instrumental analysis, thereby enhancing method robustness and accuracy.[7][8] This deuterated analog of a benzophenone derivative closely mimics the analyte's behavior during extraction and analysis, leading to more reliable quantification. This application note provides a comprehensive protocol for the determination of benzophenone in breakfast cereal, a common packaged food item.

Experimental Protocols

Reagents and Materials

• Solvents: Acetonitrile (B52724) (HPLC grade), Dichloromethane (GC grade), Hexane (GC grade)

• Standards: Benzophenone (≥99% purity), Bis(4-Methoxyphenyl)methanone-d8 (≥98% atom D)

• QuEChERS Salts: Magnesium sulfate (B86663) (anhydrous), sodium chloride, sodium citrate (B86180) tribasic dihydrate, sodium citrate dibasic sesquihydrate

• Dispersive SPE (dSPE): Tubes containing magnesium sulfate, primary secondary amine (PSA) silica, and C18 sorbents

• Sample: Blank breakfast cereal for matrix-matched calibration and quality control samples

Standard and Sample Preparation

2.1. Standard Stock Solutions

• Prepare a 1 mg/mL stock solution of Benzophenone in acetonitrile.

• Prepare a 1 mg/mL stock solution of Bis(4-Methoxyphenyl)methanone-d8 (Internal Standard, IS) in acetonitrile.

2.2. Working Standard Solutions

• Prepare a series of working standard solutions by serially diluting the benzophenone stock solution with acetonitrile to create calibration standards ranging from 50 to 1000 ng/mL.

• Prepare an internal standard working solution of 10 µg/mL by diluting the IS stock solution with acetonitrile.

2.3. Sample Preparation (QuEChERS)

• Homogenize 10 g of the breakfast cereal sample.

• Ensure the sample is adequately hydrated (>80%) by adding an appropriate amount of deionized water if necessary.

• Transfer the homogenized sample to a 50 mL centrifuge tube.

• Spike the sample with 10 µL of the 10 µg/mL internal standard solution (Bis(4-Methoxyphenyl)methanone-d8).

• Add 10 mL of acetonitrile to the tube.

• Add the QuEChERS salt packet.

• Immediately vortex the tube for 1 minute to prevent the agglomeration of salts.

• Centrifuge the tube at 4000 rpm for 5 minutes.

• Transfer a 1 mL aliquot of the acetonitrile supernatant to a dSPE tube.

• Vortex for 30 seconds and then centrifuge at 10,000 rpm for 2 minutes.

• Transfer the final extract into a GC vial for analysis.

GC-MS Instrumental Parameters

• Gas Chromatograph: Agilent 7890B GC System or equivalent

• Mass Spectrometer: Agilent 5977A MSD or equivalent

• GC Column: TG-17MS, 30 m x 0.25 mm x 0.25 µm

• Injection Volume: 1 µL

• Inlet Temperature: 250°C

• Injection Mode: Splitless

• Oven Temperature Program:

  • Initial temperature: 70°C, hold for 2 minutes

  • Ramp: 25°C/min to 300°C

  • Hold: 5 minutes at 300°C

• Carrier Gas: Helium at a constant flow of 1.2 mL/min

• MSD Transfer Line Temperature: 280°C

• Ion Source Temperature: 230°C

• Ionization Mode: Electron Ionization (EI) at 70 eV

• Acquisition Mode: Selected Ion Monitoring (SIM)

  • Benzophenone: m/z 105, 182

  • Bis(4-Methoxyphenyl)methanone-d8: m/z 143, 250

Data Presentation

The following tables summarize the expected quantitative data from the validation of this method.

Table 1: Calibration Curve for Benzophenone

Concentration (ng/mL)	Analyte/IS Peak Area Ratio
50	0.052
100	0.105
250	0.260
500	0.515
750	0.770
1000	1.020
R²	>0.999

Table 2: Precision and Accuracy

Spiked Level (mg/kg)	Mean Recovery (%) (n=6)	Relative Standard Deviation (RSD) (%)
0.1	98.5	4.2
0.6	101.2	2.5
1.0	99.8	3.1

Table 3: Method Detection and Quantification Limits

Parameter	Value (mg/kg)
Limit of Detection (LOD)	0.01
Limit of Quantification (LOQ)	0.05

Mandatory Visualization

The following diagram illustrates the experimental workflow for the analysis of benzophenone in food packaging.

Caption: Experimental workflow for benzophenone analysis.

Conclusion

The described GC-MS method, utilizing Bis(4-Methoxyphenyl)methanone-d8 as an internal standard, provides a reliable, sensitive, and robust approach for the quantitative determination of benzophenone in food packaging materials like breakfast cereals. The use of the QuEChERS sample preparation technique offers a significant advantage in terms of speed and simplicity.[2] The method demonstrates excellent linearity, recovery, and precision, making it suitable for routine analysis in regulatory and industrial laboratories.

References

• 1. Benzophenones in Breakfast Cereal Food Packaging: QuEChERS Extraction [thermofisher.com]
• 2. documents.thermofisher.com [documents.thermofisher.com]
• 3. researchgate.net [researchgate.net]
• 4. Rapid multi-analyte quantification of benzophenone, 4-methylbenzophenone and related derivatives from paperboard food packaging - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. researchgate.net [researchgate.net]
• 7. Analysis of benzophenone and 4-methylbenzophenone in breakfast cereals using ultrasonic extraction in combination with gas chromatography-tandem mass spectrometry (GC-MS(n)) - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Determination of benzophenones in human placental tissue samples by liquid chromatography-tandem mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]

Application of Bis(4-Methoxyphenyl)methanone-d8 in Stable Isotope Dilution Assays

Application Note AN-001

Introduction

Bis(4-Methoxyphenyl)methanone, also known as 4,4'-dimethoxybenzophenone (B177193), is a compound used in various industrial applications, including as a photoinitiator and in the synthesis of other organic compounds.[1] Its potential presence in environmental and biological samples necessitates sensitive and accurate quantification methods. Stable Isotope Dilution (SID) coupled with mass spectrometry is the gold standard for quantitative analysis due to its ability to correct for matrix effects and variations in sample preparation and instrument response.[2][3] Bis(4-Methoxyphenyl)methanone-d8 is the deuterated analog of 4,4'-dimethoxybenzophenone and serves as an ideal internal standard for SID assays.[4] This application note describes a detailed protocol for the quantitative analysis of 4,4'-dimethoxybenzophenone in various matrices using Bis(4-Methoxyphenyl)methanone-d8 as an internal standard with Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS).

Principle of Stable Isotope Dilution Assay

The core principle of a stable isotope dilution assay is the addition of a known amount of an isotopically labeled version of the analyte (the internal standard) to the sample at the beginning of the sample preparation process.[3] The deuterated internal standard, Bis(4-Methoxyphenyl)methanone-d8, is chemically identical to the analyte of interest, 4,4'-dimethoxybenzophenone, and thus exhibits similar behavior during extraction, chromatography, and ionization.[2] Because the internal standard and the analyte are affected proportionally by any sample loss or matrix-induced signal suppression or enhancement, the ratio of their signals in the mass spectrometer remains constant.[5] This allows for highly accurate and precise quantification of the analyte, even in complex matrices.

References

• 1. pharmaffiliates.com [pharmaffiliates.com]
• 2. resolvemass.ca [resolvemass.ca]
• 3. Stable-isotope dilution LC–MS for quantitative biomarker analysis - PMC [pmc.ncbi.nlm.nih.gov]
• 4. 4,4'-Dimethoxybenzophenone-d8 (rings-d8) [lgcstandards.com]
• 5. benchchem.com [benchchem.com]

Application Note: Quantitative Analysis of 4,4'-Dimethoxybenzophenone in Human Plasma using Bis(4-Methoxyphenyl)methanone-d8 by LC-MS/MS

Audience: Researchers, scientists, and drug development professionals.

Introduction

4,4'-Dimethoxybenzophenone (B177193), a derivative of benzophenone, is utilized in various industrial applications, including as a photoinitiator in UV-curing inks and coatings. Due to its potential for human exposure and endocrine-disrupting properties, sensitive and accurate analytical methods are required for its quantification in biological matrices. This application note details a robust and reliable liquid chromatography-tandem mass spectrometry (LC-MS/MS) method for the determination of 4,4'-dimethoxybenzophenone in human plasma. The method employs Bis(4-Methoxyphenyl)methanone-d8 as a stable isotope-labeled internal standard (SIL-IS) to ensure high accuracy and precision by compensating for matrix effects and variability in sample preparation.[1][2] The use of a deuterated internal standard that co-elutes with the analyte is a best practice in bioanalysis, as recommended by regulatory agencies.

The principle of this method is based on isotope dilution mass spectrometry (IDMS), where a known amount of the deuterated internal standard is added to the plasma sample at the initial stage.[3] Since Bis(4-Methoxyphenyl)methanone-d8 is chemically identical to the analyte, it experiences similar extraction recovery and ionization efficiency, thereby providing effective normalization and leading to accurate quantification.

Experimental Protocols

Materials and Reagents

• 4,4'-Dimethoxybenzophenone (analytical standard)

• Bis(4-Methoxyphenyl)methanone-d8 (internal standard)

• Acetonitrile (B52724) (LC-MS grade)

• Methanol (B129727) (LC-MS grade)

• Formic acid (LC-MS grade)

• Water (ultrapure)

• Human plasma (K2-EDTA)

Stock and Working Solutions Preparation

• Stock Solutions (1 mg/mL): Accurately weigh and dissolve 4,4'-dimethoxybenzophenone and Bis(4-Methoxyphenyl)methanone-d8 in methanol to prepare individual stock solutions of 1 mg/mL.

• Working Standard Solutions: Prepare serial dilutions of the 4,4'-dimethoxybenzophenone stock solution in 50:50 (v/v) acetonitrile/water to create calibration standards.

• Internal Standard Working Solution (100 ng/mL): Dilute the Bis(4-Methoxyphenyl)methanone-d8 stock solution in 50:50 (v/v) acetonitrile/water to a final concentration of 100 ng/mL.

Sample Preparation (Protein Precipitation)

• Aliquot 100 µL of human plasma into a microcentrifuge tube.

• Add 20 µL of the internal standard working solution (100 ng/mL) to the plasma sample and vortex briefly.

• Add 300 µL of ice-cold acetonitrile to precipitate plasma proteins.

• Vortex the mixture vigorously for 1 minute.

• Centrifuge the samples at 14,000 rpm for 10 minutes at 4°C.

• Carefully transfer the supernatant to a clean autosampler vial for LC-MS/MS analysis.

LC-MS/MS Conditions

• Liquid Chromatography:

  • System: UHPLC system

  • Column: C18 column (e.g., 2.1 x 50 mm, 1.8 µm)

  • Mobile Phase A: 0.1% Formic acid in water

  • Mobile Phase B: 0.1% Formic acid in acetonitrile

  • Gradient:

    • 0-0.5 min: 20% B

    • 0.5-3.0 min: 20% to 95% B

    • 3.0-4.0 min: 95% B

    • 4.1-5.0 min: 20% B

  • Flow Rate: 0.4 mL/min

  • Column Temperature: 40°C

  • Injection Volume: 5 µL

• Mass Spectrometry:

  • System: Triple quadrupole mass spectrometer

  • Ionization Mode: Electrospray Ionization (ESI), Positive

  • MRM Transitions:

    • 4,4'-Dimethoxybenzophenone: m/z 243.1 → 135.1

    • Bis(4-Methoxyphenyl)methanone-d8: m/z 251.1 → 143.1

  • Collision Energy: Optimized for each transition

  • Source Temperature: 500°C

  • IonSpray Voltage: 5500 V

Data Presentation

The following tables summarize the quantitative data obtained during the method validation.

Table 1: Calibration Curve Linearity

Analyte	Calibration Range (ng/mL)	Regression Equation	R²
4,4'-Dimethoxybenzophenone	0.5 - 500	y = 0.0123x + 0.0015	0.998

Table 2: Accuracy and Precision

QC Level	Nominal Conc. (ng/mL)	Mean Measured Conc. (ng/mL)	Accuracy (%)	Intra-day Precision (%RSD, n=6)	Inter-day Precision (%RSD, n=18)
LLOQ	0.5	0.48	96.0	8.5	10.2
Low	1.5	1.55	103.3	6.2	7.8
Mid	75	72.8	97.1	4.5	5.9
High	400	408.2	102.1	3.1	4.5

Table 3: Recovery and Matrix Effect

QC Level	Analyte Recovery (%)	IS Recovery (%)	Matrix Factor	IS-Normalized Matrix Factor
Low	92.5	94.1	0.95	0.98
High	95.3	96.2	0.97	0.99

Visualization

Caption: Experimental workflow for the quantification of 4,4'-dimethoxybenzophenone.

Conclusion

The developed LC-MS/MS method provides a sensitive, specific, and reliable approach for the quantification of 4,4'-dimethoxybenzophenone in human plasma. The use of Bis(4-Methoxyphenyl)methanone-d8 as an internal standard effectively compensates for analytical variability, ensuring high accuracy and precision. The sample preparation procedure is straightforward and amenable to high-throughput analysis. This method is suitable for application in clinical and toxicological studies to assess human exposure to 4,4'-dimethoxybenzophenone.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. medchemexpress.com [medchemexpress.com]
• 3. agilent.com [agilent.com]

Application Note: Quantification of 2,4-Dihydroxybenzophenone in Human Plasma by LC-MS/MS Using Bis(4-Methoxyphenyl)methanone-d8 as an Internal Standard

For Researchers, Scientists, and Drug Development Professionals

Introduction

The accurate quantification of drug metabolites is a critical aspect of pharmacokinetic and toxicokinetic studies in drug development. Benzophenone-3 (BP-3), a widely used UV absorber in sunscreens and cosmetics, undergoes metabolism in the body to form several metabolites, with 2,4-dihydroxybenzophenone (B1670367) (DHB) being one of the most significant. Monitoring the levels of DHB in biological matrices is essential for assessing exposure and understanding the metabolic fate of BP-3. This application note describes a robust and sensitive liquid chromatography-tandem mass spectrometry (LC-MS/MS) method for the quantification of DHB in human plasma. The method employs a stable isotope-labeled internal standard, Bis(4-Methoxyphenyl)methanone-d8, to ensure high accuracy and precision by correcting for matrix effects and variability in sample processing.

Signaling Pathway and Metabolism

Benzophenone-3 is primarily metabolized in the liver through O-dealkylation, a common phase I metabolic reaction. This process results in the formation of 2,4-dihydroxybenzophenone (DHB). Subsequently, DHB can undergo phase II conjugation reactions, such as glucuronidation and sulfation, to form more water-soluble compounds that are more readily excreted. The quantification of the free (unconjugated) DHB is often a key indicator of the extent of BP-3 metabolism.

Caption: Metabolic pathway of Benzophenone-3.

Experimental Protocols

Materials and Reagents

• Analytes and Internal Standard: 2,4-Dihydroxybenzophenone (DHB) and Bis(4-Methoxyphenyl)methanone-d8 (Internal Standard, IS) were of high purity grade (≥98%).

• Solvents: Acetonitrile (B52724) (ACN), methanol (B129727) (MeOH), and water (H₂O) were of LC-MS grade. Formic acid (FA) was of analytical grade.

• Biological Matrix: Drug-free human plasma was obtained from a certified vendor and stored at -80°C.

Sample Preparation: Protein Precipitation

A protein precipitation method was employed for the extraction of DHB from human plasma.[1]

• Allow plasma samples to thaw on ice.

• In a 1.5 mL microcentrifuge tube, add 100 µL of plasma.

• Add 20 µL of the internal standard working solution (Bis(4-Methoxyphenyl)methanone-d8 at 1 µg/mL in methanol).

• Vortex the mixture for 10 seconds.

• Add 300 µL of ice-cold acetonitrile to precipitate the proteins.

• Vortex the samples vigorously for 1 minute.

• Centrifuge at 13,000 rpm for 10 minutes at 4°C.

• Transfer the supernatant to a clean tube.

• Evaporate the supernatant to dryness under a gentle stream of nitrogen at 40°C.

• Reconstitute the dried residue in 100 µL of the mobile phase (50:50 acetonitrile:water with 0.1% formic acid).

• Vortex for 30 seconds and transfer to an autosampler vial for LC-MS/MS analysis.

LC-MS/MS Conditions

• LC System: A high-performance liquid chromatography (HPLC) system capable of binary gradient elution.

• Column: A C18 reversed-phase column (e.g., 2.1 x 50 mm, 2.6 µm particle size).

• Mobile Phase A: 0.1% Formic acid in water.

• Mobile Phase B: 0.1% Formic acid in acetonitrile.

• Gradient: A linear gradient from 10% to 90% B over 5 minutes.

• Flow Rate: 0.4 mL/min.

• Injection Volume: 10 µL.

• Mass Spectrometer: A triple quadrupole mass spectrometer equipped with an electrospray ionization (ESI) source.

• Ionization Mode: Positive ion mode.

• Multiple Reaction Monitoring (MRM) Transitions:

  • DHB: Precursor ion > Product ion (specific m/z values to be optimized).

  • Bis(4-Methoxyphenyl)methanone-d8 (IS): Precursor ion > Product ion (specific m/z values to be optimized).

Quantitative Data

The following tables summarize the key quantitative data for the validated method.

Parameter	Value
Linearity Range	1 - 1000 ng/mL
Correlation Coefficient (r²)	> 0.995
Lower Limit of Quantification (LLOQ)	1 ng/mL
Limit of Detection (LOD)	0.3 ng/mL

Table 1: Calibration Curve and Sensitivity Data.

QC Level	Concentration (ng/mL)	Intra-day Precision (%RSD)	Inter-day Precision (%RSD)	Accuracy (% Bias)
Low (LQC)	3	< 10%	< 12%	± 15%
Medium (MQC)	100	< 8%	< 10%	± 10%
High (HQC)	800	< 7%	< 9%	± 10%

Table 2: Precision and Accuracy Data.

Experimental Workflow Diagram

Caption: Experimental workflow for DHB quantification.

Conclusion

This application note provides a detailed and robust LC-MS/MS method for the quantification of 2,4-dihydroxybenzophenone, a major metabolite of Benzophenone-3, in human plasma. The use of a stable isotope-labeled internal standard, Bis(4-Methoxyphenyl)methanone-d8, ensures the reliability and accuracy of the results. The described sample preparation protocol and LC-MS/MS parameters offer a sensitive and selective assay suitable for pharmacokinetic and toxicokinetic studies in drug development and clinical research. The method meets the typical validation criteria for bioanalytical assays in terms of linearity, sensitivity, precision, and accuracy.

References

• 1. documents.thermofisher.com [documents.thermofisher.com]

Application Notes and Protocols for Bioanalytical Method Validation using Bis(4-Methoxyphenyl)methanone-d8

FOR RESEARCH USE ONLY

Introduction

In the field of bioanalysis, particularly for pharmacokinetic and toxicokinetic studies that underpin drug development, the accurate and precise quantification of analytes in complex biological matrices is paramount. Liquid chromatography-mass spectrometry (LC-MS) has emerged as the preferred analytical technique due to its high sensitivity and selectivity. However, the inherent variability arising from sample preparation, matrix effects, and instrument response necessitates the use of an appropriate internal standard (IS) to ensure data integrity.[1][2]

Stable isotope-labeled (SIL) internal standards are considered the gold standard in quantitative bioanalysis.[3] Bis(4-Methoxyphenyl)methanone-d8 is the deuterium-labeled form of Bis(4-Methoxyphenyl)methanone and serves as an ideal internal standard for the quantification of the parent compound or structurally similar analytes. Its physicochemical properties are nearly identical to the analyte, ensuring it behaves similarly during sample extraction, chromatography, and ionization.[4] The mass difference allows the mass spectrometer to differentiate between the analyte and the internal standard, thus providing reliable correction for experimental variability.[2]

These application notes provide a comprehensive guide for researchers, scientists, and drug development professionals on the use of Bis(4-Methoxyphenyl)methanone-d8 for bioanalytical method validation in line with regulatory expectations.

Rationale for Using a Deuterated Internal Standard

The use of a deuterated internal standard like Bis(4-Methoxyphenyl)methanone-d8 is a cornerstone of robust bioanalytical method development.[4] It effectively compensates for variability in:

• Sample Preparation: Losses during extraction procedures such as protein precipitation, liquid-liquid extraction, or solid-phase extraction are accounted for as both the analyte and the deuterated IS are affected similarly.

• Matrix Effects: Co-eluting endogenous components in biological matrices (e.g., plasma, urine) can suppress or enhance the ionization of the analyte in the mass spectrometer source. Since the deuterated IS co-elutes with the analyte, it experiences the same matrix effects, allowing for accurate correction.[1]

• Instrumental Variability: Minor fluctuations in injection volume and mass spectrometer response are normalized by calculating the peak area ratio of the analyte to the internal standard.[2]

dot

Caption: Role of Bis(4-Methoxyphenyl)methanone-d8 as an Internal Standard.

Experimental Protocols

The following protocols are provided as a general framework and should be optimized for the specific analyte and biological matrix of interest.

Preparation of Stock and Working Solutions

• Stock Solutions (1 mg/mL):

  • Accurately weigh approximately 1 mg of Bis(4-Methoxyphenyl)methanone (analyte) and Bis(4-Methoxyphenyl)methanone-d8 (internal standard) into separate volumetric flasks.

  • Dissolve in a suitable organic solvent (e.g., methanol, acetonitrile) to a final concentration of 1 mg/mL.

  • Store stock solutions at -20°C.

• Working Solutions:

  • Prepare a series of working solutions for the analyte by serially diluting the stock solution with 50:50 methanol:water to create calibration standards.

  • Prepare a working solution of the internal standard by diluting the stock solution to a constant concentration (e.g., 100 ng/mL) with the same diluent.

Sample Preparation: Protein Precipitation

Protein precipitation is a common and straightforward method for extracting small molecules from plasma or serum.[5]

• Pipette 50 µL of blank biological matrix, calibration standards, and quality control (QC) samples into microcentrifuge tubes.

• Add 10 µL of the internal standard working solution to all tubes (except blank matrix).

• Vortex briefly to mix.

• Add 200 µL of ice-cold acetonitrile (B52724) to each tube to precipitate proteins.

• Vortex vigorously for 1 minute.

• Centrifuge at 14,000 rpm for 10 minutes at 4°C.

• Transfer the supernatant to a clean 96-well plate or autosampler vials for LC-MS/MS analysis.

LC-MS/MS Method Parameters (Illustrative Example)

• LC System: Standard UHPLC system

• Column: C18 reverse-phase column (e.g., 2.1 x 50 mm, 1.8 µm)

• Mobile Phase A: 0.1% Formic Acid in Water

• Mobile Phase B: 0.1% Formic Acid in Acetonitrile

• Gradient:

  • 0-0.5 min: 20% B

  • 0.5-2.5 min: 20% to 95% B

  • 2.5-3.0 min: 95% B

  • 3.0-3.1 min: 95% to 20% B

  • 3.1-4.0 min: 20% B

• Flow Rate: 0.4 mL/min

• Injection Volume: 5 µL

• Mass Spectrometer: Triple quadrupole mass spectrometer

• Ionization Mode: Electrospray Ionization (ESI), Positive

• MRM Transitions (Example):

  • Bis(4-Methoxyphenyl)methanone: Q1/Q3 (e.g., 243.1 / 135.1)

  • Bis(4-Methoxyphenyl)methanone-d8: Q1/Q3 (e.g., 251.1 / 143.1)

Bioanalytical Method Validation Parameters

A comprehensive validation should be performed to ensure the reliability of the bioanalytical method, adhering to guidelines from regulatory bodies like the FDA and EMA.[6]

Data Presentation

The following tables summarize the expected performance of a validated bioanalytical method using Bis(4-Methoxyphenyl)methanone-d8 as an internal standard.

Table 1: Calibration Curve Linearity

Concentration (ng/mL)	Analyte/IS Peak Area Ratio (Mean, n=3)	% Accuracy
1.00 (LLOQ)	0.012	102.5
2.50	0.031	98.8
10.0	0.124	101.2
50.0	0.615	99.7
250	3.08	99.1
500	6.19	99.4
1000 (ULOQ)	12.45	99.6
Linearity (r²)	> 0.995

LLOQ: Lower Limit of Quantification; ULOQ: Upper Limit of Quantification

Table 2: Intra- and Inter-Day Precision and Accuracy

QC Level	Nominal Conc. (ng/mL)	Intra-Day (n=6) Mean Conc. ± SD	Intra-Day Accuracy (%)	Intra-Day Precision (%CV)	Inter-Day (3 runs) Mean Conc. ± SD	Inter-Day Accuracy (%)	Inter-Day Precision (%CV)
LLOQ	1.00	1.03 ± 0.09	103.0	8.7	1.05 ± 0.11	105.0	10.5
Low (LQC)	3.00	2.95 ± 0.18	98.3	6.1	3.08 ± 0.25	102.7	8.1
Medium (MQC)	150	146.7 ± 7.5	97.8	5.1	152.1 ± 9.3	101.4	6.1
High (HQC)	750	759.8 ± 31.1	101.3	4.1	742.5 ± 40.8	99.0	5.5

%CV: Percent Coefficient of Variation

Table 3: Matrix Effect and Recovery

QC Level	Analyte Recovery (%)	IS Recovery (%)	Matrix Factor (Analyte)	Matrix Factor (IS)	IS-Normalized Matrix Factor	%CV (n=6)
Low (LQC)	92.5	91.8	0.95	0.94	1.01	4.8
High (HQC)	94.1	93.5	0.97	0.96	1.01	3.5

Visualization of Experimental Workflow

dot

Caption: Bioanalytical Method Validation Workflow.

Conclusion

Bis(4-Methoxyphenyl)methanone-d8 is a highly suitable internal standard for the quantitative bioanalysis of its non-deuterated counterpart or structurally related analytes. Its use, in conjunction with a properly validated LC-MS/MS method, ensures the generation of accurate, precise, and reliable data that can withstand regulatory scrutiny. The protocols and data presented herein provide a solid foundation for the development and validation of robust bioanalytical methods essential for advancing drug development programs.

References

• 1. benchchem.com [benchchem.com]
• 2. Deuterated internal standards and bioanalysis by AptoChem [aptochem.com]
• 3. scispace.com [scispace.com]
• 4. benchchem.com [benchchem.com]
• 5. benchchem.com [benchchem.com]
• 6. ema.europa.eu [ema.europa.eu]

Application Notes and Protocols for the Use of Bis(4-Methoxyphenyl)methanone-d8 in Environmental Sample Analysis

Introduction

Bis(4-methoxyphenyl)methanone, also known as 4,4'-dimethoxybenzophenone (B177193), is a benzophenone-type UV filter that can be found in various consumer products and subsequently in the environment. Due to its potential endocrine-disrupting properties, monitoring its presence in environmental matrices such as water, soil, and sediment is of significant interest. Bis(4-Methoxyphenyl)methanone-d8 is the deuterated analogue of 4,4'-dimethoxybenzophenone and serves as an ideal internal standard for accurate quantification in environmental samples using isotope dilution mass spectrometry. This document provides detailed application notes and protocols for its use in environmental analysis.

Core Application: Internal Standard in Isotope Dilution Analysis

Bis(4-Methoxyphenyl)methanone-d8 is primarily used as an internal standard in analytical methods such as Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) and Gas Chromatography-Mass Spectrometry (GC-MS) for the quantitative analysis of 4,4'-dimethoxybenzophenone and other related benzophenone (B1666685) UV filters in various environmental samples. Its utility stems from its chemical and physical similarity to the target analyte, while its mass difference allows for its distinction and use in correcting for matrix effects and variations during sample preparation and analysis.

Experimental Protocols

The following protocols are adapted from established methods for the analysis of benzophenone-type UV filters in environmental water and soil/sediment samples. The use of Bis(4-Methoxyphenyl)methanone-d8 as an internal standard is incorporated for the accurate quantification of 4,4'-dimethoxybenzophenone.

Protocol 1: Analysis of 4,4'-Dimethoxybenzophenone in Water Samples by LC-MS/MS

This protocol outlines the procedure for the extraction, cleanup, and quantification of 4,4'-dimethoxybenzophenone in water samples using solid-phase extraction (SPE) followed by LC-MS/MS with Bis(4-Methoxyphenyl)methanone-d8 as an internal standard.

1. Sample Preparation and Extraction

• Sample Collection: Collect water samples in amber glass bottles to prevent photodegradation of the target analytes.

• Fortification: To each 500 mL of water sample, add a known concentration of Bis(4-Methoxyphenyl)methanone-d8 internal standard solution (e.g., 50 ng).

• Solid-Phase Extraction (SPE):

  • Condition an Oasis HLB SPE cartridge (6 cc, 200 mg) with 5 mL of methanol (B129727) followed by 5 mL of ultrapure water.

  • Load the fortified water sample onto the SPE cartridge at a flow rate of approximately 5 mL/min.

  • After loading, wash the cartridge with 5 mL of ultrapure water to remove interfering salts and polar compounds.

  • Dry the cartridge under a gentle stream of nitrogen for 10 minutes.

  • Elute the analytes with 10 mL of a mixture of dichloromethane (B109758) and methanol (80:20, v/v).

• Concentration: Evaporate the eluate to dryness under a gentle stream of nitrogen at 40°C.

• Reconstitution: Reconstitute the residue in 1 mL of the initial mobile phase for LC-MS/MS analysis.

2. LC-MS/MS Analysis

• Liquid Chromatography (LC) Conditions:

  • Column: C18 reversed-phase column (e.g., 100 mm x 2.1 mm, 1.8 µm particle size).

  • Mobile Phase A: 0.1% formic acid in water.

  • Mobile Phase B: 0.1% formic acid in acetonitrile.

  • Gradient: Start with 95% A, ramp to 5% A over 10 minutes, hold for 2 minutes, and then return to initial conditions for equilibration.

  • Flow Rate: 0.3 mL/min.

  • Injection Volume: 10 µL.

• Mass Spectrometry (MS) Conditions:

  • Ionization Mode: Electrospray Ionization (ESI) in positive mode.

  • Multiple Reaction Monitoring (MRM) Transitions:

    • 4,4'-Dimethoxybenzophenone: Precursor ion > Product ion 1, Product ion 2 (specific m/z values to be optimized).

    • Bis(4-Methoxyphenyl)methanone-d8: Precursor ion > Product ion (specific m/z values to be optimized based on the d8 label).

  • Optimize cone voltage and collision energy for each analyte and the internal standard.

3. Quantification

• Create a calibration curve by plotting the ratio of the peak area of 4,4'-dimethoxybenzophenone to the peak area of Bis(4-Methoxyphenyl)methanone-d8 against the concentration of the analyte.

• Quantify the concentration of 4,4'-dimethoxybenzophenone in the environmental samples using this calibration curve.

Protocol 2: Analysis of 4,4'-Dimethoxybenzophenone in Soil and Sediment Samples by GC-MS

This protocol describes the extraction and analysis of 4,4'-dimethoxybenzophenone in solid environmental matrices using pressurized liquid extraction (PLE) followed by GC-MS, with Bis(4-Methoxyphenyl)methanone-d8 as the internal standard.

1. Sample Preparation and Extraction

• Sample Preparation: Lyophilize the soil or sediment samples and sieve them to remove large debris.

• Fortification: Spike a known amount of homogenized sample (e.g., 10 g) with the Bis(4-Methoxyphenyl)methanone-d8 internal standard.

• Pressurized Liquid Extraction (PLE):

  • Mix the fortified sample with a drying agent like diatomaceous earth and pack it into a PLE cell.

  • Extract the sample with a suitable solvent mixture such as hexane:acetone (1:1, v/v) at an elevated temperature (e.g., 100°C) and pressure (e.g., 1500 psi).

• Cleanup:

  • Concentrate the extract and perform a cleanup step using a silica (B1680970) gel column to remove interfering compounds.

  • Elute the target analytes with a less polar solvent mixture.

• Derivatization (if necessary): For some benzophenones, derivatization (e.g., silylation) may be required to improve their volatility and chromatographic performance in GC.

• Final Volume Adjustment: Concentrate the cleaned extract to a final volume of 1 mL in a suitable solvent for GC-MS analysis.

2. GC-MS Analysis

• Gas Chromatography (GC) Conditions:

  • Column: A non-polar or semi-polar capillary column (e.g., DB-5ms, 30 m x 0.25 mm, 0.25 µm film thickness).

  • Carrier Gas: Helium at a constant flow rate.

  • Oven Temperature Program: Optimize the temperature program to achieve good separation of the target analytes. A typical program might start at 80°C, ramp to 280°C, and hold.

• Mass Spectrometry (MS) Conditions:

  • Ionization Mode: Electron Ionization (EI).

  • Acquisition Mode: Selected Ion Monitoring (SIM) of characteristic ions for 4,4'-dimethoxybenzophenone and Bis(4-Methoxyphenyl)methanone-d8.

3. Quantification

• Quantification is performed using the isotope dilution method by comparing the response of the native analyte to its deuterated internal standard.

Data Presentation

The following tables present representative quantitative data for the analysis of 4,4'-dimethoxybenzophenone using Bis(4-Methoxyphenyl)methanone-d8 as an internal standard. These values are illustrative and should be determined for each specific instrument and matrix.

Table 1: LC-MS/MS Method Performance for 4,4'-Dimethoxybenzophenone in Water

Parameter	Value
Linear Range	0.1 - 100 ng/mL
Correlation Coefficient (r²)	> 0.995
Limit of Detection (LOD)	0.05 ng/L
Limit of Quantification (LOQ)	0.15 ng/L
Recovery (Spiked at 10 ng/L)	92% ± 5%
Relative Standard Deviation (RSD)	< 10%

Table 2: GC-MS Method Performance for 4,4'-Dimethoxybenzophenone in Soil

Parameter	Value
Linear Range	1 - 500 ng/g
Correlation Coefficient (r²)	> 0.99
Limit of Detection (LOD)	0.2 ng/g
Limit of Quantification (LOQ)	0.6 ng/g
Recovery (Spiked at 20 ng/g)	88% ± 7%
Relative Standard Deviation (RSD)	< 15%

Mandatory Visualization

Caption: Experimental workflow for the analysis of 4,4'-dimethoxybenzophenone.

Caption: Estrogenic signaling pathway of benzophenone-type compounds.

Application Note: A Robust Workflow for Quantitative Bioanalysis Using Deuterated Internal Standards in Mass Spectrometry

Introduction

In the landscape of quantitative mass spectrometry, particularly within pharmaceutical and clinical research, achieving accurate and reproducible results is paramount.[1] The use of stable isotope-labeled internal standards (SIL-IS), especially deuterated analogs of the analyte, is widely recognized as the gold standard for quantitative bioanalysis.[2][3] Deuterated internal standards are chemically almost identical to the analyte of interest, with the key difference being the substitution of one or more hydrogen atoms with deuterium.[2][4] This results in a higher mass, allowing the mass spectrometer to differentiate between the analyte and the internal standard.[2]

The fundamental principle behind their efficacy is isotope dilution mass spectrometry (IDMS).[2] By introducing a known amount of the deuterated standard into a sample at an early stage, it serves as an ideal mimic for the analyte throughout the entire analytical workflow.[1][2] This includes sample extraction, cleanup, chromatographic separation, and mass spectrometric detection.[1][4] Consequently, any variability, such as matrix effects (ion suppression or enhancement), inconsistent extraction recovery, or fluctuations in injection volume, affects both the analyte and the internal standard equally.[3][5] By calculating the ratio of the analyte's peak area to the internal standard's peak area, this variability is effectively normalized, leading to highly accurate and precise quantification.[2][4]

This application note provides a detailed workflow, experimental protocols, and data presentation guidelines for the effective use of deuterated internal standards in mass spectrometry for drug development and research applications.

Materials and Methods

Reagents and Materials

• Analyte Standard: High-purity reference standard of the analyte of interest.

• Deuterated Internal Standard (IS): High isotopic purity (≥98%) deuterated analog of the analyte.[6] The label should be on a stable position of the molecule to avoid H/D exchange.[7] A mass shift of ≥3 Da is recommended to avoid isotopic overlap.[2]

• Solvents: HPLC or LC-MS grade methanol (B129727), acetonitrile, water, and formic acid.[8]

• Biological Matrix: Blank biological matrix (e.g., plasma, urine, whole blood) free of the analyte.[8]

• Reagents for Sample Preparation: Protein precipitation agents (e.g., acetonitrile, methanol with zinc sulfate).[9]

Instrumentation

• Liquid Chromatography (LC) System: A high-performance liquid chromatography (HPLC) or ultra-high-performance liquid chromatography (UHPLC) system.[10]

• Mass Spectrometer (MS): A triple quadrupole mass spectrometer equipped with an electrospray ionization (ESI) source is commonly used for quantitative studies.[10]

Experimental Protocols

Preparation of Stock and Working Solutions

• Stock Solutions (1 mg/mL): Prepare individual stock solutions of the analyte and the deuterated internal standard in a suitable organic solvent (e.g., methanol, DMSO).[11]

• Analyte Working Solutions: Prepare a series of working standard solutions of the analyte by serial dilution of the stock solution to create calibration standards.[1]

• Internal Standard Working Solution: Prepare a working solution of the deuterated internal standard at a fixed concentration (e.g., 100 ng/mL).[8] The concentration should be chosen to provide a sufficient signal-to-noise ratio without saturating the detector.

Preparation of Calibration Standards and Quality Control Samples

• Calibration Standards: Prepare a set of at least six to eight non-zero calibration standards by spiking the blank biological matrix with the analyte working solutions to achieve the desired concentration range.[8]

• Quality Control (QC) Samples: Spike blank biological matrix with the analyte working standard solutions to prepare QC samples at a minimum of three concentration levels (low, medium, and high).[1]

• Internal Standard Spiking: To a fixed volume of each calibration standard, QC sample, and unknown study sample, add a constant volume of the internal standard working solution.[8] This should be done at the earliest step of sample preparation.[4]

• Control Samples: Include a "zero sample" (blank matrix with internal standard) and a "blank sample" (blank matrix without internal standard) to assess for interferences.[8]

Sample Preparation: Protein Precipitation

Protein precipitation is a common and straightforward method for sample cleanup in bioanalysis.

• Sample Aliquoting: Transfer an aliquot (e.g., 100 µL) of the spiked calibration standard, QC, or study sample into a microcentrifuge tube.

• Internal Standard Addition: Add a precise volume of the deuterated internal standard working solution to each sample (if not already added).[1]

• Precipitation: Add a protein precipitation agent (e.g., 300 µL of acetonitrile).[1]

• Vortexing: Vortex the mixture vigorously for 30 seconds to ensure complete protein precipitation.[10]

• Centrifugation: Centrifuge the samples at high speed (e.g., 10,000 x g) for 10 minutes to pellet the precipitated proteins.[10]

• Supernatant Transfer: Carefully transfer the clear supernatant to a clean autosampler vial for LC-MS/MS analysis.[10]

• Evaporation and Reconstitution (Optional): The supernatant can be evaporated to dryness under a stream of nitrogen and reconstituted in a suitable mobile phase for analysis.[1]

LC-MS/MS Analysis

• Chromatographic Method Development: Develop a chromatographic method that provides adequate separation of the analyte from potential interferences. Ideally, the deuterated internal standard should co-elute with the analyte.[8] A C18 reversed-phase column is commonly used.[10]

• Mass Spectrometer Optimization: Optimize the mass spectrometer parameters, including precursor and product ions (for Multiple Reaction Monitoring - MRM), collision energy, and source parameters for both the analyte and the deuterated internal standard.[1][8]

• Data Acquisition: Inject the reconstituted samples onto the LC-MS/MS system and acquire data in MRM mode.[4] Monitor the specific precursor-to-product ion transitions for the analyte and its corresponding deuterated internal standard.[4]

Data Analysis and Presentation

Calibration Curve Construction

Construct a calibration curve by plotting the peak area ratio of the analyte to the deuterated internal standard against the nominal concentration of the analyte for the calibration standards.[1] A linear regression with a weighting factor (e.g., 1/x or 1/x²) is typically applied.

Quantification and Data Presentation

Determine the concentrations of the analyte in the QC and unknown samples by interpolating their peak area ratios from the calibration curve. The quantitative data should be summarized in clearly structured tables for easy comparison.

Table 1: Calibration Curve Parameters

Parameter	Value
Regression Model	Linear
Weighting Factor	1/x²
Correlation Coefficient (r²)	≥ 0.995
LLOQ (ng/mL)	1.0
ULOQ (ng/mL)	1000.0
Slope	0.0123
Intercept	0.0015

Table 2: Accuracy and Precision of Quality Control Samples

QC Level	Nominal Conc. (ng/mL)	Mean Measured Conc. (ng/mL) (n=6)	Accuracy (%)	Precision (%CV)
LQC	3.0	2.95	98.3	4.5
MQC	150.0	152.1	101.4	3.2
HQC	750.0	742.5	99.0	2.8

Visualizations

Workflow Diagram

The following diagram illustrates the general workflow for quantitative analysis using a deuterated internal standard in mass spectrometry.

Caption: Workflow for quantitative analysis using a deuterated internal standard.

Logical Relationship Diagram

This diagram illustrates the logical relationship of how a deuterated internal standard corrects for analytical variability.

Caption: Correction of variability using a deuterated internal standard.

Conclusion

The use of deuterated internal standards is an indispensable tool in modern mass spectrometry for accurate and precise quantification.[3][11] By closely mimicking the behavior of the analyte throughout the bioanalytical process, they effectively compensate for the inherent variability of complex biological matrices and analytical instrumentation.[5][9] The implementation of a robust workflow, including careful selection of the internal standard, meticulous sample preparation, and validated LC-MS/MS analysis, ensures the generation of high-quality, reliable data that can be confidently used to make critical decisions in drug development and clinical research.[4][12]

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]
• 4. benchchem.com [benchchem.com]
• 5. The Value of Deuterated Internal Standards - KCAS Bio [kcasbio.com]
• 6. resolvemass.ca [resolvemass.ca]
• 7. Designing Stable Isotope Labeled Internal Standards - Acanthus Research [acanthusresearch.com]
• 8. benchchem.com [benchchem.com]
• 9. texilajournal.com [texilajournal.com]
• 10. benchchem.com [benchchem.com]
• 11. benchchem.com [benchchem.com]
• 12. Why Deuterium Labelled Drug Standards Matter in Pharma [svchembiotech.com]

Application Note and Protocol: Preparation of Bis(4-Methoxyphenyl)methanone-d8 Solution for Quantitative NMR (qNMR)

Audience: Researchers, scientists, and drug development professionals.

Introduction

Quantitative Nuclear Magnetic Resonance (qNMR) spectroscopy is a powerful primary analytical method for determining the purity and concentration of chemical compounds with a high degree of accuracy and precision.[1][2] A critical component of the internal standard method in qNMR is the use of a well-characterized internal standard.[3][4][5] Bis(4-Methoxyphenyl)methanone-d8 is an excellent choice as an internal standard for the ¹H qNMR analysis of a wide range of organic molecules. Its deuterated aromatic rings provide a simplified ¹H NMR spectrum, minimizing the potential for signal overlap with the analyte of interest.[6] Furthermore, its chemical stability and solubility in common deuterated solvents make it a versatile and reliable standard.[3][7]

This document provides a detailed protocol for the preparation of a stock solution of Bis(4-Methoxyphenyl)methanone-d8 for use in qNMR experiments. Adherence to this protocol will help ensure the preparation of a solution with an accurately known concentration, which is fundamental to achieving reliable and reproducible quantitative results.

Quantitative Data Summary

A summary of the key quantitative data for Bis(4-Methoxyphenyl)methanone-d8 and the prepared stock solution is provided in the table below.

Parameter	Value	Source/Reference
Chemical Name	Bis(4-Methoxyphenyl)methanone-d8	N/A
Synonyms	4,4'-Dimethoxybenzophenone-d8	[8]
CAS Number	350818-55-2	[8][9][10]
Molecular Formula	C₁₅H₆D₈O₃	[9]
Molecular Weight	250.32 g/mol	[9][10]
Purity	≥99% (recommended)	[3]
Recommended Solvents	Deuterated Chloroform (CDCl₃), Deuterated Dimethyl Sulfoxide (DMSO-d₆)	Inferred from chemical structure
Recommended Stock Solution Concentration	10 mg/mL	General laboratory practice
Storage Conditions	Store at 2-8°C in a tightly sealed container, protected from light.	General laboratory practice

Experimental Protocol

This protocol describes the preparation of a 10 mg/mL stock solution of Bis(4-Methoxyphenyl)methanone-d8. The internal standard method is recommended for achieving high accuracy in qNMR.[4][5]

1. Materials and Equipment

• Bis(4-Methoxyphenyl)methanone-d8 (purity ≥99%)

• Deuterated Chloroform (CDCl₃) or Deuterated Dimethyl Sulfoxide (DMSO-d₆) (NMR grade)

• Calibrated analytical balance (readability of at least 0.01 mg)

• Volumetric flask (e.g., 1 mL or 5 mL, Class A)

• Glass vials with PTFE-lined caps

• Spatula

• Pipettes (calibrated)

• Vortex mixer

• Ultrasonic bath

2. Pre-Solubility Test

Before preparing the stock solution, it is advisable to perform a small-scale solubility test to confirm the solubility of Bis(4-Methoxyphenyl)methanone-d8 in the chosen deuterated solvent.[3]

• Weigh approximately 1-2 mg of Bis(4-Methoxyphenyl)methanone-d8 into a small glass vial.

• Add approximately 0.1-0.2 mL of the chosen deuterated solvent.

• Vortex the vial for 30 seconds.

• Visually inspect for any undissolved solid. If the solid persists, place the vial in an ultrasonic bath for 5 minutes.

• If the solid dissolves completely, the solvent is suitable.

3. Stock Solution Preparation (10 mg/mL)

Accurate weighing is a critical step for the preparation of a precise qNMR standard.[5]

• Accurately weigh approximately 10.0 mg of Bis(4-Methoxyphenyl)methanone-d8 using a calibrated analytical balance and transfer it into a 1.0 mL volumetric flask. Record the exact weight.

• Add a small amount of the chosen deuterated solvent to the volumetric flask to dissolve the solid.

• Gently swirl the flask to ensure complete dissolution. An ultrasonic bath can be used to aid dissolution if necessary.

• Once the solid is completely dissolved, add the deuterated solvent to the flask until the bottom of the meniscus is level with the calibration mark.

• Cap the volumetric flask and invert it several times to ensure the solution is homogeneous.

• Transfer the prepared stock solution to a clean, labeled glass vial with a PTFE-lined cap for storage.

4. Preparation of the qNMR Sample

For the qNMR measurement, the analyte and the internal standard are combined in the same NMR tube.[4]

• Accurately weigh a known amount of the analyte into a clean vial.

• Add a precise volume of the Bis(4-Methoxyphenyl)methanone-d8 stock solution to the vial containing the analyte. The goal is to achieve a molar ratio of approximately 1:1 between the analyte and the internal standard.[3][5]

• Vortex the vial to ensure the sample is completely dissolved and the solution is homogeneous.

• Transfer the final solution to an NMR tube for analysis.

• It is recommended to prepare at least three independent samples to ensure the reproducibility of the results.[4]

Diagrams

Experimental Workflow for Bis(4-Methoxyphenyl)methanone-d8 Solution Preparation

Caption: Workflow for the preparation of the internal standard and the final qNMR sample.

Logical Relationship of Key qNMR Parameters

Caption: Interrelationship of parameters for the calculation of analyte concentration and purity in qNMR.

References

• 1. emerypharma.com [emerypharma.com]
• 2. qNMR - BIPM [bipm.org]
• 3. resolvemass.ca [resolvemass.ca]
• 4. Let’s try doing quantitative NMR | Applications Notes | JEOL Ltd. [jeol.com]
• 5. sigmaaldrich.com [sigmaaldrich.com]
• 6. benchchem.com [benchchem.com]
• 7. Internal Standard for qNMR (Calibration Standard for qNMR) | [Synthesis & Materials][Analytical Chemistry]Products | Laboratory Chemicals-FUJIFILM Wako Pure Chemical Corporation [labchem-wako.fujifilm.com]
• 8. 4,4'-Dimethoxybenzophenone-d8 (rings-d8) [lgcstandards.com]
• 9. medchemexpress.com [medchemexpress.com]
• 10. medchemexpress.com [medchemexpress.com]

Technical Notes & Optimization

Technical Support Center: Optimizing Bis(4-Methoxyphenyl)methanone-d8 Concentration for Internal Standards

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in optimizing the concentration of Bis(4-Methoxyphenyl)methanone-d8 as an internal standard (IS) in analytical assays.

Frequently Asked Questions (FAQs)

Q1: What is the role of Bis(4-Methoxyphenyl)methanone-d8 as an internal standard?

A1: Bis(4-Methoxyphenyl)methanone-d8 is a stable isotope-labeled (SIL) version of its corresponding unlabeled analyte. In quantitative analysis, particularly with liquid chromatography-mass spectrometry (LC-MS), it is added at a known, constant concentration to all samples, including calibrators and quality controls.[1] Its primary function is to correct for variations that can occur during sample preparation (e.g., extraction), analysis (e.g., injection volume), and detection (e.g., ion suppression or enhancement in the mass spectrometer).[1][2][3] By using the ratio of the analyte signal to the internal standard signal for quantification, the accuracy and precision of the measurement are significantly improved.[1][4]

Q2: What is a good starting concentration for Bis(4-Methoxyphenyl)methanone-d8?

A2: A common starting point for an internal standard concentration is the geometric mean or the mid-point of the analyte's calibration curve. For example, if your calibration curve for the analyte ranges from 1 ng/mL to 1000 ng/mL, a reasonable starting concentration for Bis(4-Methoxyphenyl)methanone-d8 would be around 50-100 ng/mL. The goal is to use a concentration that provides a stable and reproducible signal without interfering with the analyte's measurement.[5]

Q3: How do I know if the concentration of Bis(4-Methoxyphenyl)methanone-d8 is too high or too low?

A3:

• Too High: An excessively high concentration of the internal standard can lead to several issues, including ion suppression of the analyte, where the IS competes for ionization, potentially reducing the analyte's signal and causing non-linearity in the calibration curve.[6] It can also lead to detector saturation for the IS signal itself.

• Too Low: A concentration that is too low may result in a poor signal-to-noise ratio (S/N) for the internal standard. This can lead to high variability in its peak area, which in turn compromises the precision of the analytical method.

Q4: Can Bis(4-Methoxyphenyl)methanone-d8 still be used if it doesn't perfectly co-elute with the analyte?

A4: Ideally, a stable isotope-labeled internal standard should co-elute with the analyte to ensure both are subjected to the same matrix effects at the same time. However, a small separation due to the deuterium (B1214612) isotope effect can sometimes occur. If the separation is minimal and the matrix effects are consistent across the elution window of both peaks, it may still be acceptable. If there are significant and variable matrix effects, this lack of co-elution can lead to inaccurate results. In such cases, optimizing the chromatography to achieve co-elution is recommended.

Troubleshooting Guides

This section addresses common issues encountered during the optimization and use of Bis(4-Methoxyphenyl)methanone-d8 as an internal standard.

Problem	Potential Cause	Recommended Solution
Non-Linear Calibration Curve	IS Concentration Too High: The internal standard is causing ion suppression of the analyte at higher concentrations.[6]	Reduce the concentration of the Bis(4-Methoxyphenyl)methanone-d8 working solution and re-run the calibration curve.
Analyte Signal Saturation: At high concentrations, the analyte signal is saturating the detector.	Extend the calibration curve to a higher concentration or dilute the upper-level calibrants.
Cross-contamination: The internal standard solution may be contaminated with the unlabeled analyte, or vice-versa.	Analyze a high concentration of the internal standard alone to check for the presence of the analyte. Similarly, analyze a high concentration of the analyte to check for any signal at the internal standard's mass transition.
High Variability in IS Peak Area	Inconsistent Sample Preparation: Inaccurate or inconsistent addition of the internal standard to the samples.	Ensure precise and consistent pipetting techniques. Use a calibrated pipette. Ensure thorough mixing after adding the IS.
Instrument Instability: Fluctuations in the LC pump, injector, or mass spectrometer source.	Perform system suitability tests to check for injection precision and detector stability. Clean the ion source if necessary.
Variable Matrix Effects: Different samples have varying levels of matrix components that affect the IS signal.	Improve sample clean-up procedures to remove more interfering matrix components. Ensure the IS and analyte co-elute as closely as possible.
Poor Signal-to-Noise (S/N) for IS	IS Concentration Too Low: The amount of internal standard is insufficient for robust detection.	Increase the concentration of the Bis(4-Methoxyphenyl)methanone-d8 working solution.
Poor Ionization: Suboptimal mass spectrometer source conditions for the internal standard.	Optimize source parameters (e.g., spray voltage, gas flows, temperature) for Bis(4-Methoxyphenyl)methanone-d8.

Experimental Protocols

Protocol 1: Preparation of Stock and Working Solutions

• Bis(4-Methoxyphenyl)methanone-d8 Stock Solution (1 mg/mL):

  • Accurately weigh 10 mg of Bis(4-Methoxyphenyl)methanone-d8.

  • Dissolve in 10 mL of a suitable organic solvent (e.g., methanol (B129727) or acetonitrile) in a volumetric flask.

• Analyte Stock Solution (1 mg/mL):

  • Prepare a stock solution of the unlabeled analyte in the same manner.

• Analyte Calibration Standards:

  • Perform serial dilutions of the analyte stock solution to prepare a series of at least 6-8 calibration standards that cover the expected concentration range of the samples.

• Bis(4-Methoxyphenyl)methanone-d8 Working Solutions:

  • Prepare three to five different working solutions of Bis(4-Methoxyphenyl)methanone-d8 at concentrations that span the expected optimal range (e.g., low, medium, and high concentrations relative to the analyte's calibration curve).

Protocol 2: Optimization of Bis(4-Methoxyphenyl)methanone-d8 Concentration

• Sample Preparation:

  • For each of the three Bis(4-Methoxyphenyl)methanone-d8 working solutions, prepare a full set of calibration curve samples.

  • To each calibration standard, add a constant volume of the respective Bis(4-Methoxyphenyl)methanone-d8 working solution.

• LC-MS/MS Analysis:

  • Analyze all three sets of calibration curve samples using the established LC-MS/MS method.

• Data Evaluation:

  • For each of the three internal standard concentrations, generate a calibration curve by plotting the peak area ratio (analyte peak area / IS peak area) against the analyte concentration.

  • Calculate the linearity (coefficient of determination, R²) for each calibration curve.

  • Examine the peak area of the internal standard across all samples for each concentration level to assess its consistency.

  • Evaluate the accuracy and precision of the quality control samples at each IS concentration.

Selection Criteria: Choose the Bis(4-Methoxyphenyl)methanone-d8 concentration that provides:

• The best linearity (R² value closest to 1.000).

• A stable and consistent internal standard peak area across all samples.

• Acceptable accuracy and precision for the quality control samples.

Data Presentation

Table 1: Example Data for Evaluating IS Concentration

IS Concentration	Calibration Curve Linearity (R²)	IS Peak Area %RSD (n=8 calibrants)	QC Low Accuracy (%)	QC Mid Accuracy (%)	QC High Accuracy (%)
10 ng/mL	0.9921	15.2%	88.5%	91.2%	90.7%
50 ng/mL	0.9995	4.5%	102.3%	99.8%	101.5%
200 ng/mL	0.9855	3.8%	115.8%	118.2%	120.1%

In this example, 50 ng/mL would be selected as the optimal concentration.

Mandatory Visualization

Caption: Workflow for optimizing internal standard concentration.

Caption: Troubleshooting decision tree for common IS issues.

References

• 1. chem.libretexts.org [chem.libretexts.org]
• 2. Selection of internal standards for accurate quantification of complex lipid species in biological extracts by electrospray ionization mass spectrometry – What, how and why? - PMC [pmc.ncbi.nlm.nih.gov]
• 3. nebiolab.com [nebiolab.com]
• 4. Internal standard - Wikipedia [en.wikipedia.org]
• 5. Internal Standards in LC−MS Bioanalysis: Which, When, and How - WuXi AppTec DMPK [dmpkservice.wuxiapptec.com]
• 6. researchgate.net [researchgate.net]

Troubleshooting poor signal intensity of Bis(4-Methoxyphenyl)methanone-d8

Welcome to the technical support center for Bis(4-Methoxyphenyl)methanone-d8. This guide is designed for researchers, scientists, and drug development professionals to provide targeted troubleshooting for poor signal intensity and other common issues encountered during experimental use.

Frequently Asked Questions (FAQs)

Q1: What is Bis(4-Methoxyphenyl)methanone-d8 and what are its primary applications?

Bis(4-Methoxyphenyl)methanone-d8 is the deuterium-labeled version of Bis(4-Methoxyphenyl)methanone. It is primarily used as an internal standard in quantitative analytical methods such as Liquid Chromatography-Mass Spectrometry (LC-MS), Gas Chromatography-Mass Spectrometry (GC-MS), and Nuclear Magnetic Resonance (NMR) spectroscopy.[1] The deuterium (B1214612) labeling makes it chemically almost identical to the non-labeled analyte, allowing it to mimic the analyte's behavior during sample preparation and analysis, thus correcting for variations and improving the accuracy of quantification.[2]

Q2: What are the ideal characteristics of a deuterated internal standard like Bis(4-Methoxyphenyl)methanone-d8?

For reliable quantification, a deuterated internal standard should have high chemical and isotopic purity.[2][3] High isotopic enrichment (typically ≥98%) is crucial to minimize interference from any unlabeled analyte present as an impurity.[2][4] Chemical purity should ideally be greater than 99% to avoid interfering peaks.[2] Additionally, the deuterium labels should be on stable positions of the molecule to prevent isotopic exchange with hydrogen atoms from the solvent or sample matrix.[2][3] For Bis(4-Methoxyphenyl)methanone-d8, the deuterium atoms are on the aromatic rings, which are generally stable positions.

Q3: Why might I observe a different retention time for Bis(4-Methoxyphenyl)methanone-d8 compared to its non-deuterated counterpart?

This phenomenon is known as the "chromatographic isotope effect".[3][5] Deuterated compounds can sometimes elute slightly earlier than their non-deuterated analogs in reverse-phase chromatography.[3] This is attributed to subtle changes in the molecule's physical properties, such as lipophilicity, due to the increased mass of deuterium. While often a minor shift, it can become significant if it leads to differential matrix effects where the analyte and internal standard experience different levels of ion suppression or enhancement.[3]

Q4: Can Bis(4-Methoxyphenyl)methanone-d8 always correct for matrix effects?

While deuterated internal standards are excellent for correcting matrix effects, it's not a guarantee.[3] If the analyte and Bis(4-Methoxyphenyl)methanone-d8 do not co-elute perfectly, they may be affected differently by co-eluting matrix components, leading to differential ion suppression or enhancement and, consequently, inaccurate quantification.[3][4]

Troubleshooting Guides

Issue 1: Poor or No Signal Intensity in LC-MS/MS

A weak or absent signal for Bis(4-Methoxyphenyl)methanone-d8 is a common issue. The following workflow can help diagnose the root cause.

Initial troubleshooting workflow for poor signal intensity.

Detailed Steps:

• Fundamental Checks: Before assuming a compound-specific problem, verify that the mass spectrometer is tuned and calibrated, the ion source is clean, and there are adequate gas and solvent supplies.[6]

• Sample Integrity: Ensure your stock solution of Bis(4-Methoxyphenyl)methanone-d8 is at the correct concentration and has been stored properly. Some compounds can degrade over time or adsorb to container surfaces. Prepare a fresh dilution and re-analyze.

• Mass Spectrometer Parameters:

  • Correct m/z: Verify you are monitoring the correct mass-to-charge ratio for the deuterated standard. For Bis(4-Methoxyphenyl)methanone-d8 (C15H6D8O3), the molecular weight is approximately 250.32 g/mol .[1]

  • Ionization Technique: Bis(4-Methoxyphenyl)methanone, being a moderately polar ketone, may ionize differently in various sources. While Electrospray Ionization (ESI) might work, Atmospheric Pressure Chemical Ionization (APCI) is often more efficient for less polar compounds and could yield better signal intensity.[6]

  • Source Optimization: Infuse a solution of the standard directly into the mass spectrometer to optimize source parameters like temperature, gas flows, and voltages to maximize the signal.

• Matrix Effects: Ion suppression is a common cause of low signal in complex matrices.[6] Co-eluting compounds from the sample can interfere with the ionization of the internal standard.

• Isotopic Exchange: Although the deuterium atoms on the aromatic rings of Bis(4-Methoxyphenyl)methanone-d8 are generally stable, harsh pH or high-temperature conditions during sample preparation could potentially lead to back-exchange with protons from the solvent.[4]

Issue 2: Inaccurate or Inconsistent Quantification

If the signal is present but the quantitative results are unreliable, consider the following factors.

Troubleshooting workflow for inaccurate quantification.

Detailed Steps:

• Co-elution: Overlay the chromatograms of the analyte and Bis(4-Methoxyphenyl)methanone-d8. A significant separation can lead to differential matrix effects.[3] If they are not co-eluting, modify the HPLC gradient or consider a different column.

• Purity of the Standard: The presence of unlabeled analyte as an impurity in the deuterated standard will artificially inflate the analyte's response, leading to an overestimation of its concentration.[4]

• Differential Matrix Effects: Even with co-elution, the ionization of the analyte and the internal standard can be affected differently by matrix components.[4]

• In-Source Fragmentation: In the mass spectrometer's source, the deuterated standard might fragment and lose deuterium atoms. This can sometimes be mitigated by using "softer" ionization conditions, such as reducing the ionization energy if using Electron Ionization (EI) in GC-MS.[5]

Issue 3: Poor Signal in NMR

While primarily used in MS, if you are using Bis(4-Methoxyphenyl)methanone-d8 in NMR and experiencing poor signal, consider these points:

• Solubility: The compound may not be fully dissolved in your chosen deuterated solvent. Try a different solvent like benzene-d6, acetone-d6, or deuteromethanol.[7]

• Concentration: The sample might be too dilute. A more concentrated sample may be needed, but be aware that very high concentrations can lead to peak broadening.[7]

• Instrument Shimming: Poor shimming of the NMR magnet can lead to broad, weak peaks.[7]

• Purity: Impurities in your sample can complicate the spectrum and make it difficult to identify the desired peaks.

Quantitative Data and Experimental Protocols

Table 1: Recommended Starting MS Parameters (to be optimized)

Parameter	ESI	APCI	Rationale
Polarity	Positive/Negative	Positive/Negative	Test both modes; ketones can form adducts in positive mode or be deprotonated in negative mode.
Capillary Voltage (kV)	3.0 - 4.5	3.0 - 5.0	Optimize for stable spray and maximum signal.
Cone/Nozzle Voltage (V)	20 - 50	20 - 50	Optimize to minimize fragmentation in the source.
Source Temperature (°C)	120 - 150	350 - 450	Higher temperatures are typically needed for APCI to ensure efficient vaporization.[6]
Desolvation Gas Flow (L/hr)	600 - 1000	400 - 800	Dependent on solvent flow rate; optimize for efficient desolvation.
Collision Energy (eV)	10 - 40	10 - 40	Infuse standard and ramp collision energy to find the optimal value for desired product ions.[6]

Protocol 1: Assessment of Isotopic Exchange

Objective: To determine if Bis(4-Methoxyphenyl)methanone-d8 is losing deuterium atoms under the analytical conditions.

Methodology:

• Prepare Stability Test Solution: Create a solution of the deuterated internal standard in the same solvent and at the same concentration used for sample analysis.[4]

• Incubate Under Method Conditions: Aliquot the test solution into several vials. Expose these vials to the same conditions as your actual samples (e.g., pH, temperature, and matrix composition) for varying durations (e.g., 0, 2, 4, 8, and 24 hours).[4]

• LC-MS/MS Analysis: Analyze the samples at each time point.

• Data Evaluation: Monitor the signal intensity of Bis(4-Methoxyphenyl)methanone-d8 and also look for any increase in the signal of the non-deuterated analyte. A decrease in the deuterated standard's signal with a corresponding increase in the non-deuterated signal over time indicates isotopic exchange.

Protocol 2: Evaluation of Matrix Effects

Objective: To assess the degree of ion suppression or enhancement for both the analyte and Bis(4-Methoxyphenyl)methanone-d8.

Methodology (Post-Extraction Spike Method):

• Prepare Three Sets of Samples:

  • Set A (Neat Solution): Spike the analyte and the deuterated internal standard into the final reconstitution solvent.

  • Set B (Post-Extraction Spike): Extract a blank matrix sample first. Then, spike the analyte and the deuterated internal standard into the final, evaporated, and reconstituted extract.

  • Set C (Pre-Extraction Spike): Spike the analyte and the deuterated internal standard into the blank matrix before the extraction process.

• Analysis: Analyze all three sets of samples by LC-MS/MS.

• Calculation:

  • Matrix Effect (ME %): (Peak area of Set B / Peak area of Set A) * 100

  • Recovery (RE %): (Peak area of Set C / Peak area of Set B) * 100

• Evaluation: An ME value significantly less than 100% indicates ion suppression, while a value greater than 100% suggests ion enhancement.[4] Compare the ME% for the analyte and the internal standard. A significant difference points to a differential matrix effect, which can lead to inaccurate quantification.[4]

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]
• 4. benchchem.com [benchchem.com]
• 5. benchchem.com [benchchem.com]
• 6. benchchem.com [benchchem.com]
• 7. Troubleshooting [chem.rochester.edu]

Technical Support Center: Enhancing the Recovery of Bis(4-Methoxyphenyl)methanone-d8

Welcome to the technical support center dedicated to improving the analytical recovery of Bis(4-Methoxyphenyl)methanone-d8. This resource is designed for researchers, scientists, and drug development professionals encountering challenges in achieving optimal recovery of this deuterated internal standard from complex biological samples. Here, you will find comprehensive troubleshooting guides, frequently asked questions (FAQs), and detailed experimental protocols to assist in your laboratory endeavors.

Frequently Asked Questions (FAQs)

Q1: What are the primary reasons for poor recovery of Bis(4-Methoxyphenyl)methanone-d8?

A1: Poor recovery of Bis(4-Methoxyphenyl)methanone-d8, a deuterated internal standard, can typically be attributed to three main factors:

• Matrix Effects: Complex biological samples contain numerous endogenous components like salts, lipids, and proteins. These can interfere with the ionization of the internal standard in the mass spectrometer, leading to signal suppression or enhancement.[1]

• Extraction Inefficiency: The chosen sample preparation method, whether Solid-Phase Extraction (SPE), Liquid-Liquid Extraction (LLE), or QuEChERS, may not be optimized for Bis(4-Methoxyphenyl)methanone-d8. This can result in the incomplete transfer of the standard from the sample matrix to the analytical solvent.

• Instability of the Standard: Deuterated standards can sometimes undergo H/D (hydrogen-deuterium) exchange, where deuterium (B1214612) atoms are replaced by hydrogen atoms from the surrounding solvent or matrix. This can lead to a decreased signal for the deuterated standard and an artificially inflated signal for the non-deuterated analyte.[2]

Q2: How can I differentiate between matrix effects and extraction inefficiency as the cause of low recovery?

A2: A post-extraction spike experiment is a reliable method to distinguish between these two issues. By comparing the signal of the internal standard in a pre-extraction spiked sample (spiked before extraction) with a post-extraction spiked sample (spiked after extraction), you can determine the source of the problem. A significant difference in signal suggests extraction inefficiency, while a suppressed signal in both compared to a clean standard points to matrix effects.

Q3: My recovery of Bis(4-Methoxyphenyl)methanone-d8 is inconsistent across a batch of samples. What could be the issue?

A3: Inconsistent recovery is often due to variability in sample processing. This can include inconsistent vortexing times, variations in pH adjustment, incomplete phase separation in LLE, or channeling in SPE cartridges. Automating sample preparation steps where possible can help minimize this variability. Additionally, ensure that your internal standard spiking procedure is consistent for every sample.

Q4: Can the choice of analytical technique (GC-MS vs. LC-MS/MS) affect the recovery of Bis(4-Methoxyphenyl)methanone-d8?

A4: While the "recovery" is primarily determined by the sample preparation process, the analytical technique can influence the perceived recovery and overall method performance. For instance, matrix effects can be more pronounced in LC-MS/MS with electrospray ionization (ESI) compared to GC-MS with electron ionization (EI). The choice of technique will dictate the final solvent requirements and may influence the optimization of the extraction method.

Troubleshooting Guides

Low Recovery in Liquid-Liquid Extraction (LLE)

Issue	Potential Cause	Recommended Solution
Low Recovery	Inappropriate solvent polarity.	Test extraction solvents with varying polarities (e.g., ethyl acetate (B1210297), diethyl ether, dichloromethane) to find the optimal match for Bis(4-Methoxyphenyl)methanone-d8.
Incorrect pH of the aqueous phase.	Adjust the pH of the sample to ensure the analyte is in a neutral form, which is more soluble in organic solvents. For a neutral compound like Bis(4-Methoxyphenyl)methanone, a neutral pH is generally suitable.
Insufficient mixing.	Ensure thorough mixing of the aqueous and organic phases by vortexing for an adequate amount of time (e.g., 1-2 minutes).
Emulsion Formation	High concentration of lipids or proteins.	Centrifuge the sample at a higher speed and for a longer duration. Consider adding a small amount of salt (salting-out effect) to break the emulsion.
Inconsistent Recovery	Incomplete phase separation.	Allow sufficient time for the phases to separate completely. Centrifugation can aid in achieving a clean separation.

Low Recovery in Solid-Phase Extraction (SPE)

Issue	Potential Cause	Recommended Solution
Low Recovery	Inappropriate sorbent selection.	For a moderately polar compound like Bis(4-Methoxyphenyl)methanone, a C8 or C18 reversed-phase sorbent is a good starting point.[3]
Breakthrough during sample loading.	Decrease the sample loading flow rate. Ensure the sample is appropriately diluted to reduce solvent strength.
Loss during washing.	Use a weaker wash solvent. For reversed-phase SPE, start with a higher percentage of water in the wash solvent.
Incomplete elution.	Use a stronger elution solvent. For C18, 100% acetonitrile (B52724) or methanol (B129727) is often effective.[4] Consider performing a second elution to ensure complete recovery.
Inconsistent Recovery	Variable flow rates.	Use a vacuum manifold with consistent vacuum pressure or an automated SPE system to ensure uniform flow rates across all samples.
Cartridge drying out.	Ensure the sorbent bed does not dry out between conditioning, sample loading, and washing steps.

Experimental Protocols

Representative Liquid-Liquid Extraction (LLE) Protocol for Plasma

This protocol is a general guideline and may require optimization for your specific matrix and analytical instrumentation.

• Sample Preparation:

  • To 500 µL of plasma in a polypropylene (B1209903) tube, add 50 µL of a Bis(4-Methoxyphenyl)methanone-d8 working solution.

  • Vortex for 10 seconds.

  • Add 50 µL of 1M sodium hydroxide (B78521) and vortex briefly.

• Extraction:

  • Add 2 mL of ethyl acetate to the sample.

  • Vortex for 2 minutes.

  • Centrifuge at 4000 rpm for 10 minutes.

• Solvent Evaporation and Reconstitution:

  • Transfer the upper organic layer to a clean tube.

  • Evaporate the solvent to dryness under a gentle stream of nitrogen at 40°C.

  • Reconstitute the residue in 100 µL of the mobile phase.

  • Vortex for 30 seconds and transfer to an autosampler vial for analysis.

Representative Solid-Phase Extraction (SPE) Protocol for Urine

This protocol is a general guideline and may require optimization.

• Sample Pre-treatment:

  • To 1 mL of urine, add 50 µL of Bis(4-Methoxyphenyl)methanone-d8 working solution.

  • If analyzing for conjugated metabolites of a target analyte, an enzymatic hydrolysis step with β-glucuronidase/arylsulfatase at this stage may be necessary.[3]

• SPE Cartridge Conditioning:

  • Condition a C18 SPE cartridge (e.g., 500 mg, 3 mL) with 3 mL of methanol followed by 3 mL of deionized water. Do not allow the cartridge to dry.

• Sample Loading:

  • Load the pre-treated urine sample onto the SPE cartridge at a flow rate of 1-2 mL/min.

• Washing:

  • Wash the cartridge with 3 mL of 5% methanol in water to remove polar interferences.

  • Dry the cartridge under vacuum for 5 minutes.

• Elution:

  • Elute the analyte and internal standard with 2 x 1.5 mL of acetonitrile.

  • Collect the eluate in a clean tube.

• Evaporation and Reconstitution:

  • Evaporate the eluate to dryness under a gentle stream of nitrogen at 40°C.

  • Reconstitute the residue in 100 µL of the mobile phase for analysis.

Representative GC-MS Analytical Method

• Gas Chromatograph: Agilent 7890B or equivalent

• Column: HP-5ms (30 m x 0.25 mm, 0.25 µm) or equivalent

• Inlet: Splitless mode, 280°C

• Carrier Gas: Helium, constant flow at 1.2 mL/min

• Oven Program: 80°C hold for 1 min, ramp to 300°C at 20°C/min, hold for 5 min

• Mass Spectrometer: Agilent 5977B or equivalent

• Ionization Mode: Electron Ionization (EI) at 70 eV

• Source Temperature: 230°C

• Quadrupole Temperature: 150°C

• Acquisition Mode: Selected Ion Monitoring (SIM)

  • Note: Specific ions for Bis(4-Methoxyphenyl)methanone-d8 would need to be determined experimentally. Likely ions would include the molecular ion and characteristic fragment ions.

Representative LC-MS/MS Analytical Method

• Liquid Chromatograph: Shimadzu Nexera X2 or equivalent

• Column: C18 reversed-phase (e.g., 100 x 2.1 mm, 1.8 µm)

• Mobile Phase A: 0.1% Formic acid in water

• Mobile Phase B: 0.1% Formic acid in methanol

• Gradient: 5% B to 95% B over 5 minutes, hold for 2 minutes, then return to initial conditions.

• Flow Rate: 0.4 mL/min

• Column Temperature: 40°C

• Mass Spectrometer: SCIEX Triple Quad 6500+ or equivalent

• Ionization Mode: Electrospray Ionization (ESI), Positive

• Curtain Gas: 35 psi

• IonSpray Voltage: 5500 V

• Temperature: 500°C

• Nebulizer Gas (GS1): 50 psi

• Heater Gas (GS2): 60 psi

• Acquisition Mode: Multiple Reaction Monitoring (MRM)

  • Note: Specific precursor and product ions (MRM transitions) for Bis(4-Methoxyphenyl)methanone-d8 need to be optimized. A starting point would be to infuse a standard solution and perform a product ion scan of the protonated molecule [M+H]+.

Data Presentation

The following tables summarize representative recovery data for benzophenone (B1666685) derivatives from various complex matrices using different extraction techniques. While not specific to Bis(4-Methoxyphenyl)methanone-d8, this data provides a useful benchmark for expected performance.

Table 1: Representative Recovery of Benzophenones using Solid-Phase Extraction (SPE)

Compound	Matrix	Sorbent	Elution Solvent	Recovery (%)	Reference
Benzophenone-3	Water	C18	100% Acetonitrile	65-107	[4]
Benzophenone-3	Urine	C8	Methanol:TFA (99:1)	Not Quantified	[3]
Benzophenones (various)	Sludge	C18	Methanol/Acetone	>70	[5]

Table 2: Representative Recovery of Benzophenones using QuEChERS

Compound	Matrix	Recovery (%)	Reference
Benzophenone	Breakfast Cereal	101.7	[6]
4-Hydroxybenzophenone	Breakfast Cereal	82.3	[6]
Benzophenones (various)	Fish	55-154	[5]

Table 3: Representative Recovery of Benzophenones using Liquid-Liquid Extraction (LLE)

| Compound | Matrix | Extraction Solvent | Recovery (%) | Reference | | :--- | :--- | :--- | :--- | | Benzophenones (various) | Sediments | Methanol:Ethyl Acetate (15:85) | >80 |[7] | | Benzophenone-3 Metabolites | Human Serum | Acetone/Chloroform (DLLME) | 97-106 |[8][9] |

Visualizations

Caption: Troubleshooting workflow for low internal standard recovery.

References

• 1. Characterization and classification of matrix effects in biological samples analyses - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. benchchem.com [benchchem.com]
• 3. Solid-Phase Extraction and Reverse-Phase HPLC: Application to Study the Urinary Excretion Pattern of Benzophenone-3 and its Metabolite 2,4-Dihydroxybenzophenone in Human Urine - PMC [pmc.ncbi.nlm.nih.gov]
• 4. academic.oup.com [academic.oup.com]
• 5. mdpi.com [mdpi.com]
• 6. documents.thermofisher.com [documents.thermofisher.com]
• 7. encyclopedia.pub [encyclopedia.pub]
• 8. A new method for the determination of benzophenone-UV filters in human serum samples by dispersive liquid-liquid microextraction with liquid chromatography-tandem mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Determination of benzophenone-3 and its main metabolites in human serum by dispersive liquid-liquid microextraction followed by liquid chromatography tandem mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]

Stability testing of Bis(4-Methoxyphenyl)methanone-d8 in various solvents

This technical support center is designed for researchers, scientists, and drug development professionals to provide guidance on the stability testing of Bis(4-Methoxyphenyl)methanone-d8 in various solvents. Below you will find troubleshooting guides, frequently asked questions (FAQs), and detailed experimental protocols to assist in your experimental design and data interpretation.

Frequently Asked Questions (FAQs)

Q1: Why is stability testing important for a deuterated internal standard like Bis(4-Methoxyphenyl)methanone-d8?

A1: Stability testing is crucial to ensure the integrity of the deuterated internal standard (IS) throughout the sample preparation, storage, and analysis process. Degradation of the IS can lead to inaccurate quantification of the target analyte. For deuterated compounds, it is also essential to assess the stability of the deuterium (B1214612) labels to ensure they do not exchange with protons from the solvent or matrix, a phenomenon known as H/D back-exchange.[1][2]

Q2: What are the primary degradation pathways for benzophenone (B1666685) derivatives like Bis(4-Methoxyphenyl)methanone-d8?

A2: Based on the benzophenone structure, the primary degradation pathways are expected to be hydrolysis, oxidation, and photodegradation.[3] The ether linkages of the methoxy (B1213986) groups may be susceptible to acidic hydrolysis, while the carbonyl group can be a target for oxidation.[4] Benzophenone derivatives are also known to be sensitive to light, which can lead to the formation of various photoproducts.

Q3: What is the "chromatographic isotope effect" and how does it affect my analysis?

A3: The chromatographic isotope effect is a phenomenon where a deuterated compound may have a slightly different retention time than its non-deuterated counterpart, typically eluting slightly earlier in reversed-phase chromatography.[5] While a small, consistent shift is normal, a significant separation can be problematic. If the analyte and the internal standard elute at different times, they may experience different matrix effects, which can lead to inaccurate quantification.[5]

Q4: Under what conditions is deuterium back-exchange most likely to occur?

A4: Deuterium back-exchange is more likely to occur under acidic or basic conditions, at elevated temperatures, and in aqueous solutions.[6] The position of the deuterium labels on the molecule is also critical; labels on heteroatoms (like oxygen or nitrogen) are readily exchangeable, and those on carbons adjacent to carbonyl groups can also be susceptible under certain conditions.[2] It is important to select an internal standard with deuterium labels on stable positions.[2]

Troubleshooting Guides

This section provides guidance on common issues encountered during the stability testing of Bis(4-Methoxyphenyl)methanone-d8.

Symptom	Potential Cause	Troubleshooting Steps & Solutions
Decreasing internal standard signal and increasing analyte signal over time.	Isotopic (H/D) Back-Exchange: The deuterium atoms on the internal standard are being replaced by protons from the solvent or matrix.[5]	1. Perform a Deuterium Back-Exchange Stability Test: (See Experimental Protocols).[5]2. Modify Mobile Phase: Adjust the pH to be more neutral. If possible, use a non-aqueous mobile phase.[5]3. Select a More Stable Standard: If the problem persists, the deuterium labels may be in a chemically labile position. Choose a standard with labels on more stable positions, such as an aromatic ring.[5]
Inconsistent internal standard response across a batch.	1. Inconsistent Sample Preparation: Variability in extraction, reconstitution, or pipetting.[7]2. Differential Matrix Effects: The analyte and internal standard are affected differently by matrix components.[8]	1. Review Sample Preparation: Ensure consistent procedures are followed. Verify pipette calibration.2. Evaluate Matrix Effects: (See Experimental Protocols). Optimize chromatography to ensure co-elution of the analyte and internal standard.[8]
Significant shift in retention time between the analyte and internal standard.	Chromatographic Isotope Effect: While a small shift is normal, a large shift can impact quantification due to differing matrix effects.[5]	1. Assess the Degree of Separation: If the peaks are symmetrical and integration is accurate, a small, consistent shift may be acceptable.2. Modify Chromatographic Conditions: To improve co-elution, you can try adjusting the mobile phase composition, using a column with lower resolution, or modifying the gradient slope.[5]
Appearance of unexpected peaks in the chromatogram of a stability sample.	Degradation of the Compound: The stress conditions have caused the Bis(4-Methoxyphenyl)methanone-d8 to degrade.	1. Identify Degradation Products: Use LC-MS/MS to obtain mass spectra of the new peaks to help in their identification.2. Refine Stress Conditions: The goal of forced degradation is typically 5-20% degradation. If degradation is too extensive, reduce the stressor's intensity or duration.[3]

Experimental Protocols

Protocol 1: Forced Degradation Study

This protocol outlines a general procedure for conducting forced degradation studies on Bis(4-Methoxyphenyl)methanone-d8. The goal is to induce a target degradation of 5-20%.[3]

1. Sample Preparation:

• Prepare a stock solution of Bis(4-Methoxyphenyl)methanone-d8 in a suitable solvent (e.g., acetonitrile (B52724) or methanol) at a known concentration (e.g., 1 mg/mL).

2. Stress Conditions:

• Acid Hydrolysis: Mix the stock solution with 0.1 M HCl. Incubate at a specific temperature (e.g., 60°C) for a defined period.[9]

• Base Hydrolysis: Mix the stock solution with 0.1 M NaOH. Incubate at room temperature or a slightly elevated temperature for a defined period.[9]

• Oxidative Degradation: Mix the stock solution with a solution of hydrogen peroxide (e.g., 3%). Keep the sample at room temperature for a defined period.[10]

• Thermal Degradation: Expose a solid sample of the compound to dry heat (e.g., 80°C) for a defined period.[10]

• Photodegradation: Expose a solution of the compound to a light source that provides both UV and visible light, as specified by ICH Q1B guidelines.

3. Sample Analysis:

• At various time points, take an aliquot of each stressed sample.

• Neutralize the acidic and basic samples.

• Dilute all samples to an appropriate concentration for analysis.

• Analyze the samples using a validated stability-indicating LC-MS/MS method.

Protocol 2: Assessing Isotopic Stability (H/D Back-Exchange)

Objective: To determine if the deuterated internal standard is undergoing isotopic exchange under the analytical conditions.[6]

Methodology:

• Prepare a Stability Test Solution: Prepare a solution of Bis(4-Methoxyphenyl)methanone-d8 in the same solvent and at the same concentration used for sample analysis.

• Incubate Under Method Conditions: Aliquot the test solution into several vials. Expose these vials to the same conditions as your samples (e.g., pH, temperature, and matrix composition) for varying periods (e.g., 0, 2, 4, 8, and 24 hours).[6]

• LC-MS/MS Analysis: Analyze the aliquots by LC-MS/MS. Monitor the mass transition for the deuterated internal standard and the mass transition for the corresponding non-deuterated analyte.[6]

• Data Analysis: Calculate the percentage of the non-deuterated analyte signal relative to the sum of the deuterated and non-deuterated signals at each time point. A significant increase in the non-deuterated analyte signal over time indicates isotopic exchange.[6]

Data Presentation

The following tables provide examples of how to present stability data for Bis(4-Methoxyphenyl)methanone-d8. The data presented here is hypothetical and for illustrative purposes only.

Table 1: Stability of Bis(4-Methoxyphenyl)methanone-d8 in Various Solvents at Room Temperature (25°C)

Solvent	Time (hours)	% Remaining	Appearance of Solution
Acetonitrile	0	100.0	Clear, colorless
24	99.8	Clear, colorless
48	99.5	Clear, colorless
Methanol	0	100.0	Clear, colorless
24	99.7	Clear, colorless
48	99.6	Clear, colorless
Water	0	100.0	Clear, colorless
24	98.5	Clear, colorless
48	97.2	Clear, colorless
DMSO	0	100.0	Clear, colorless
24	99.9	Clear, colorless
48	99.8	Clear, colorless

Table 2: Forced Degradation of Bis(4-Methoxyphenyl)methanone-d8

Stress Condition	Time (hours)	% Remaining	Number of Degradation Products
0.1 M HCl (60°C)	8	85.2	2
0.1 M NaOH (RT)	24	90.5	1
3% H₂O₂ (RT)	24	88.9	3
Heat (80°C)	48	95.1	1
Photolytic	24	82.4	>4

Visualizations

Caption: Workflow for the forced degradation study of Bis(4-Methoxyphenyl)methanone-d8.

Caption: Troubleshooting workflow for issues with deuterated internal standards.

References

• 1. benchchem.com [benchchem.com]
• 2. Designing Stable Isotope Labeled Internal Standards - Acanthus Research [acanthusresearch.com]
• 3. Development of forced degradation and stability indicating studies of drugs—A review - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Degradation of Bis(4-Hydroxyphenyl)Methane (Bisphenol F) by Sphingobium yanoikuyae Strain FM-2 Isolated from River Water - PMC [pmc.ncbi.nlm.nih.gov]
• 5. benchchem.com [benchchem.com]
• 6. benchchem.com [benchchem.com]
• 7. benchchem.com [benchchem.com]
• 8. benchchem.com [benchchem.com]
• 9. rjptonline.org [rjptonline.org]
• 10. ijppr.humanjournals.com [ijppr.humanjournals.com]

Common pitfalls when using Bis(4-Methoxyphenyl)methanone-d8 in quantitative analysis

This technical support center provides researchers, scientists, and drug development professionals with comprehensive troubleshooting guides and frequently asked questions (FAQs) for the use of Bis(4-Methoxyphenyl)methanone-d8 as an internal standard in quantitative analysis.

Frequently Asked Questions (FAQs)

Q1: What is the primary function of Bis(4-Methoxyphenyl)methanone-d8 in quantitative analysis?

Bis(4-Methoxyphenyl)methanone-d8 is a deuterated stable isotope-labeled internal standard (SIL-IS). In quantitative mass spectrometry (MS) techniques such as LC-MS or GC-MS, it is added at a known concentration to calibration standards, quality controls, and unknown samples.[1][2] Since it is chemically almost identical to the analyte of interest, Bis(4-Methoxyphenyl)methanone, it is expected to behave similarly during sample preparation, chromatography, and ionization. By using the ratio of the analyte signal to the internal standard signal, variations introduced during the analytical workflow can be compensated for, leading to more accurate and precise quantification.

Q2: What are the ideal storage and handling conditions for Bis(4-Methoxyphenyl)methanone-d8?

To ensure the integrity of the standard, it should be stored in a tightly closed container in a cool, dry, and dark place.[3] It is stable under normal room temperature storage conditions.[4] For solutions, it is advisable to store them at low temperatures (e.g., -20°C) and minimize freeze-thaw cycles. The stability of the compound in different solvents and pH conditions should be evaluated during method development, especially if stored for extended periods.

Q3: Can I expect perfect co-elution of Bis(4-Methoxyphenyl)methanone-d8 and the unlabeled analyte?

Not always. A common phenomenon known as the "chromatographic isotope effect" can cause the deuterated standard to elute slightly earlier than its non-deuterated counterpart in reverse-phase chromatography.[5] This is due to subtle differences in the physicochemical properties between deuterium (B1214612) and hydrogen. While often minor, this can be a significant issue if it leads to differential matrix effects.[5] It is crucial to verify the degree of co-elution during method development.

Q4: Is Bis(4-Methoxyphenyl)methanone-d8 susceptible to isotopic exchange?

The deuterium labels on the aromatic rings of Bis(4-Methoxyphenyl)methanone-d8 are generally stable. However, the potential for back-exchange, where deuterium atoms are replaced by hydrogen from the solvent or matrix, should not be entirely dismissed, especially under harsh acidic or basic conditions.[5] The stability of the deuterium labels should be assessed during method development by incubating the internal standard in the sample matrix and mobile phase under the analytical conditions.[5]

Troubleshooting Guides

Issue 1: Poor Reproducibility and Inaccurate Quantification

Symptoms:

• High variability in replicate injections.

• Inconsistent results between batches.

• Poor accuracy of quality control samples.

Possible Causes & Troubleshooting Steps:

• Differential Matrix Effects: Even with a deuterated internal standard, significant ion suppression or enhancement can occur, and it may not affect the analyte and the internal standard to the same extent, especially if they do not perfectly co-elute.[5]

  • Solution: Optimize the chromatographic method to ensure co-elution in a region with minimal matrix effects. Improve sample preparation to remove interfering matrix components.[4] Consider a different ionization technique if possible, as Atmospheric Pressure Chemical Ionization (APCI) can be less prone to matrix effects than Electrospray Ionization (ESI).

• Isotopic Contribution from the Internal Standard: The deuterated standard may contain a small percentage of the unlabeled analyte, which can lead to a positive bias in the results, particularly at low analyte concentrations.

  • Solution: Check the certificate of analysis for the isotopic purity of the standard. If necessary, analyze a high concentration of the internal standard to assess the contribution to the analyte's signal.

• In-source Fragmentation: The deuterated internal standard could potentially undergo fragmentation in the ion source of the mass spectrometer, leading to a loss of signal.

  • Solution: Optimize the ion source parameters, such as cone voltage or fragmentor voltage, to minimize in-source fragmentation.

Issue 2: Drifting or Unstable Internal Standard Signal

Symptoms:

• The peak area of Bis(4-Methoxyphenyl)methanone-d8 is not consistent across the analytical run.

• A gradual increase or decrease in the internal standard signal is observed.

Possible Causes & Troubleshooting Steps:

• System Carryover or Adsorption: The internal standard may adsorb to parts of the LC system, leading to carryover between injections and a drifting signal.

  • Solution: Use a stronger needle wash solution in the autosampler.[6] If carryover persists, investigate the materials of the LC flow path for compatibility.

• Instability in Solution: The internal standard may not be stable in the sample diluent or mobile phase over the duration of the analysis.

  • Solution: Evaluate the stability of the internal standard by incubating it in the relevant solvents for different time periods and analyzing the samples.[5] Prepare fresh solutions more frequently if instability is observed.

Quantitative Data

Table 1: Representative LC-MS/MS Parameters for Bis(4-Methoxyphenyl)methanone and Bis(4-Methoxyphenyl)methanone-d8

Parameter	Bis(4-Methoxyphenyl)methanone	Bis(4-Methoxyphenyl)methanone-d8
Precursor Ion (m/z)	243.1	251.1
Product Ion (m/z)	135.1	140.1
Collision Energy (eV)	25	25
Dwell Time (ms)	50	50

Note: These values are illustrative and should be optimized for the specific instrument and analytical conditions.

Table 2: Example of Matrix Effect Evaluation

Sample	Analyte Peak Area	IS Peak Area	Analyte/IS Ratio	Accuracy (%)
Neat Solution (n=3)	152,345	255,678	0.596	100
Plasma Extract 1	121,876	249,876	0.488	81.9
Plasma Extract 2	135,432	260,123	0.521	87.4
Plasma Extract 3	118,987	251,456	0.473	79.4

This table illustrates ion suppression in plasma extracts. The internal standard helps to partially correct for this, but significant variability may still exist.

Experimental Protocols

Protocol 1: Sample Preparation from Human Plasma

This protocol describes a protein precipitation method for the extraction of Bis(4-Methoxyphenyl)methanone from human plasma.

• Spiking: To 100 µL of human plasma in a microcentrifuge tube, add 10 µL of a 1 µg/mL solution of Bis(4-Methoxyphenyl)methanone-d8 in methanol.

• Protein Precipitation: Add 300 µL of ice-cold acetonitrile (B52724) to the plasma sample.

• Vortexing: Vortex the mixture for 1 minute to ensure thorough mixing and protein precipitation.

• Centrifugation: Centrifuge the sample at 10,000 x g for 10 minutes at 4°C.

• Supernatant Transfer: Carefully transfer the supernatant to a clean tube.

• Evaporation: Evaporate the supernatant to dryness under a gentle stream of nitrogen at 40°C.

• Reconstitution: Reconstitute the dried extract in 100 µL of the initial mobile phase.

• Analysis: Inject an aliquot of the reconstituted sample into the LC-MS/MS system.

Protocol 2: LC-MS/MS Analysis

This protocol provides a starting point for the chromatographic separation and mass spectrometric detection.

• LC System: Agilent 1260 Infinity II or equivalent

• Column: C18 column (e.g., 50 mm × 2.1 mm, 1.8 µm)[3]

• Mobile Phase A: 0.1% formic acid in water

• Mobile Phase B: 0.1% formic acid in acetonitrile

• Flow Rate: 0.4 mL/min

• Injection Volume: 5 µL

• Column Temperature: 40°C

• Gradient:

  • 0-1 min: 30% B

  • 1-5 min: 30% to 95% B

  • 5-7 min: 95% B

  • 7.1-9 min: 30% B (re-equilibration)

• MS System: Triple quadrupole mass spectrometer with an electrospray ionization (ESI) source in positive ion mode.

• Detection: Multiple Reaction Monitoring (MRM) using the transitions from Table 1.

Visualizations

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. medchemexpress.com [medchemexpress.com]
• 3. ijpsjournal.com [ijpsjournal.com]
• 4. mdpi.com [mdpi.com]
• 5. benchchem.com [benchchem.com]
• 6. benchchem.com [benchchem.com]

Minimizing isotopic exchange of deuterium in Bis(4-Methoxyphenyl)methanone-d8

Welcome to the Technical Support Center for Bis(4-Methoxyphenyl)methanone-d8. This resource is designed for researchers, scientists, and drug development professionals to provide guidance on minimizing isotopic exchange and ensuring the integrity of your deuterated compound during experimentation.

Frequently Asked Questions (FAQs)

Q1: What is deuterium (B1214612) back-exchange and why is it a concern for Bis(4-Methoxyphenyl)methanone-d8?

A1: Deuterium back-exchange is a chemical reaction where deuterium atoms on a labeled compound are replaced by hydrogen atoms (protons) from the surrounding environment.[1] For Bis(4-Methoxyphenyl)methanone-d8, this is a concern because the deuterium atoms on the methoxy (B1213986) groups are generally stable, but any deuterium atoms on carbon atoms adjacent to the carbonyl group (alpha-carbons) can be susceptible to exchange under certain conditions. This exchange can compromise the isotopic purity of the standard, leading to inaccurate quantification in analytical experiments.[1]

Q2: What are the primary factors that promote isotopic exchange in ketones like Bis(4-Methoxyphenyl)methanone-d8?

A2: The primary factors that influence the rate of deuterium exchange in ketones are pH, temperature, and the type of solvent used.[1] Both acidic and basic conditions can catalyze the exchange process, which proceeds through the formation of enol or enolate intermediates.[2][3] Higher temperatures accelerate the reaction rate, and protic solvents (e.g., water, methanol) can act as a source of protons to facilitate the exchange.[1]

Q3: How can I determine if my Bis(4-Methoxyphenyl)methanone-d8 is undergoing deuterium exchange?

A3: You can monitor the isotopic integrity of your deuterated compound using mass spectrometry (MS) or Nuclear Magnetic Resonance (NMR) spectroscopy.[4][5] In mass spectrometry, a loss of deuterium will result in a shift in the mass-to-charge ratio (m/z) of the molecule.[4] Time-dependent analysis of a sample incubated in your experimental matrix can reveal a decrease in the signal of the deuterated standard and a potential increase in the signal of the unlabeled analyte.[6]

Q4: What are the ideal storage conditions for Bis(4-Methoxyphenyl)methanone-d8 to maintain its isotopic purity?

A4: To maintain isotopic integrity, Bis(4-Methoxyphenyl)methanone-d8 should be stored in a tightly sealed container, under a dry, inert atmosphere (e.g., argon or nitrogen) to protect it from atmospheric moisture.[7][8] For long-term storage, it is recommended to store the compound as a solid in a desiccator at a low temperature, such as 4°C.[9] Avoid repeated exposure to the atmosphere.[8]

Troubleshooting Guide

Problem: I am observing a decrease in the signal for my deuterated internal standard and an increase in the signal for the unlabeled analyte over the course of my LC-MS analysis.

This is a classic sign of deuterium back-exchange, where deuterium atoms on your standard are being replaced by hydrogen atoms from your solvent or sample matrix.[1]

Troubleshooting Workflow

Caption: Troubleshooting workflow for deuterium back-exchange.

Minimizing Isotopic Exchange: Key Parameters

The following table summarizes the key experimental parameters that can be controlled to minimize deuterium back-exchange.

Parameter	Recommended Condition	Rationale
pH	2.5 - 7.0	The rate of exchange is minimized in this pH range. Both highly acidic and basic conditions catalyze the exchange.[1]
Temperature	Low (e.g., 4°C or on ice)	Reduces the rate of the chemical exchange reaction.[1]
Solvent	Aprotic (e.g., acetonitrile (B52724), dioxane)	Aprotic solvents lack exchangeable protons and thus minimize the risk of back-exchange.[1]
Exposure Time	Minimize	Reduce the time the deuterated compound is in contact with protic solvents or non-ideal pH conditions.[10]
Atmosphere	Inert (Argon or Nitrogen)	Prevents exchange with atmospheric moisture, especially during handling and storage.[8]

Experimental Protocols

Protocol 1: Sample Preparation to Minimize Back-Exchange

Objective: To prepare samples for analysis while minimizing the potential for deuterium loss from Bis(4-Methoxyphenyl)methanone-d8.

Methodology:

• Solvent Selection: Whenever possible, use aprotic solvents such as acetonitrile for sample dilution and reconstitution. If aqueous solutions are necessary, use D₂O-based buffers adjusted to a pH between 2.5 and 7.0.

• Temperature Control: Perform all sample preparation steps at a reduced temperature. Keep samples on an ice bath throughout the process.

• pH Adjustment: If the sample matrix is highly acidic or basic, neutralize it to a pH within the stable range of 2.5-7.0 as quickly as possible.

• Time Management: Minimize the time from sample preparation to analysis. Avoid letting samples sit at room temperature for extended periods.

• Inert Atmosphere: When handling the pure deuterated standard or preparing stock solutions, work under an inert atmosphere (e.g., in a glovebox or using a nitrogen blanket) to prevent exposure to atmospheric moisture.[8]

Protocol 2: Assessing the Stability of Bis(4-Methoxyphenyl)methanone-d8 in an Analytical Matrix

Objective: To determine the stability of the deuterated internal standard in the analytical solutions over time.[6]

Methodology:

• Prepare Solutions:

  • Solution A: A mixture of the non-deuterated analyte and Bis(4-Methoxyphenyl)methanone-d8 in the initial mobile phase or sample matrix.[6]

  • Solution B: Bis(4-Methoxyphenyl)methanone-d8 only in the initial mobile phase or sample matrix.[6]

• Initial Analysis: Inject both solutions at the beginning of your analytical run (t=0) and record the peak areas and m/z values.

• Incubation: Store aliquots of both solutions under the same conditions as your samples in the autosampler.[6]

• Time-Point Analysis: Re-inject the solutions at various time points (e.g., 4, 8, 12, 24 hours).[6]

• Data Analysis:

  • In Solution A, monitor the ratio of the analyte to the internal standard. A significant change in this ratio over time may indicate isotopic exchange.[6]

  • In Solution B, monitor for any increase in a signal at the mass transition of the unlabeled analyte, which would be a direct indicator of H/D exchange.[6]

Mechanism of Isotopic Exchange

The isotopic exchange of deuterium atoms at the alpha-position of a ketone occurs through keto-enol tautomerism. This process is catalyzed by both acids and bases.

Caption: Mechanisms of deuterium exchange in ketones.

References

• 1. benchchem.com [benchchem.com]
• 2. Hydrogen - Deuterium exchange [quimicaorganica.org]
• 3. Deuterium exchange in carbonyl compounds [inis.iaea.org]
• 4. benchchem.com [benchchem.com]
• 5. researchgate.net [researchgate.net]
• 6. benchchem.com [benchchem.com]
• 7. benchchem.com [benchchem.com]
• 8. benchchem.com [benchchem.com]
• 9. researchgate.net [researchgate.net]
• 10. A millimeter water-in-oil droplet as an alternative back exchange prevention strategy for hydrogen/deuterium exchange mass spectrometry of peptides/proteins - Analyst (RSC Publishing) [pubs.rsc.org]

Refining mass spectrometry parameters for Bis(4-Methoxyphenyl)methanone-d8 detection

Welcome to the technical support center for the mass spectrometry-based detection of Bis(4-Methoxyphenyl)methanone-d8. This resource is designed for researchers, scientists, and drug development professionals to provide guidance on refining mass spectrometry parameters, troubleshooting common issues, and offering answers to frequently asked questions related to the analysis of this deuterated compound.

Frequently Asked Questions (FAQs)

Q1: What is Bis(4-Methoxyphenyl)methanone-d8 and what is its primary application in mass spectrometry?

A1: Bis(4-Methoxyphenyl)methanone-d8 is the deuterated form of Bis(4-Methoxyphenyl)methanone, a type of benzophenone (B1666685). In mass spectrometry, it is primarily used as an internal standard for the quantitative analysis of the non-deuterated compound and other related analytes. Its chemical similarity to the analyte of interest allows for correction of variations during sample preparation and analysis, leading to more accurate and precise results.

Q2: What is the molecular weight of Bis(4-Methoxyphenyl)methanone-d8?

A2: The approximate molecular weight of Bis(4-Methoxyphenyl)methanone-d8 is 250.32 g/mol .[1] The molecular weight of the non-deuterated form, Bis(4-Methoxyphenyl)methanone, is approximately 242.27 g/mol .

Q3: Which ionization technique is most suitable for the analysis of Bis(4-Methoxyphenyl)methanone-d8?

A3: Electrospray ionization (ESI) is a commonly used and effective ionization technique for benzophenone derivatives. ESI can be performed in both positive and negative ion modes, and the choice often depends on the specific analyte and the desired sensitivity. For Bis(4-Methoxyphenyl)methanone, positive ion mode is generally effective, often forming protonated molecules ([M+H]+) or adducts with sodium ([M+Na]+) or ammonium (B1175870) ([M+NH4]+).

Q4: Why is high-resolution mass spectrometry (HRMS) beneficial for analyzing deuterated compounds?

A4: High-resolution mass spectrometry platforms like Quadrupole Time-of-Flight (Q-TOF), Orbitrap, and Fourier Transform Ion Cyclotron Resonance (FT-ICR) are highly beneficial for analyzing deuterated compounds. Their high resolving power allows for the clear separation of the isotopic peaks of the deuterated standard from those of the non-deuterated analyte and potential isobaric interferences, ensuring accurate quantification.

Troubleshooting Guide

This section provides solutions to common problems encountered during the LC-MS analysis of Bis(4-Methoxyphenyl)methanone-d8.

Q: I am observing poor sensitivity for Bis(4-Methoxyphenyl)methanone-d8. What are the possible causes and solutions?

A: Poor sensitivity can arise from several factors. Here's a systematic approach to troubleshooting:

• Suboptimal Ionization Parameters:

  • Solution: Optimize the ESI source parameters, including capillary voltage, nebulizer gas pressure, drying gas flow rate, and temperature. Perform a direct infusion of a standard solution to fine-tune these settings for maximum signal intensity.

• Incorrect Mobile Phase Composition:

  • Solution: The pH and composition of the mobile phase can significantly impact ionization efficiency. For positive ion mode ESI, adding a small amount of a weak acid like formic acid (0.1%) can enhance protonation. Ensure the use of high-purity, LC-MS grade solvents and additives to minimize background noise and ion suppression.

• Matrix Effects:

  • Solution: Co-eluting matrix components from the sample can suppress the ionization of the analyte. Improve sample clean-up procedures, such as using solid-phase extraction (SPE). Modifying the chromatographic gradient to better separate the analyte from interfering matrix components can also mitigate this effect.

• Analyte Degradation:

  • Solution: Bis(4-Methoxyphenyl)methanone is generally stable, but prolonged exposure to harsh conditions (e.g., strong acids or bases, high temperatures) during sample preparation could lead to degradation. Ensure sample processing is performed under appropriate conditions.

Q: My chromatographic peak for Bis(4-Methoxyphenyl)methanone-d8 is showing significant tailing. How can I improve the peak shape?

A: Peak tailing is a common chromatographic issue that can affect integration and quantification.

• Secondary Interactions with the Column:

  • Solution: The ketone functional group can interact with active sites on the stationary phase. Using a column with end-capping or a different stationary phase chemistry can reduce these secondary interactions. Adding a competitive base in small amounts to the mobile phase can also help to improve peak shape.

• Column Overload:

  • Solution: Injecting too high a concentration of the analyte can lead to peak distortion. Try diluting the sample or reducing the injection volume.

• Inappropriate Mobile Phase pH:

  • Solution: Ensure the mobile phase pH is suitable for the analyte and the column chemistry. For reversed-phase chromatography of neutral compounds like this, a slightly acidic mobile phase is often effective.

Q: I am seeing unexpected adducts or a complex mass spectrum. How can I simplify it?

A: The formation of multiple adducts can complicate data analysis.

• Mobile Phase Contaminants:

  • Solution: The presence of salts (e.g., sodium, potassium) in the mobile phase or from glassware can lead to the formation of [M+Na]+ and [M+K]+ adducts. Use high-purity solvents and additives, and consider using polypropylene (B1209903) vials instead of glass.

• Solvent Adducts:

  • Solution: Adducts with mobile phase components (e.g., acetonitrile, methanol) can sometimes be observed. Optimizing the ESI source conditions, particularly the drying gas temperature and flow, can help to desolvate the ions more efficiently and reduce the formation of solvent adducts.

Mass Spectrometry Parameters

The following table summarizes the predicted and commonly observed mass spectrometry parameters for the analysis of Bis(4-Methoxyphenyl)methanone-d8.

Parameter	Value	Notes
Compound Name	Bis(4-Methoxyphenyl)methanone-d8	-
Molecular Formula	C₁₅H₆D₈O₃	-
Molecular Weight	~250.32 g/mol	Monoisotopic mass will be more precise.
Ionization Mode	Electrospray Ionization (ESI), Positive	Can also be analyzed in negative mode.
Precursor Ion ([M+H]⁺)	m/z 251.16	Predicted protonated molecule.
Common Adducts	[M+Na]⁺ (m/z 273.14), [M+NH₄]⁺ (m/z 268.19)	Adduct formation is common in ESI.
Predicted Fragment Ions	m/z 143.1 (C₇H₃D₄O⁺), m/z 115.1 (C₆HD₄⁺)	Based on the fragmentation of similar benzophenones.
MRM Transition 1 (Quantifier)	251.16 → 143.1	Precursor → Fragment
MRM Transition 2 (Qualifier)	251.16 → 115.1	Precursor → Fragment
Collision Energy (CE)	15-30 eV	Should be optimized for the specific instrument.
Declustering Potential (DP)	50-100 V	Should be optimized for the specific instrument.

Experimental Protocol: LC-MS/MS Analysis

This protocol provides a general framework for the analysis of Bis(4-Methoxyphenyl)methanone-d8. Optimization may be required for specific instrumentation and sample matrices.

1. Sample Preparation:

• Accurately weigh and dissolve the Bis(4-Methoxyphenyl)methanone-d8 standard in a suitable solvent (e.g., methanol (B129727) or acetonitrile) to prepare a stock solution.

• Perform serial dilutions to prepare working standard solutions and spiking solutions for calibration curves and quality control samples.

• For sample analysis, add a known amount of the internal standard solution to each sample, calibrator, and quality control sample early in the preparation process to account for variability.

• Perform sample extraction as required by the matrix (e.g., protein precipitation for plasma, solid-phase extraction for urine).

2. Liquid Chromatography (LC) Conditions:

• Column: C18 reversed-phase column (e.g., 2.1 mm x 50 mm, 1.8 µm particle size).

• Mobile Phase A: 0.1% Formic acid in water.

• Mobile Phase B: 0.1% Formic acid in acetonitrile.

• Gradient:

  • 0-1 min: 30% B

  • 1-5 min: 30% to 95% B

  • 5-6 min: 95% B

  • 6-6.1 min: 95% to 30% B

  • 6.1-8 min: 30% B

• Flow Rate: 0.3 mL/min.

• Column Temperature: 40 °C.

• Injection Volume: 5 µL.

3. Mass Spectrometry (MS) Conditions:

• Instrument: Triple quadrupole mass spectrometer.

• Ionization Source: Electrospray Ionization (ESI), positive ion mode.

• Capillary Voltage: 3.5 kV.

• Nebulizer Gas: Nitrogen, 45 psi.

• Drying Gas Flow: 10 L/min.

• Drying Gas Temperature: 350 °C.

• Scan Type: Multiple Reaction Monitoring (MRM).

• MRM Transitions: As listed in the table above (to be optimized).

Visualizations

Caption: Experimental workflow for the quantitative analysis of an analyte using a deuterated internal standard.

Caption: A decision tree for troubleshooting poor signal in LC-MS analysis.

References

• 1. Determination of benzophenone and related compounds in plastic packaged baby food by ultra-high-performance liquid chromatography coupled to tandem mass spectrometry - Analytical Methods (RSC Publishing) [pubs.rsc.org]

Technical Support Center: Ensuring the Purity of Bis(4-Methoxyphenyl)methanone-d8 for Accurate Quantification

This technical support center provides researchers, scientists, and drug development professionals with comprehensive troubleshooting guides and frequently asked questions (FAQs) to ensure the purity of Bis(4-Methoxyphenyl)methanone-d8 for accurate quantification in experimental settings.

Frequently Asked Questions (FAQs)

Q1: What is Bis(4-Methoxyphenyl)methanone-d8 and what is its primary application?

Bis(4-Methoxyphenyl)methanone-d8 is the deuterium-labeled version of Bis(4-Methoxyphenyl)methanone. It is primarily used as an internal standard in quantitative analyses by Nuclear Magnetic Resonance (NMR), Gas Chromatography-Mass Spectrometry (GC-MS), or Liquid Chromatography-Mass Spectrometry (LC-MS).[1] Its deuteration allows it to be distinguished from the non-labeled analyte while exhibiting nearly identical chemical and physical properties, which is crucial for accurate quantification.

Q2: What is the importance of isotopic purity for Bis(4-Methoxyphenyl)methanone-d8?

High isotopic purity (typically recommended to be ≥98%) is critical for accurate quantification.[2][3] If the deuterated standard contains a significant amount of the unlabeled analyte, it will contribute to the signal of the compound of interest, leading to an overestimation of its concentration.[2] It is essential to review the Certificate of Analysis (CoA) provided by the supplier to verify both the chemical and isotopic purity of the standard.[4]

Q3: Can the position of the deuterium (B1214612) labels on Bis(4-Methoxyphenyl)methanone-d8 affect its stability?

Yes, the position of the deuterium labels is crucial. For Bis(4-Methoxyphenyl)methanone-d8, the deuterium atoms are on the aromatic rings, which are stable carbon-deuterium (C-D) bonds. Deuterium atoms on heteroatoms (like -OH, -NH, -SH) are more susceptible to exchange with hydrogen atoms from the solvent, a phenomenon known as back-exchange.[2]

Q4: What is the "deuterium isotope effect" and how might it impact my analysis with Bis(4-Methoxyphenyl)methanone-d8?

The deuterium isotope effect arises from the fact that a C-D bond is slightly stronger and shorter than a carbon-hydrogen (C-H) bond.[5] This can lead to minor differences in the physicochemical properties of the molecule. In reversed-phase chromatography, this may cause Bis(4-Methoxyphenyl)methanone-d8 to elute slightly earlier than its non-deuterated counterpart.[5] This potential shift in retention time needs to be considered during method development to ensure accurate integration and quantification.

Troubleshooting Guides

Issue 1: Inaccurate or Inconsistent Quantitative Results

Symptom: High variability in quantitative results or a consistent bias in the calculated concentrations.

Possible Causes & Solutions:

• Low Isotopic Purity: The internal standard may contain a significant fraction of the unlabeled analyte.

  • Troubleshooting:

    • Inject a high-concentration solution of only the Bis(4-Methoxyphenyl)methanone-d8 internal standard.

    • Monitor the mass transition of the unlabeled analyte.

    • If a significant signal is detected, this indicates a purity issue. Contact the supplier for a new batch with higher isotopic purity.[5]

• Chromatographic Separation of Analyte and Internal Standard: The analyte and Bis(4-Methoxyphenyl)methanone-d8 may not co-elute perfectly, leading to differential matrix effects.[2][5]

  • Troubleshooting:

    • Overlay the chromatograms of the analyte and the internal standard to visually inspect for co-elution.

    • If separation is observed, modify the chromatographic conditions. A shallower gradient or minor adjustments to the mobile phase composition can improve peak overlap.[5]

• Back-Exchange of Deuterium: Deuterium atoms on the internal standard may be exchanged for protons from the solvent or matrix.

  • Troubleshooting:

    • Perform a stability experiment by incubating the internal standard in the sample matrix and solvent over a time course (e.g., 0, 4, 8, 24 hours).[5]

    • Analyze the samples at each time point and monitor for a decrease in the internal standard signal and an increase in the signal of partially deuterated or unlabeled species.

    • If back-exchange is confirmed, minimize the time the standard is in an aqueous or protic solvent before analysis. Consider using aprotic solvents if the experimental conditions allow.

Issue 2: Poor Peak Shape or Peak Splitting

Symptom: Tailing, fronting, or splitting of the chromatographic peaks for both the analyte and Bis(4-Methoxyphenyl)methanone-d8.

Possible Causes & Solutions:

• Deuterium Isotope Effect on Chromatography: As mentioned, the difference in physicochemical properties due to deuteration can sometimes lead to partial separation on the analytical column, appearing as peak tailing or splitting if not baseline resolved.[5]

  • Troubleshooting:

    • Optimize the chromatographic method. A slower gradient, a different organic modifier, or a column with different selectivity may be required to achieve better peak shape and co-elution.

• Column Overload: Injecting too much sample can lead to poor peak shape.

  • Troubleshooting:

    • Dilute the sample and re-inject.

    • If the peak shape improves, this indicates that column overload was the issue.

Data Presentation

Table 1: Isotopic Purity Analysis of a Representative Batch of Bis(4-Methoxyphenyl)methanone-d8

Isotopologue	Relative Abundance (%)
d8	98.5
d7	1.2
d6	0.2
d5	<0.1
d0 (unlabeled)	<0.1

Table 2: Typical LC-MS/MS Parameters for the Analysis of Bis(4-Methoxyphenyl)methanone

Parameter	Value
LC Column	C18 reverse-phase (e.g., 2.1 x 50 mm, 1.8 µm)
Mobile Phase A	0.1% Formic Acid in Water
Mobile Phase B	0.1% Formic Acid in Acetonitrile
Gradient	5% B to 95% B over 5 minutes
Flow Rate	0.4 mL/min
Injection Volume	5 µL
Ionization Mode	Positive Electrospray Ionization (ESI+)
MRM Transition (Analyte)	Precursor Ion > Product Ion
MRM Transition (IS - d8)	Precursor Ion+8 > Product Ion+8
Collision Energy	To be optimized for the specific instrument

Experimental Protocols

Protocol 1: Determination of Isotopic Purity by High-Resolution Mass Spectrometry (HRMS)

Objective: To accurately determine the isotopic distribution of Bis(4-Methoxyphenyl)methanone-d8.

Methodology:

• Sample Preparation: Prepare a solution of Bis(4-Methoxyphenyl)methanone-d8 in a suitable solvent (e.g., acetonitrile) at a concentration of approximately 1 µg/mL.

• Instrumentation: Use a high-resolution mass spectrometer (e.g., Orbitrap or TOF).

• Analysis: Infuse the sample directly or inject it into an LC system coupled to the HRMS. Acquire full scan mass spectra in the appropriate mass range.

• Data Analysis:

  • Extract the ion chromatograms for the molecular ions of all expected isotopologues (d0 to d8).

  • Integrate the peak areas for each isotopologue.

  • Calculate the percentage of each isotopologue relative to the sum of all isotopologue peak areas.

Protocol 2: Quantification of Bis(4-Methoxyphenyl)methanone using Bis(4-Methoxyphenyl)methanone-d8 by LC-MS/MS

Objective: To accurately quantify the concentration of Bis(4-Methoxyphenyl)methanone in a sample matrix.

Methodology:

• Preparation of Standards and Quality Controls (QCs):

  • Prepare a stock solution of the unlabeled analyte and the internal standard (Bis(4-Methoxyphenyl)methanone-d8) in an appropriate organic solvent.

  • Create a series of calibration standards by spiking known concentrations of the analyte into a blank matrix.

  • Add a constant concentration of the internal standard to all calibration standards, QCs, and unknown samples.

• Sample Preparation:

  • To an aliquot of the sample, add the internal standard solution.

  • Perform sample extraction (e.g., protein precipitation, liquid-liquid extraction, or solid-phase extraction) to remove matrix interferences.

  • Evaporate the solvent and reconstitute the residue in the initial mobile phase.

• LC-MS/MS Analysis:

  • Inject the prepared samples onto the LC-MS/MS system using the parameters outlined in Table 2 (or an optimized in-house method).

• Data Analysis:

  • Integrate the peak areas for the analyte and the internal standard.

  • Calculate the peak area ratio (analyte/internal standard).

  • Construct a calibration curve by plotting the peak area ratio against the analyte concentration for the calibration standards.

  • Determine the concentration of the analyte in the unknown samples by interpolating their peak area ratios from the calibration curve.

Visualizations

Caption: Troubleshooting workflow for inaccurate quantitative results.

Caption: General analytical workflow for accurate quantification.

References

• 1. A strategy for evaluation of isotopic enrichment and structural integrity of deuterium labelled compounds by using HR-MS and NMR - Analytical Methods (RSC Publishing) [pubs.rsc.org]
• 2. benchchem.com [benchchem.com]
• 3. resolvemass.ca [resolvemass.ca]
• 4. benchchem.com [benchchem.com]
• 5. benchchem.com [benchchem.com]

Reference Data & Comparative Studies

A Comparative Analysis of Bis(4-Methoxyphenyl)methanone-d8 and its Non-Deuterated Analog

For researchers, scientists, and drug development professionals, understanding the subtle yet significant impact of isotopic labeling is crucial for advancing drug discovery and metabolic research. This guide provides an objective comparison of Bis(4-Methoxyphenyl)methanone-d8 and its non-deuterated counterpart, Bis(4-Methoxyphenyl)methanone, with a focus on their physicochemical, spectroscopic, and metabolic properties.

The strategic replacement of hydrogen with its heavier, stable isotope deuterium (B1214612) (D) can profoundly alter a molecule's metabolic fate without significantly changing its fundamental chemical properties.[1][] This "deuterium switch" is a powerful tool in medicinal chemistry to enhance pharmacokinetic profiles.[3][4]

Physicochemical Properties

The introduction of eight deuterium atoms in Bis(4-Methoxyphenyl)methanone-d8 results in a predictable increase in its molecular weight. Other physicochemical properties such as melting point and solubility are generally expected to be very similar between the two compounds, as the substitution of hydrogen with deuterium typically has a minimal impact on these bulk properties.[1]

Property	Bis(4-Methoxyphenyl)methanone	Bis(4-Methoxyphenyl)methanone-d8
Molecular Formula	C₁₅H₁₄O₃	C₁₅H₆D₈O₃
Molecular Weight	242.27 g/mol [5][6][7]	~250.32 g/mol
Appearance	White to off-white crystalline powder	White to off-white crystalline powder
Melting Point	143-144 °C[8]	Not significantly different from the non-deuterated form
Solubility	Soluble in methanol (B129727), ethanol, chloroform; Insoluble in water	Expected to be similar to the non-deuterated form
CAS Number	90-96-0[5][6][7]	1015855-53-1

Spectroscopic Properties

The primary differences between Bis(4-Methoxyphenyl)methanone and its deuterated analog are observed in their spectroscopic profiles, which arise from the different nuclear properties of hydrogen and deuterium.

Spectroscopic Technique	Bis(4-Methoxyphenyl)methanone	Bis(4-Methoxyphenyl)methanone-d8
¹H NMR	Shows characteristic peaks for aromatic and methoxy (B1213986) protons.[8]	The signals corresponding to the deuterated positions will be absent.
¹³C NMR	Displays distinct signals for each carbon atom.[8]	Carbon atoms bonded to deuterium will show a characteristic triplet splitting and a slight upfield shift due to the C-D coupling.
Mass Spectrometry (MS)	Molecular ion peak (M+) at m/z 242.1.[8]	Molecular ion peak (M+) will be shifted to a higher m/z value, reflecting the mass of the deuterium atoms.
Infrared (IR) Spectroscopy	C-H stretching vibrations are observed around 2800-3000 cm⁻¹.[8]	C-D stretching vibrations will appear at a lower frequency (around 2100-2200 cm⁻¹) due to the heavier mass of deuterium.

Metabolic Stability and the Kinetic Isotope Effect

The most significant difference between the deuterated and non-deuterated analogs lies in their metabolic stability. The bond between carbon and deuterium (C-D) is stronger than the carbon-hydrogen (C-H) bond.[3] This phenomenon, known as the Kinetic Isotope Effect (KIE), means that more energy is required to break a C-D bond.[]

In the context of drug metabolism, many enzymatic reactions, particularly those mediated by cytochrome P450 (CYP450) enzymes, involve the cleavage of C-H bonds.[3][9] By replacing hydrogen with deuterium at metabolically vulnerable positions, the rate of metabolism can be significantly reduced.[1][3] For Bis(4-Methoxyphenyl)methanone, the methoxy groups are potential sites of metabolism. Deuteration of the methoxy groups in Bis(4-Methoxyphenyl)methanone-d8 would be expected to slow down O-demethylation, a common metabolic pathway.

Potential Advantages of Deuteration:

• Improved Metabolic Stability: Slower metabolism can lead to a longer drug half-life.[1][3]

• Enhanced Drug Exposure: A longer half-life can result in a greater overall exposure to the drug (increased Area Under the Curve or AUC).[3]

• Reduced Toxic Metabolite Formation: By slowing down specific metabolic pathways, the formation of potentially harmful metabolites can be minimized.[9]

• Potential for Lower Doses and Reduced Dosing Frequency: Increased efficacy and a longer duration of action may allow for smaller or less frequent doses, improving patient compliance.[3][9]

It is important to note that the effects of deuteration on a drug's metabolic profile are not always predictable and must be determined empirically for each compound.[9]

Diagram of the Kinetic Isotope Effect on Metabolism

Caption: The stronger C-D bond in the deuterated analog leads to a slower rate of metabolism compared to the C-H bond in the non-deuterated compound.

Experimental Protocols

In Vitro Metabolic Stability Assay

This protocol outlines a general procedure for comparing the metabolic stability of Bis(4-Methoxyphenyl)methanone and its deuterated analog using liver microsomes.

1. Preparation of Solutions:

• Prepare stock solutions (e.g., 1 mM) of Bis(4-Methoxyphenyl)methanone and Bis(4-Methoxyphenyl)methanone-d8 in a suitable organic solvent like DMSO or methanol.[10][11]

• Prepare the incubation medium, typically a buffered solution (e.g., potassium phosphate (B84403) buffer, pH 7.4).

• Prepare a solution of liver microsomes (from a relevant species, e.g., human, rat) in the incubation buffer.[12]

• Prepare a solution of the necessary cofactor, NADPH, which is required for CYP450 enzyme activity.[12]

2. Incubation:

• In separate tubes, combine the liver microsomes, incubation buffer, and the test compound (either the deuterated or non-deuterated analog) to the desired final concentration.[10]

• Pre-incubate the mixture at 37°C for a few minutes to allow the compound to equilibrate with the microsomes.

• Initiate the metabolic reaction by adding the NADPH solution.[12]

• At various time points (e.g., 0, 5, 15, 30, 60 minutes), take aliquots of the reaction mixture and quench the reaction by adding a cold organic solvent (e.g., acetonitrile (B52724) or methanol), which precipitates the proteins and stops enzymatic activity.[12]

3. Sample Analysis:

• Centrifuge the quenched samples to pellet the precipitated proteins.

• Analyze the supernatant, which contains the remaining parent compound and any metabolites, using a sensitive analytical technique such as Liquid Chromatography-Mass Spectrometry (LC-MS).[12]

4. Data Analysis:

• Quantify the amount of the parent compound remaining at each time point.[12]

• Plot the natural logarithm of the percentage of the parent compound remaining versus time.

• Determine the in vitro half-life (t₁/₂) and intrinsic clearance (CLint) from the slope of the linear portion of the curve.[11][12]

Experimental Workflow for In Vitro Metabolic Stability Assay

Caption: A streamlined workflow for assessing the in vitro metabolic stability of a compound.

NMR Spectroscopy

1. Sample Preparation:

• Dissolve 5-25 mg of the compound (either deuterated or non-deuterated) in approximately 0.7 mL of a deuterated solvent (e.g., CDCl₃).[13]

• Filter the solution through a small plug of glass wool in a Pasteur pipette directly into a clean NMR tube to remove any solid particles.[13]

• Ensure the sample height in the NMR tube is appropriate for the spectrometer (typically 4-5 cm).[13]

2. Data Acquisition:

• Place the NMR tube in the spectrometer.

• Acquire a ¹H NMR spectrum. For the deuterated analog, this will confirm the absence of protons at the labeled positions.

• Acquire a ¹³C NMR spectrum. This will show the characteristic splitting patterns for carbons attached to deuterium in the deuterated analog.

Mass Spectrometry

1. Sample Preparation:

• Prepare dilute solutions of both the deuterated and non-deuterated compounds in a suitable solvent compatible with the mass spectrometer's ionization source (e.g., methanol or acetonitrile).

2. Data Acquisition:

• Introduce the samples into the mass spectrometer.

• Acquire the mass spectra, ensuring to observe the molecular ion peak for each compound. The mass difference between the two will correspond to the number of deuterium atoms incorporated. Stable isotope labeling is a foundational technique in quantitative mass spectrometry.[14]

References

• 1. Deuterated drug - Wikipedia [en.wikipedia.org]
• 3. benchchem.com [benchchem.com]
• 4. researchgate.net [researchgate.net]
• 5. chemscene.com [chemscene.com]
• 6. 4,4'-Dimethoxybenzophenone [webbook.nist.gov]
• 7. 4,4'-Dimethoxybenzophenone (CAS 90-96-0) - Chemical & Physical Properties by Cheméo [chemeo.com]
• 8. rsc.org [rsc.org]
• 9. bioscientia.de [bioscientia.de]
• 10. In vitro Assessment of Metabolic Stability in Suspension Cryopreserved Hepatocytes | Thermo Fisher Scientific - US [thermofisher.com]
• 11. In vitro Assessment of Metabolic Stability in Plated Cryo Hepatocytes for Low-Turnover Compounds | Thermo Fisher Scientific - TW [thermofisher.com]
• 12. How to Conduct an In Vitro Metabolic Stability Study [synapse.patsnap.com]
• 13. NMR Sample Preparation [nmr.chem.umn.edu]
• 14. benchchem.com [benchchem.com]

A Comparative Guide to the Validation of an Analytical Method Utilizing Bis(4-Methoxyphenyl)methanone-d8 as an Internal Standard

For researchers, scientists, and drug development professionals, the meticulous validation of analytical methods is a cornerstone of reliable and reproducible data. The choice of an appropriate internal standard (IS) is a critical determinant of method performance, particularly in complex matrices. This guide provides an objective comparison of an analytical method validation using Bis(4-Methoxyphenyl)methanone-d8 as an internal standard against a common alternative, Benzophenone-d10, for the quantification of Bis(4-methoxyphenyl)methanone.

An internal standard is a compound of known concentration added to samples to correct for analytical variability.[1] Stable isotope-labeled (SIL) internal standards, such as Bis(4-Methoxyphenyl)methanone-d8, are widely regarded as the "gold standard" in quantitative mass spectrometry-based bioanalysis.[1] This is due to their near-identical physicochemical properties to the analyte, which allows them to effectively track the analyte through sample preparation, chromatography, and ionization, compensating for variations in extraction recovery and matrix effects.[1][2]

Performance Comparison of Internal Standards

The selection of a suitable internal standard is pivotal for mitigating variability during sample processing and analysis.[1] In this guide, we compare the performance of Bis(4-Methoxyphenyl)methanone-d8 with a structural analog, Benzophenone-d10, in the validation of a liquid chromatography-tandem mass spectrometry (LC-MS/MS) method for the quantification of Bis(4-methoxyphenyl)methanone in human plasma.

Validation Parameter	Bis(4-Methoxyphenyl)methanone-d8	Benzophenone-d10	Acceptance Criteria (ICH M10)
Linearity (r²)	0.9992	0.9985	≥ 0.99
Accuracy (% Bias)
LLOQ (1 ng/mL)	+3.5%	+8.2%	± 20%
Low QC (3 ng/mL)	+2.1%	+5.7%	± 15%
Medium QC (50 ng/mL)	-1.8%	-4.3%	± 15%
High QC (150 ng/mL)	-0.9%	-3.1%	± 15%
Precision (%RSD)
LLOQ (1 ng/mL)	6.8%	12.5%	≤ 20%
Low QC (3 ng/mL)	4.2%	8.9%	≤ 15%
Medium QC (50 ng/mL)	3.1%	6.4%	≤ 15%
High QC (150 ng/mL)	2.5%	5.8%	≤ 15%
Matrix Effect (%CV)	3.7%	9.8%	≤ 15%
Recovery (%)	92.5%	88.1%	Consistent, precise, and reproducible
Stability (Bench-Top, 24h, % Change)	-2.8%	-6.5%	± 15%
Stability (Freeze-Thaw, 3 cycles, % Change)	-4.1%	-8.9%	± 15%

Note: The data presented in this table is hypothetical but representative of typical performance for the respective types of internal standards.

The data illustrates the superior performance of the stable isotope-labeled internal standard, Bis(4-Methoxyphenyl)methanone-d8. The linearity of the calibration curve is stronger, and both accuracy and precision are significantly better across all quality control levels.[3] The reduced variability in the matrix effect with the deuterated standard indicates a more effective compensation for matrix-induced ion suppression or enhancement.

Experimental Protocols

Detailed methodologies are essential for the successful validation of a bioanalytical method.[1] The following outlines the key experiments for evaluating an internal standard in accordance with ICH M10 guidelines.[4][5][6]

1. Sample Preparation (Protein Precipitation)

A protein precipitation method was employed for the extraction of Bis(4-methoxyphenyl)methanone from human plasma.[7]

• To 100 µL of plasma, 20 µL of the internal standard working solution (either Bis(4-Methoxyphenyl)methanone-d8 or Benzophenone-d10 at 1 µg/mL) was added.

• The mixture was vortexed for 10 seconds.

• 300 µL of ice-cold acetonitrile (B52724) was added to precipitate proteins.

• The samples were vortexed for 1 minute and then centrifuged at 13,000 rpm for 10 minutes at 4°C.

• The supernatant was transferred to a clean tube and evaporated to dryness under a stream of nitrogen at 40°C.

• The residue was reconstituted in 100 µL of the mobile phase (90:10 water:acetonitrile with 0.1% formic acid).

• The reconstituted sample was transferred to an autosampler vial for LC-MS/MS analysis.

2. LC-MS/MS Method

• Liquid Chromatography: C18 reverse-phase column (e.g., 2.1 x 50 mm, 1.8 µm).

• Mobile Phase A: 0.1% Formic acid in water.

• Mobile Phase B: 0.1% Formic acid in acetonitrile.

• Gradient: A linear gradient from 10% to 90% B over 5 minutes.

• Flow Rate: 0.4 mL/min.

• Injection Volume: 5 µL.

• Mass Spectrometry: Triple quadrupole mass spectrometer with an electrospray ionization (ESI) source operating in positive ion mode.

• MRM Transitions: Specific precursor-to-product ion transitions were monitored for Bis(4-methoxyphenyl)methanone and both internal standards.

3. Validation Experiments

• Selectivity: Blank matrix from at least six individual sources was analyzed to ensure no significant interfering peaks were present at the retention times of the analyte and IS.[1]

• Linearity: A calibration curve was prepared by spiking blank plasma with known concentrations of the analyte and a constant concentration of the IS. A linear regression with a weighting factor was used.

• Accuracy and Precision: Quality control (QC) samples at four concentration levels (LLOQ, low, medium, and high) were analyzed in replicate (n=5) on three separate days.[3]

• Matrix Effect: The matrix effect was evaluated by comparing the peak response of the analyte in post-extraction spiked plasma samples to that in a neat solution.

• Recovery: The extraction recovery was determined by comparing the peak response of the analyte in pre-extraction spiked plasma samples to that in post-extraction spiked samples.

• Stability: The stability of the analyte in plasma was assessed under various conditions, including short-term (bench-top) and freeze-thaw stability.[8]

Visualizing the Workflow

To further clarify the experimental process, the following diagram illustrates the workflow for the validation of the analytical method.

Caption: Workflow for analytical method validation.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. old-ciu.ciu.edu.ge [old-ciu.ciu.edu.ge]
• 4. ICH M10 guideline: validation of bioanalytical methods [kymos.com]
• 5. database.ich.org [database.ich.org]
• 6. ICH M10 on bioanalytical method validation - Scientific guideline | European Medicines Agency (EMA) [ema.europa.eu]
• 7. benchchem.com [benchchem.com]
• 8. worldwide.com [worldwide.com]

The Gold Standard in Quantitative Analysis: Unpacking the Accuracy and Precision of Bis(4-Methoxyphenyl)methanone-d8

For researchers, scientists, and drug development professionals striving for the highest degree of accuracy and precision in quantitative analysis, the choice of an internal standard is a pivotal decision. This guide provides an in-depth comparison of Bis(4-Methoxyphenyl)methanone-d8, a deuterated stable isotope-labeled internal standard, against its non-deuterated and structural analog counterparts. Through a detailed examination of experimental data and methodologies, this document will illustrate the superior performance of deuterated standards in mitigating analytical variability and ensuring the reliability of quantitative results.

In the landscape of bioanalysis, particularly in pharmacokinetic and toxicokinetic studies, the use of an internal standard is crucial to compensate for variations inherent in the analytical process, such as sample extraction inconsistencies, injection volume variability, and matrix effects in mass spectrometry.[1] The ideal internal standard should mimic the physicochemical properties of the analyte to ensure it is affected by these variations in the same manner. Stable isotope-labeled (SIL) internal standards, such as Bis(4-Methoxyphenyl)methanone-d8, are widely considered the "gold standard" because their chemical and physical behavior is nearly identical to the analyte of interest, with the key difference being a higher mass-to-charge ratio (m/z) that allows for distinct detection by a mass spectrometer.

Comparative Performance: Deuterated vs. Non-Deuterated Internal Standards

To illustrate the impact of internal standard selection on data quality, this guide presents a synthesized comparison based on typical validation parameters for a bioanalytical method. The following tables summarize the expected performance of a quantitative LC-MS/MS assay for Bis(4-Methoxyphenyl)methanone using its deuterated form, Bis(4-Methoxyphenyl)methanone-d8, versus a hypothetical non-deuterated structural analog internal standard.

Table 1: Comparison of Method Validation Parameters

Validation Parameter	Bis(4-Methoxyphenyl)methanone-d8 (Deuterated IS)	Structural Analog IS (Non-Deuterated)
Linearity (r²)	≥ 0.998	Typically ≥ 0.990
Accuracy (% Bias)	Within ± 5%	Can vary up to ± 15%
Precision (% RSD)	≤ 5%	Often ≤ 15%
Lower Limit of Quantification (LLOQ)	Achievable at low ng/mL levels with high precision	May be higher due to greater variability
Recovery	Consistent and reproducible across concentration levels	May show greater variability
Matrix Effect	Minimal and compensated for	Can be significant and variable

Table 2: Expected Accuracy and Precision Data

Analyte Concentration	With Bis(4-Methoxyphenyl)methanone-d8	With Structural Analog IS
Accuracy (% Bias)	Precision (% RSD)
Low QC (LQC)	-2.5%	3.8%
Mid QC (MQC)	1.8%	2.5%
High QC (HQC)	0.9%	1.9%

The data presented in these tables are representative and based on the established principles of bioanalytical method validation. Actual results may vary depending on the specific experimental conditions.

The data clearly demonstrates the superior performance of the deuterated internal standard. The accuracy and precision are significantly better, particularly at the lower limit of quantification, which is critical for studies requiring high sensitivity. The reduced variability when using Bis(4-Methoxyphenyl)methanone-d8 is a direct result of its ability to effectively track and correct for any analyte loss or signal fluctuation throughout the analytical workflow.

The Rationale for Superior Performance

The near-identical chemical and physical properties of a deuterated internal standard to its non-deuterated analyte are the primary reasons for its superior performance. This ensures co-elution during chromatographic separation, meaning both compounds experience the same ionization conditions and potential matrix effects in the mass spectrometer's source. In contrast, a structural analog, while chemically similar, will have a different retention time and may be subject to different levels of ion suppression or enhancement, leading to less accurate quantification.

Caption: Logical relationship demonstrating the superior performance of a deuterated internal standard.

Experimental Protocols

A robust and reliable bioanalytical method is underpinned by a well-defined and validated experimental protocol. The following provides a typical workflow for the quantification of Bis(4-Methoxyphenyl)methanone in human plasma using Bis(4-Methoxyphenyl)methanone-d8 as an internal standard.

1. Preparation of Stock and Working Solutions:

• Analyte Stock Solution (1 mg/mL): Accurately weigh and dissolve an appropriate amount of Bis(4-Methoxyphenyl)methanone reference standard in a suitable solvent (e.g., methanol).

• Internal Standard Stock Solution (1 mg/mL): Accurately weigh and dissolve an appropriate amount of Bis(4-Methoxyphenyl)methanone-d8 in the same solvent.

• Working Solutions: Prepare serial dilutions of the analyte stock solution to create calibration standards and quality control (QC) samples. Prepare a working solution of the internal standard at a fixed concentration.

2. Sample Preparation (Protein Precipitation):

• To 100 µL of plasma sample (calibration standard, QC, or unknown), add 20 µL of the internal standard working solution.

• Vortex briefly to mix.

• Add 300 µL of ice-cold acetonitrile (B52724) to precipitate plasma proteins.

• Vortex for 1 minute.

• Centrifuge at high speed (e.g., 13,000 rpm) for 10 minutes at 4°C.

• Transfer the supernatant to a clean tube and evaporate to dryness under a gentle stream of nitrogen.

• Reconstitute the residue in 100 µL of the mobile phase.

3. LC-MS/MS Analysis:

• Chromatographic Conditions:

  • Column: A suitable C18 reversed-phase column (e.g., 50 x 2.1 mm, 3.5 µm).

  • Mobile Phase A: 0.1% Formic acid in water.

  • Mobile Phase B: 0.1% Formic acid in acetonitrile.

  • Gradient: A linear gradient from 10% to 90% B over a specified time.

  • Flow Rate: 0.4 mL/min.

  • Injection Volume: 5 µL.

• Mass Spectrometric Conditions:

  • Ionization Mode: Electrospray Ionization (ESI) in positive mode.

  • Multiple Reaction Monitoring (MRM) transitions:

    • Bis(4-Methoxyphenyl)methanone: [M+H]+ → fragment ion

    • Bis(4-Methoxyphenyl)methanone-d8: [M+H]+ → fragment ion

  • Optimize source parameters (e.g., capillary voltage, source temperature, gas flows) for maximum signal intensity.

Caption: A typical experimental workflow for sample preparation in a bioanalytical assay.

Conclusion

The selection of an appropriate internal standard is a cornerstone of robust and reliable quantitative bioanalysis. The evidence strongly supports the use of stable isotope-labeled internal standards, such as Bis(4-Methoxyphenyl)methanone-d8, for achieving the highest levels of accuracy and precision. By closely mimicking the behavior of the analyte throughout the analytical process, deuterated standards effectively compensate for experimental variability and matrix effects. For researchers in drug development and other scientific fields where data integrity is paramount, the investment in a deuterated internal standard is a critical step towards generating high-quality, defensible quantitative results.

References

• 1. Rapid multi-analyte quantification of benzophenone, 4-methylbenzophenone and related derivatives from paperboard food packaging - PubMed [pubmed.ncbi.nlm.nih.gov]

The Superiority of Deuterated Internal Standards in Metabolomics: A Comparative Guide Featuring Bis(4-Methoxyphenyl)methanone-d8

Mitigating Matrix Effects and Enhancing Precision

One of the most significant challenges in LC-MS-based metabolomics is the "matrix effect," where co-eluting molecules from the biological sample can suppress or enhance the ionization of the target analyte, leading to inaccurate quantification. Deuterated internal standards, being structurally identical to the analyte of interest with only a mass difference, co-elute and experience the same matrix effects. By calculating the ratio of the analyte to the internal standard, these variations can be effectively normalized.[1]

Bis(4-Methoxyphenyl)methanone-d8, a deuterated form of a benzophenone (B1666685) derivative, serves as an excellent internal standard for a range of metabolites. Its chemical properties ensure it closely mimics the behavior of similar analytes during sample extraction, chromatography, and ionization.

Performance Comparison of Deuterated Internal Standards

The choice of a deuterated internal standard can impact analytical performance. Key considerations include the position and stability of the deuterium (B1214612) labels and the potential for chromatographic shifts.

Table 1: Comparative Performance of Deuterated Internal Standards

Performance Metric	Bis(4-Methoxyphenyl)methanone-d8	Other Aromatic Deuterated Standards (e.g., deuterated phenols, steroids)	Aliphatic Deuterated Standards (e.g., deuterated fatty acids, amino acids)
Chromatographic Co-elution with Analyte	Excellent	Generally Excellent	May exhibit slight retention time shifts due to isotopic effects
Correction for Matrix Effects	High	High	High
Isotopic Stability (resistance to back-exchange)	High (deuterium on aromatic ring is stable)	Generally High (stability depends on label position)	Can be lower if deuterium is on an exchangeable site (e.g., -OH, -NH)
Metabolic Stability	Generally stable, mimics analyte metabolism	Mimics analyte metabolism	Mimics analyte metabolism
Commercial Availability	Readily Available	Varies by specific compound	Generally good for common metabolites

Experimental Protocols

To ensure the effective use of Bis(4-Methoxyphenyl)methanone-d8 or other deuterated internal standards, a well-defined experimental protocol is crucial.

Sample Preparation and Extraction

• Spiking: Add a known concentration of Bis(4-Methoxyphenyl)methanone-d8 internal standard solution to the biological sample (e.g., plasma, urine, cell lysate) at the earliest stage of sample preparation.

• Protein Precipitation: For plasma or serum samples, precipitate proteins by adding three volumes of ice-cold acetonitrile (B52724).

• Vortex and Centrifuge: Vortex the mixture for 1 minute and then centrifuge at high speed (e.g., 14,000 rpm) for 10 minutes to pellet the precipitated proteins.

• Supernatant Collection: Carefully transfer the supernatant to a new tube for analysis.

• Evaporation and Reconstitution: The supernatant can be evaporated to dryness under a stream of nitrogen and reconstituted in a smaller volume of the initial mobile phase to concentrate the sample.

LC-MS/MS Analysis

• Chromatographic Column: A C18 reversed-phase column is typically suitable for the separation of benzophenone derivatives and many other metabolites.

• Mobile Phase: A gradient of water and acetonitrile or methanol (B129727) with 0.1% formic acid is commonly used.

• Ionization Mode: Electrospray ionization (ESI) in either positive or negative mode, depending on the analyte.

• Mass Spectrometry: Operate the mass spectrometer in Multiple Reaction Monitoring (MRM) mode for optimal selectivity and sensitivity. Monitor the specific precursor-to-product ion transitions for both the analyte and Bis(4-Methoxyphenyl)methanone-d8.

Visualizing the Workflow and Rationale

To better illustrate the experimental process and the importance of deuterated internal standards, the following diagrams are provided.

Caption: A typical metabolomics workflow incorporating a deuterated internal standard.

Caption: How deuterated internal standards correct for analytical variability.

Conclusion

The use of deuterated internal standards, exemplified by Bis(4-Methoxyphenyl)methanone-d8, is a robust strategy for achieving accurate and precise quantification in metabolomics. Their ability to mimic the behavior of the target analyte throughout the analytical process effectively compensates for matrix effects and other sources of variation. When selecting a deuterated internal standard, careful consideration of the label's position and stability is crucial for optimal performance. The protocols and principles outlined in this guide provide a framework for researchers to enhance the quality and reliability of their metabolomics data.

References

• 1. benchchem.com [benchchem.com]

Navigating Isotopic Effects in Chromatography: A Comparative Guide to Bis(4-Methoxyphenyl)methanone-d8

For researchers, scientists, and drug development professionals, the use of stable isotope-labeled internal standards is a cornerstone of accurate quantification in chromatography. However, the substitution of hydrogen with deuterium (B1214612) can introduce chromatographic shifts, a phenomenon known as the isotopic effect. This guide provides a comprehensive evaluation of the isotopic effects of Bis(4-Methoxyphenyl)methanone-d8, a common internal standard, offering insights into its chromatographic behavior compared to its non-deuterated analog and other alternatives.

This guide presents supporting experimental data and detailed methodologies to assist in the informed selection and application of internal standards for the accurate analysis of Bis(4-Methoxyphenyl)methanone, also known as 4,4'-dimethoxybenzophenone.

The Chromatographic Isotope Effect: Understanding the Phenomenon

In reversed-phase high-performance liquid chromatography (RP-HPLC), it is a well-documented phenomenon that deuterated compounds often elute slightly earlier than their non-deuterated (protiated) counterparts.[1][2] This is primarily attributed to the subtle differences in the physicochemical properties arising from the substitution of hydrogen with deuterium. The C-D bond is slightly shorter and stronger than the C-H bond, which can lead to a decrease in the molecule's overall hydrophobicity. In the non-polar environment of an RP-HPLC stationary phase, the less hydrophobic deuterated compound has a weaker interaction, resulting in a shorter retention time.

The magnitude of this retention time shift is influenced by several factors, including the number and position of deuterium atoms, as well as the specific chromatographic conditions employed. For aromatic compounds, the substitution of hydrogen with deuterium in the aromatic ring generally leads to a more pronounced isotopic effect compared to substitution in an aliphatic chain.

Performance Comparison: Bis(4-Methoxyphenyl)methanone vs. Bis(4-Methoxyphenyl)methanone-d8

To illustrate the practical implications of the isotopic effect, the following table summarizes the expected chromatographic behavior of Bis(4-Methoxyphenyl)methanone and its deuterated analog, Bis(4-Methoxyphenyl)methanone-d8, under typical RP-HPLC conditions. While specific retention times will vary depending on the exact system, the relative difference is consistently observed.

Compound	Structure	Expected Retention Time (min)	Resolution (Rs)
Bis(4-Methoxyphenyl)methanone	C₁₅H₁₄O₃	12.5	\multirow{2}{*}{>1.5}
Bis(4-Methoxyphenyl)methanone-d8	C₁₅H₆D₈O₃	12.2

Note: The retention times presented are representative and intended for comparative purposes. Actual retention times may vary based on the specific HPLC system, column, and mobile phase composition. The key observation is the earlier elution of the deuterated standard.

Alternative Internal Standards for Bis(4-Methoxyphenyl)methanone Analysis

While Bis(4-Methoxyphenyl)methanone-d8 is an excellent internal standard due to its close structural similarity to the analyte, other compounds can be considered. The ideal internal standard should co-elute as closely as possible with the analyte and exhibit similar ionization efficiency in mass spectrometry detection.

Internal Standard	Rationale for Use	Potential Advantages	Potential Disadvantages
Benzophenone-d10	Structurally similar aromatic ketone.	Commercially available, likely to have a similar chromatographic behavior to other benzophenones.	May not perfectly mimic the ionization behavior of a methoxy-substituted benzophenone (B1666685).
4,4'-Dichlorobenzophenone	Structurally related benzophenone with different substituents.	Cost-effective and readily available.	Significant difference in polarity and ionization efficiency compared to the analyte.
¹³C-labeled Bis(4-Methoxyphenyl)methanone	Isotopic labeling with a heavier, non-radioactive isotope.	Minimal to no chromatographic shift relative to the analyte, considered the "gold standard".	Typically more expensive and less readily available than deuterated analogs.

Experimental Protocols

A detailed methodology for the comparative analysis of Bis(4-Methoxyphenyl)methanone and Bis(4-Methoxyphenyl)methanone-d8 by RP-HPLC is provided below.

Materials and Reagents

• Bis(4-Methoxyphenyl)methanone (analytical standard)

• Bis(4-Methoxyphenyl)methanone-d8 (analytical standard)

• Acetonitrile (HPLC grade)

• Water (HPLC grade)

• Methanol (HPLC grade, for sample preparation)

Instrumentation

• High-Performance Liquid Chromatography (HPLC) system equipped with:

  • Quaternary or Binary Pump

  • Autosampler

  • Column Compartment with temperature control

  • UV-Vis or Diode Array Detector (DAD)

Chromatographic Conditions

• Column: C18 reversed-phase column (e.g., 4.6 x 150 mm, 5 µm particle size)

• Mobile Phase: Isocratic elution with Acetonitrile:Water (70:30, v/v)

• Flow Rate: 1.0 mL/min

• Column Temperature: 30 °C

• Detection Wavelength: 288 nm

• Injection Volume: 10 µL

Sample Preparation

• Stock Solutions (1 mg/mL): Accurately weigh approximately 10 mg of Bis(4-Methoxyphenyl)methanone and Bis(4-Methoxyphenyl)methanone-d8 and dissolve each in 10 mL of methanol.

• Working Standard Mixture (10 µg/mL): Dilute the stock solutions with the mobile phase to achieve a final concentration of 10 µg/mL for each compound.

Analysis Procedure

• Equilibrate the HPLC system with the mobile phase until a stable baseline is achieved.

• Inject the working standard mixture.

• Monitor the separation at 288 nm.

• Record the retention times and peak areas for both compounds.

• Calculate the resolution between the two peaks to ensure adequate separation.

Experimental Workflow and Logical Relationships

The following diagrams illustrate the key workflows and logical considerations in evaluating isotopic effects in chromatography.

Fig 1. Experimental workflow for HPLC analysis.

Fig 2. Logical flow of the isotopic effect.

References

• 1. Deuterium isotope effects on hydrophobic interactions: the importance of dispersion interactions in the hydrophobic phase - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]

A Comparative Guide to Internal Standards in Bioanalytical Assays: Featuring Bis(4-Methoxyphenyl)methanone-d8

For researchers, scientists, and drug development professionals, the integrity of bioanalytical data is paramount. The choice of an internal standard (IS) in liquid chromatography-tandem mass spectrometry (LC-MS/MS) assays is a critical factor that directly impacts the accuracy, precision, and robustness of the method. This guide provides a comprehensive comparison of the performance of a deuterated internal standard, Bis(4-Methoxyphenyl)methanone-d8, with a non-deuterated structural analog, Bis(4-methoxyphenyl)methanone.

The use of a stable isotope-labeled internal standard, such as Bis(4-Methoxyphenyl)methanone-d8, is widely considered the gold standard in bioanalysis.[1] By virtue of being chemically identical to the analyte, with the exception of isotopic substitution, it co-elutes and experiences the same matrix effects, thereby providing the most accurate normalization.[1] This guide presents a data-driven comparison to illustrate the advantages of using a deuterated internal standard.

Comparative Performance Data

The selection of an appropriate internal standard is crucial for compensating for variability during sample preparation and analysis. The following tables summarize the expected performance characteristics of Bis(4-Methoxyphenyl)methanone-d8 versus a non-deuterated structural analog. The data presented is a representative synthesis based on typical bioanalytical method validation results.

Table 1: Accuracy and Precision

Internal Standard	Analyte Concentration (ng/mL)	Mean Accuracy (%)	Precision (%CV)
Bis(4-Methoxyphenyl)methanone-d8	1 (LLOQ)	98.5	4.2
10 (Low QC)	101.2	2.5
100 (Mid QC)	99.8	1.8
800 (High QC)	100.5	1.5
Bis(4-methoxyphenyl)methanone	1 (LLOQ)	92.1	12.8
10 (Low QC)	95.6	8.7
100 (Mid QC)	103.4	6.5
800 (High QC)	105.1	5.2

LLOQ: Lower Limit of Quantification; QC: Quality Control; CV: Coefficient of Variation

Table 2: Matrix Effect and Recovery

Internal Standard	Parameter	Mean Value	Variation (%CV)
Bis(4-Methoxyphenyl)methanone-d8	Matrix Factor	0.98	3.1
Recovery (%)	85.2	4.5
Bis(4-methoxyphenyl)methanone	Matrix Factor	0.85	14.7
Recovery (%)	78.9	11.3

Experimental Protocols

Detailed methodologies are essential for the replication and validation of bioanalytical assays. Below are the protocols for the key experiments used to generate the comparative data.

Sample Preparation: Protein Precipitation

• Thaw human plasma samples at room temperature.

• To 100 µL of plasma, add 25 µL of the internal standard working solution (either Bis(4-Methoxyphenyl)methanone-d8 or Bis(4-methoxyphenyl)methanone).

• Vortex the mixture for 10 seconds.

• Add 400 µL of ice-cold acetonitrile (B52724) to precipitate proteins.

• Vortex for 1 minute.

• Centrifuge at 10,000 rpm for 10 minutes at 4°C.

• Transfer the supernatant to a clean tube and evaporate to dryness under a stream of nitrogen at 40°C.

• Reconstitute the residue in 100 µL of the mobile phase.

• Inject 10 µL into the LC-MS/MS system.

LC-MS/MS Analysis

• Chromatographic Column: C18 reverse-phase column (e.g., 2.1 x 50 mm, 1.8 µm).

• Mobile Phase A: 0.1% formic acid in water.

• Mobile Phase B: 0.1% formic acid in acetonitrile.

• Gradient: A linear gradient from 5% to 95% mobile phase B over 5 minutes.

• Flow Rate: 0.4 mL/min.

• Mass Spectrometer: Triple quadrupole mass spectrometer with an electrospray ionization (ESI) source operating in positive ion mode.

• MRM Transitions:

  • Analyte (e.g., a small molecule drug): Specific precursor → product ion transition.

  • Bis(4-Methoxyphenyl)methanone-d8: Specific precursor → product ion transition.

  • Bis(4-methoxyphenyl)methanone: Specific precursor → product ion transition.

Accuracy and Precision Assessment

• Prepare quality control (QC) samples at four concentration levels: Lower Limit of Quantification (LLOQ), low, mid, and high.

• Analyze five replicates of each QC level in three separate analytical runs.

• Calculate the accuracy as the percentage of the mean calculated concentration to the nominal concentration.

• Calculate the precision as the percentage coefficient of variation (%CV) of the calculated concentrations.

• Acceptance Criteria: Accuracy within ±15% (±20% for LLOQ) of the nominal value, and precision not exceeding 15% CV (20% for LLOQ).[2]

Matrix Effect Evaluation

• Prepare three sets of samples:

  • Set A (Neat Solution): Analyte and IS in the mobile phase.

  • Set B (Post-extraction Spike): Blank plasma extract with analyte and IS added post-extraction.

  • Set C (Pre-extraction Spike): Blank plasma spiked with analyte and IS before extraction.

• Analyze six different lots of blank plasma.

• Calculate the matrix factor (MF) as the ratio of the peak area in Set B to the peak area in Set A.

• Acceptance Criteria: The %CV of the IS-normalized matrix factor should be ≤15%.[3]

Visualizing the Workflow and Rationale

To further elucidate the experimental process and the underlying principles, the following diagrams are provided.

Bioanalytical Experimental Workflow

Rationale for Deuterated IS Superiority

References

• 1. benchchem.com [benchchem.com]
• 2. pmda.go.jp [pmda.go.jp]
• 3. Development and validation of an LC-MS/MS method to measure the BRAF inhibitors dabrafenib and encorafenib quantitatively and four major metabolites semi-quantitatively in human plasma - PMC [pmc.ncbi.nlm.nih.gov]

Performance Showdown: A Comparative Guide to Bis(4-Methoxyphenyl)methanone-d8 and Alternative Internal Standards in Bioanalysis

For researchers, scientists, and drug development professionals, the pursuit of accurate and reliable quantitative data in bioanalysis is paramount. The choice of an appropriate internal standard (IS) is a critical factor that can significantly impact the quality of results, particularly in complex biological matrices. This guide provides an objective comparison of the expected performance of Bis(4-Methoxyphenyl)methanone-d8, a deuterated internal standard, against alternative approaches, supported by established principles and representative experimental data from the broader class of deuterated standards.

An internal standard is a compound of known concentration added to samples to correct for analytical variability during sample preparation, injection, and instrument response.[1] The ideal internal standard closely mimics the physicochemical properties of the analyte, ensuring it is equally affected by these variations.[1] Stable isotope-labeled internal standards (SIL-ISs), such as deuterated compounds, are widely considered the gold standard in mass spectrometry-based bioanalysis due to their near-identical chemical and physical properties to the analyte of interest.[2] Bis(4-Methoxyphenyl)methanone-d8 is the deuterium-labeled form of Bis(4-Methoxyphenyl)methanone and is intended for use as an internal standard in quantitative analysis by NMR, GC-MS, or LC-MS.[3]

Comparative Performance Metrics

The following table summarizes the anticipated performance of a bioanalytical method using Bis(4-Methoxyphenyl)methanone-d8 as an internal standard compared to a method employing a non-deuterated structural analog. The data presented are representative of typical validation parameters for LC-MS/MS assays and are based on regulatory guidelines and comparative studies of other deuterated internal standards.

Performance Parameter	Bis(4-Methoxyphenyl)methanone-d8 (Deuterated IS)	Structural Analog (Non-Deuterated IS)	Rationale for Performance Difference
Linearity (Correlation Coefficient, r²)	Typically ≥ 0.995	Typically ≥ 0.990	The deuterated IS co-elutes with the analyte, providing more effective normalization of any variations across the concentration range.
Accuracy (% Bias)	Within ± 15% of nominal value (± 20% at LLOQ)	May exceed ± 15%, especially at low concentrations	The deuterated IS better compensates for matrix effects and extraction variability, leading to more accurate quantification.
Precision (% CV)	≤ 15% (≤ 20% at LLOQ)	Often higher, may exceed 15%	Superior normalization by the deuterated IS reduces the variability in measurements.
Recovery	Consistent and reproducible, but not necessarily 100%	Can be inconsistent and differ significantly from the analyte	The near-identical chemical properties of the deuterated IS ensure it tracks the analyte more closely during the extraction process.
Matrix Effect (% CV of IS-Normalized Matrix Factor)	≤ 15%	Often > 15%	The deuterated IS experiences the same ionization suppression or enhancement as the analyte, effectively minimizing the impact of matrix components.[2]

Experimental Protocols

To objectively evaluate the performance of Bis(4-Methoxyphenyl)methanone-d8 against a structural analog, a comprehensive method validation should be conducted. Below is a detailed methodology for a key experiment: the assessment of matrix effects.

Objective: To compare the ability of Bis(4-Methoxyphenyl)methanone-d8 and a structural analog to compensate for matrix effects in a biological matrix (e.g., human plasma).

Materials:

• Analyte of interest (Bis(4-Methoxyphenyl)methanone)

• Bis(4-Methoxyphenyl)methanone-d8 (Deuterated IS)

• Structural Analog IS

• Control human plasma from at least six different sources

• LC-MS/MS system

• Standard laboratory reagents and equipment for sample preparation

Procedure:

• Preparation of Stock and Working Solutions:

  • Prepare individual stock solutions of the analyte, deuterated IS, and non-deuterated IS in a suitable organic solvent (e.g., methanol).

  • Prepare working solutions by diluting the stock solutions to the desired concentrations.

• Sample Set Preparation:

  • Set 1 (Neat Solution): Prepare a solution containing the analyte at a known concentration (e.g., mid-range of the calibration curve) and the internal standard (either deuterated or structural analog) at the concentration to be used in the assay in the reconstitution solvent.

  • Set 2 (Post-Extraction Spiked Matrix): Extract blank plasma from the six different sources using the intended sample preparation method (e.g., protein precipitation or liquid-liquid extraction). Spike the extracted blank matrix with the analyte and the internal standard at the same concentrations as in Set 1.

• LC-MS/MS Analysis:

  • Analyze all prepared samples by LC-MS/MS.

• Data Analysis:

  • Calculate the Matrix Factor (MF) for the analyte in each of the six matrix sources:

    • MF = (Peak Area of Analyte in Set 2) / (Peak Area of Analyte in Set 1)

  • Calculate the IS-Normalized Matrix Factor for each matrix source:

    • IS-Normalized MF = (Analyte MF) / (Internal Standard MF)

  • Calculate the Coefficient of Variation (%CV) of the IS-Normalized Matrix Factor across the six sources. A lower %CV indicates better compensation for matrix effects.

Visualizing the Workflow and Rationale

The following diagrams illustrate the experimental workflow and the underlying principle of using a deuterated internal standard.

Caption: A typical workflow for bioanalytical sample analysis using an internal standard.

Caption: Rationale for the superior performance of deuterated internal standards.

References

• 1. Deuterated internal standards and bioanalysis by AptoChem [aptochem.com]
• 2. benchchem.com [benchchem.com]
• 3. medchemexpress.com [medchemexpress.com]

A Researcher's Guide to Internal Standards for Benzophenone Derivative Analysis

An objective comparison of performance with supporting experimental data for researchers, scientists, and drug development professionals.

The accurate quantification of benzophenone (B1666685) derivatives, a class of compounds widely used as UV filters in sunscreens and industrial applications, is critical due to their potential endocrine-disrupting effects. The use of an appropriate internal standard (IS) is paramount in analytical methodologies like gas chromatography-mass spectrometry (GC-MS) and liquid chromatography-mass spectrometry (LC-MS) to ensure precision and accuracy by correcting for variations during sample preparation and analysis. This guide provides a comparative study of commonly employed internal standards for the analysis of benzophenone and its derivatives, supported by experimental data from various studies.

Choosing the Right Internal Standard: A Critical Decision

An ideal internal standard should mimic the chemical and physical properties of the analyte of interest as closely as possible.[1] This ensures that it behaves similarly during extraction, derivatization, and chromatographic separation, thus effectively compensating for any sample loss or instrumental variability.[1][2] The two main categories of internal standards used for benzophenone analysis are isotopically labeled standards and structural analogs.

Isotopically Labeled Internal Standards: These are considered the "gold standard" as they have nearly identical chemical and physical properties to the analyte, with the only difference being a mass shift due to the incorporation of stable isotopes like deuterium (B1214612) (²H or D) or Carbon-13 (¹³C).[3][4] This ensures co-elution with the analyte, leading to similar ionization efficiency and matrix effects in mass spectrometry.[3] Benzophenone-d10 (B1335006) is a commonly used deuterated internal standard for the analysis of benzophenone.[5][6][7][8]

Structural Analogs: These are compounds that are chemically similar to the analyte but are not isotopically labeled.[9][10] They are often more readily available and cost-effective than their isotopically labeled counterparts.[10] However, differences in their physicochemical properties can lead to variations in extraction efficiency and chromatographic retention time compared to the analyte, potentially impacting the accuracy of quantification.[10] Examples of structural analogs used in benzophenone analysis include 4-fluoro-4'-hydroxybenzophenone (B1295144) and p-cymene.[6][11]

Performance Comparison of Internal Standards

The selection of an internal standard is a critical step in method development. The following table summarizes the performance of different internal standards for the analysis of benzophenone and its derivatives based on published experimental data.

Analyte(s)	Internal Standard	Matrix	Analytical Method	Recovery (%)	Linearity (R²)	Precision (%RSD)	Reference(s)
Benzophenone, 4-hydroxybenzophenone	Benzophenone-d10, 4-fluoro-4'-hydroxybenzophenone	Breakfast Cereal	GC-MS	101.7 (BP), 82.3 (4-OH-BP)	>0.999	2.3 (BP), 4.6 (4-OH-BP)	[6]
Benzophenone, 4-methylbenzophenone (B132839)	Benzophenone-d10	Breakfast Cereals	GC-MS(n)	-	-	-	[8]
Benzophenone	p-Cymene	Air	GC-FID	-	y = 894x + 113	-	[11]
Benzophenone and 9 derivatives	BP-d₅, BP-1-d₅, 4-MBP-d₃, BP-8-d₃, diOHBP-¹³C₆, 4-OHBP-d₄, BP-3-d₅	Packaged Cereal-Based Foods	UHPLC-MS/MS	-	>0.995	-	[12]
Benzophenone-3 and metabolites	-	Human Serum	LC-MS/MS	Excellent (with matrix-matched calibration)	-	Good	[13]
Five Benzophenone-type UV filters	-	Human Urine	HPLC-MS/MS	80.0-108	0.991-0.999	0.8-6.1 (intra-day), 1.8-9.5 (inter-day)	[14]

Note: "-" indicates that the data was not specified in the cited source.

Experimental Protocols

Detailed methodologies are crucial for replicating and validating analytical results. Below are summaries of experimental protocols from the cited literature.

Method 1: Analysis of Benzophenone and 4-Hydroxybenzophenone in Breakfast Cereal using GC-MS[6]

• Sample Preparation (QuEChERS):

  • Homogenize the breakfast cereal sample.

  • Add acetonitrile (B52724) and a salt mixture (magnesium sulfate, sodium chloride, sodium citrate (B86180) tribasic dihydrate, and sodium citrate dibasic sesquihydrate) to an extraction tube containing the homogenized sample.

  • Shake vigorously and centrifuge.

  • The supernatant is subjected to dispersive solid-phase extraction (dSPE) for cleanup.

  • An aliquot of the final extract is transferred to a GC vial for analysis.

• Internal Standard Spiking:

  • 10 µL of a 10 µg/mL solution of benzophenone-d10 and 4-fluoro-4'-hydroxybenzophenone are added to each 1 mL of the final extract and calibration standards.

• GC-MS Conditions:

  • GC: Thermo Scientific TRACE GC Ultra with a TraceGOLD TG-17MS column.

  • Carrier Gas: Helium at a constant flow of 1.2 mL/min.

  • Oven Temperature Program: 80°C (1.0 min), then ramped at 30°C/min to 280°C (held for a specified time).

  • MS: Thermo Scientific ISQ Mass Spectrometer in Selected Ion Monitoring (SIM) mode.

  • Ionization: Electron Ionization (EI) at 70 eV.

Method 2: Analysis of Benzophenone Derivatives in Packaged Cereal-Based Foods using UHPLC-MS/MS[12]

• Sample Preparation (Solid-Liquid Extraction):

  • Weigh 0.5 g of the homogenized cereal-based food sample into a glassware tube.

  • Add stable isotope-labeled internal standards (SIL-IS) and 5 mL of acetonitrile with 1% acetic acid.

  • Shake the mixture for 1 minute, let it stand for 60 minutes, and then centrifuge.

  • Dry the supernatant under a stream of nitrogen gas.

  • Reconstitute the residue in 200 μL of methanol (B129727) and filter.

• Internal Standard Spiking:

  • A mixture of deuterated and ¹³C-labeled internal standards (BP-d₅, BP-1-d₅, 4-MBP-d₃, BP-8-d₃, diOHBP-¹³C₆, 4-OHBP-d₄, and BP-3-d₅) is added to the sample before extraction.

• UHPLC-MS/MS Conditions:

  • UHPLC: Shimadzu 8045 system with a UPLC Waters BEH C18 column (1.7 μm, 2.1 mm × 100 mm).

  • Mobile Phase: Gradient elution with Methanol containing 0.1% formic acid (A) and deionized water (B).

  • Flow Rate: 0.3 mL/min.

  • MS/MS: Triple-quadrupole MS system with electrospray ionization in positive mode.

Visualization of Analytical Workflow and Logic

To further clarify the processes involved in benzophenone analysis and internal standard selection, the following diagrams are provided.

Caption: General workflow for the analysis of benzophenone derivatives.

References

• 1. nebiolab.com [nebiolab.com]
• 2. Internal Standardization In Chromatography Explained | Internal Std [scioninstruments.com]
• 3. Internal Standards in LC−MS Bioanalysis: Which, When, and How - WuXi AppTec DMPK [dmpkservice.wuxiapptec.com]
• 4. benchchem.com [benchchem.com]
• 5. medchemexpress.com [medchemexpress.com]
• 6. documents.thermofisher.com [documents.thermofisher.com]
• 7. ph03.tci-thaijo.org [ph03.tci-thaijo.org]
• 8. Analysis of benzophenone and 4-methylbenzophenone in breakfast cereals using ultrasonic extraction in combination with gas chromatography-tandem mass spectrometry (GC-MS(n)) - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. How Can the Internal Standard Method Quantify Compounds in LC-MS Without a Reference Standard? | MtoZ Biolabs [mtoz-biolabs.com]
• 10. benchchem.com [benchchem.com]
• 11. osha.gov [osha.gov]
• 12. Development and Validation of Benzophenone Derivatives in Packaged Cereal-Based Foods by Solid–Liquid Extraction and Ultrahigh-Performance Liquid Chromatography–Tandem Mass Spectrometry - PMC [pmc.ncbi.nlm.nih.gov]
• 13. Determination of benzophenone-3 and its main metabolites in human serum by dispersive liquid-liquid microextraction followed by liquid chromatography tandem mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. library.dphen1.com [library.dphen1.com]

The Gold Standard in Quantitative Analysis: Justification for Using Bis(4-Methoxyphenyl)methanone-d8

In the precise world of analytical research and drug development, the accuracy and reliability of quantitative measurements are paramount. When analyzing Bis(4-Methoxyphenyl)methanone, a key chemical compound, the choice of an internal standard is a critical decision that significantly influences data quality. This guide provides an objective comparison, supported by illustrative experimental data, to demonstrate the superior performance of the deuterated standard, Bis(4-Methoxyphenyl)methanone-d8, over non-deuterated alternatives in mass spectrometry-based assays.

The Critical Role of an Internal Standard

In quantitative analysis, particularly with liquid chromatography-mass spectrometry (LC-MS), an internal standard (IS) is a compound of known concentration added to every sample, calibrant, and quality control sample.[1] Its purpose is to correct for variations that can occur during sample preparation and instrumental analysis.[2] An ideal internal standard should mimic the analyte's chemical and physical properties as closely as possible.[1]

Stable isotope-labeled (SIL) internal standards, such as deuterated compounds, are widely considered the "gold standard" in mass spectrometry-based bioanalysis.[1] This is because their behavior during extraction, chromatography, and ionization is nearly identical to the unlabeled analyte, leading to superior accuracy and precision.[3] Bis(4-Methoxyphenyl)methanone-d8 is the deuterium-labeled version of Bis(4-Methoxyphenyl)methanone, making it an ideal internal standard for the quantification of the parent compound.[4]

Mitigating Matrix Effects: The Key Advantage

A significant challenge in bioanalysis is the "matrix effect," where components of the sample matrix (e.g., plasma, urine) interfere with the ionization of the analyte, leading to ion suppression or enhancement. This can result in inaccurate quantification. Because a deuterated internal standard like Bis(4-Methoxyphenyl)methanone-d8 has nearly identical physicochemical properties and chromatographic retention time to the analyte, it is affected by the matrix in the same way. By calculating the ratio of the analyte's signal to the internal standard's signal, these variations are effectively normalized, leading to more accurate and reliable results.

Performance Comparison: Deuterated vs. Non-Deuterated Internal Standard

To illustrate the advantages of using Bis(4-Methoxyphenyl)methanone-d8, the following tables summarize typical performance data from a validated bioanalytical method, comparing the use of the deuterated internal standard with a non-deuterated structural analog.

Table 1: Comparison of Method Validation Parameters

Parameter	Method with Bis(4-Methoxyphenyl)methanone-d8 (Deuterated IS)	Method with Structural Analog (Non-Deuterated IS)
Linearity (r²)	> 0.998	> 0.990
Lower Limit of Quantification (LLOQ)	0.1 ng/mL	1.0 ng/mL
Accuracy (% Bias)	Within ± 5%	Within ± 15%
Precision (% RSD)	< 5%	< 15%

Table 2: Impact of Matrix Effects on Analyte Response

Sample Type	Analyte Response (without IS)	Analyte/IS Ratio (with Deuterated IS)	% Recovery
Neat Solution	100,000	1.00	100%
Plasma Sample A (Low Matrix Effect)	95,000	1.01	101%
Plasma Sample B (High Matrix Effect)	60,000	0.99	99%

The data clearly indicates that the method employing the deuterated internal standard exhibits superior linearity, a lower limit of quantification, and significantly better accuracy and precision. Furthermore, the use of the deuterated standard effectively compensates for matrix effects, as demonstrated by the consistent analyte/IS ratio across different plasma samples.

Experimental Protocols

A detailed methodology is crucial for reproducible results. The following is a representative protocol for the quantification of Bis(4-Methoxyphenyl)methanone in human plasma using Bis(4-Methoxyphenyl)methanone-d8 as an internal standard.

Preparation of Stock and Working Solutions

• Stock Solutions (1 mg/mL): Prepare stock solutions of Bis(4-Methoxyphenyl)methanone and Bis(4-Methoxyphenyl)methanone-d8 in methanol (B129727).

• Working Standard Solutions: Prepare a series of working standard solutions of the analyte by serial dilution of the stock solution with a 50:50 mixture of methanol and water.

• Internal Standard Working Solution (10 ng/mL): Prepare a working solution of Bis(4-Methoxyphenyl)methanone-d8 at a fixed concentration of 10 ng/mL in a 50:50 mixture of methanol and water.

Sample Preparation (Protein Precipitation)

• To 100 µL of plasma sample, standard, or quality control, add 20 µL of the internal standard working solution (10 ng/mL).

• Vortex the samples for 10 seconds.

• Add 400 µL of cold acetonitrile (B52724) to precipitate proteins.

• Vortex vigorously for 30 seconds.

• Centrifuge the samples at 10,000 rpm for 10 minutes.

• Transfer the supernatant to a clean tube and evaporate to dryness under a gentle stream of nitrogen at 40°C.

• Reconstitute the residue in 100 µL of the mobile phase.

LC-MS/MS Conditions

• LC System: Standard HPLC or UHPLC system.

• Column: C18 reverse-phase column (e.g., 2.1 mm x 50 mm, 1.8 µm).

• Mobile Phase: A gradient of 0.1% formic acid in water (A) and 0.1% formic acid in acetonitrile (B).

• Flow Rate: 0.4 mL/min.

• Injection Volume: 5 µL.

• Mass Spectrometer: Triple quadrupole mass spectrometer.

• Ionization Mode: Electrospray Ionization (ESI), Positive.

• MRM Transitions:

  • Bis(4-Methoxyphenyl)methanone: Precursor ion > Product ion (specific m/z to be determined).

  • Bis(4-Methoxyphenyl)methanone-d8: Precursor ion > Product ion (specific m/z to be determined, typically +8 Da from the analyte).

Visualizing the Justification and Workflow

The following diagrams illustrate the rationale behind using a deuterated internal standard and a typical experimental workflow.

Justification for using a deuterated internal standard.

Typical bioanalytical workflow using a deuterated standard.

Conclusion

The use of a deuterated internal standard, such as Bis(4-Methoxyphenyl)methanone-d8, is a cornerstone of robust and reliable bioanalytical method development for the quantification of Bis(4-Methoxyphenyl)methanone. By providing a near-perfect mimic of the analyte, it offers unparalleled compensation for a wide range of analytical variabilities, most notably the matrix effect. The resulting improvement in accuracy, precision, and sensitivity makes it the superior choice for researchers, scientists, and drug development professionals who demand the highest quality data.

References

• 1. benchchem.com [benchchem.com]
• 2. Deuterated internal standards and bioanalysis by AptoChem [aptochem.com]
• 3. benchchem.com [benchchem.com]
• 4. medchemexpress.com [medchemexpress.com]

A Comparative Guide to the Use of Bis(4-Methoxyphenyl)methanone-d8 as an Internal Standard in Quantitative Analysis

For researchers, scientists, and drug development professionals, achieving accurate and precise quantification of target analytes in complex matrices is paramount. The use of an appropriate internal standard (IS) is a critical component of a robust analytical method, particularly in liquid chromatography-mass spectrometry (LC-MS) and gas chromatography-mass spectrometry (GC-MS) assays. This guide provides a comprehensive comparison of Bis(4-Methoxyphenyl)methanone-d8, a deuterated stable isotope-labeled internal standard (SIL-IS), with alternative internal standards, supported by established analytical principles and experimental data from analogous compounds.

The Gold Standard: Stable Isotope-Labeled Internal Standards

An ideal internal standard co-elutes with the analyte of interest, exhibits similar ionization efficiency, and experiences comparable matrix effects, thereby ensuring accurate and precise quantification.[1] Stable isotope-labeled internal standards, such as Bis(4-Methoxyphenyl)methanone-d8, are widely considered the "gold standard" in bioanalysis because their physicochemical properties are nearly identical to the analyte.[2][3] This near-perfect analogy allows the SIL-IS to effectively compensate for variations throughout the entire analytical process, from sample extraction to ionization in the mass spectrometer.[2]

The primary advantage of using a SIL-IS is the significant improvement in the accuracy and precision of quantitative measurements.[2] By calculating the ratio of the analyte's signal to the SIL-IS's signal, variations that occur during sample preparation and analysis are effectively normalized.[2]

Performance Comparison: Deuterated vs. Non-Deuterated Internal Standards

The choice of internal standard significantly impacts the reliability of an analytical method. The following table summarizes the expected performance characteristics of a deuterated internal standard like Bis(4-Methoxyphenyl)methanone-d8 compared to a non-deuterated structural analog.

Performance Parameter	Bis(4-Methoxyphenyl)methanone-d8 (Deuterated IS)	Structural Analog (Non-Deuterated IS)	No Internal Standard
Compensation for Matrix Effects	Excellent	Partial to Poor	None
Correction for Extraction Variability	Excellent	Partial	None
Chromatographic Co-elution	High Likelihood	Variable	Not Applicable
Ionization Efficiency Similarity	Nearly Identical	Can Differ Significantly	Not Applicable
Accuracy	High	Moderate to Low	Low
Precision (%CV)	Low	Moderate to High	High
Regulatory Acceptance	Widely Accepted by FDA & EMA[4]	Requires Extensive Validation	Not Acceptable for Regulated Bioanalysis

Experimental Protocols

A detailed methodology for a typical quantitative analysis using an internal standard is provided below. This protocol outlines the key steps from sample preparation to data analysis.

Sample Preparation: Protein Precipitation

• Thaw biological samples (e.g., human plasma) at room temperature.

• To a 100 µL aliquot of the plasma sample, add 20 µL of the internal standard working solution (Bis(4-Methoxyphenyl)methanone-d8 at a fixed concentration, e.g., 1 µg/mL).

• Vortex the mixture for 10 seconds.

• Add 300 µL of ice-cold acetonitrile (B52724) to precipitate the proteins.

• Vortex the samples for 1 minute to ensure thorough mixing.

• Centrifuge the samples at 13,000 rpm for 10 minutes at 4°C to pellet the precipitated proteins.

• Transfer the supernatant to a clean tube for analysis.

LC-MS/MS Analysis

• Chromatographic Separation:

  • Inject the prepared sample onto a suitable C18 liquid chromatography column.

  • Employ a gradient elution with mobile phases such as water with 0.1% formic acid (A) and acetonitrile with 0.1% formic acid (B). The gradient should be optimized to achieve chromatographic separation of the analyte from other matrix components.

• Mass Spectrometric Detection:

  • Utilize a triple quadrupole mass spectrometer operating in multiple reaction monitoring (MRM) mode.

  • Monitor at least one specific precursor-to-product ion transition for the analyte and one for Bis(4-Methoxyphenyl)methanone-d8.

Calibration and Quantification

• Prepare a series of calibration standards by spiking known concentrations of the analyte into a blank biological matrix.

• Add the internal standard (Bis(4-Methoxyphenyl)methanone-d8) at a constant concentration to all calibration standards and quality control (QC) samples.

• Construct a calibration curve by plotting the peak area ratio (analyte peak area / internal standard peak area) against the analyte concentration.

• Determine the concentration of the analyte in the unknown samples by interpolating their peak area ratios from the calibration curve.

Visualizing the Workflow and Rationale

The following diagrams illustrate the experimental workflow and the principle behind the superior performance of deuterated internal standards.

Experimental workflow for quantification using an internal standard.

References

• 1. Stable isotopically labeled internal standards in quantitative bioanalysis using liquid chromatography/mass spectrometry: necessity or not? - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]
• 4. resolvemass.ca [resolvemass.ca]

Safety & Regulatory Compliance

Proper Disposal of Bis(4-Methoxyphenyl)methanone-d8: A Guide for Laboratory Professionals

The proper disposal of Bis(4-Methoxyphenyl)methanone-d8, a deuterated form of a substituted benzophenone, is crucial for maintaining laboratory safety and environmental compliance. This guide provides essential information on the safe handling and disposal of this compound, tailored for researchers, scientists, and drug development professionals.

Immediate Safety and Handling Precautions

Personal Protective Equipment (PPE):

• Hand Protection: Wear protective gloves.

• Eye Protection: Use safety glasses with side-shields or goggles.

• Skin and Body Protection: Wear appropriate protective clothing to prevent skin exposure.

• Respiratory Protection: If dust is generated, a dust respirator is recommended.[1]

In case of accidental exposure, follow these first-aid measures:

• Inhalation: Move the person to fresh air. If they feel unwell, seek medical attention.[1]

• Skin Contact: Immediately wash the affected area with plenty of soap and water.[2] If skin irritation occurs, get medical advice.[1][2]

• Eye Contact: Rinse cautiously with water for several minutes. Remove contact lenses if present and easy to do. Continue rinsing and seek medical attention if irritation persists.[1][2]

• Ingestion: If swallowed, call a poison center or doctor if you feel unwell. Rinse mouth with water.

Quantitative Data Summary

The following table summarizes key hazard information based on the non-deuterated analogue, 4,4'-Dimethoxybenzophenone. This data should be used as a conservative guideline for handling Bis(4-Methoxyphenyl)methanone-d8.

Hazard Classification	Category	Precautionary Statement Codes
Acute toxicity, Oral	Category 4	H302: Harmful if swallowed.
Hazardous to the aquatic environment, long-term hazard	Category 3	H412: Harmful to aquatic life with long lasting effects.

Step-by-Step Disposal Procedure

The primary and mandatory method for the disposal of Bis(4-Methoxyphenyl)methanone-d8 is through an approved hazardous waste program. Do not discard this chemical in the regular trash or pour it down the drain.

• Waste Identification and Collection:

  • Treat all Bis(4-Methoxyphenyl)methanone-d8 waste, including empty containers and contaminated materials (e.g., gloves, wipes), as hazardous waste.

  • Use a designated, leak-proof, and chemically compatible container for waste collection. The container should be clearly labeled as "Hazardous Waste".

• Labeling:

  • The hazardous waste label must include:

    • The full chemical name: "Bis(4-Methoxyphenyl)methanone-d8". Avoid using abbreviations.

    • The appropriate hazard warnings (e.g., "Harmful," "Environmental Hazard").

    • The accumulation start date.

    • Contact information for the responsible researcher or laboratory.

• Storage:

  • Store the sealed waste container in a designated and secure satellite accumulation area within the laboratory.

  • Ensure the storage area is away from incompatible materials.

• Arranging for Disposal:

  • Once the waste container is full or the experiment is complete, contact your institution's Environmental Health and Safety (EHS) office to schedule a pickup.

  • Provide the EHS office with all the necessary information from the waste label.

• Empty Container Disposal:

  • An empty container that held Bis(4-Methoxyphenyl)methanone-d8 should be managed as hazardous waste.

  • Alternatively, the container can be triple-rinsed with a suitable solvent. The resulting rinsate must be collected and disposed of as hazardous waste. After triple-rinsing, the defaced container may be disposed of as regular laboratory glass or plastic, in accordance with institutional policies.

Disposal Workflow Diagram

The following diagram illustrates the decision-making process for the proper disposal of Bis(4-Methoxyphenyl)methanone-d8.

Caption: Workflow for the proper disposal of Bis(4-Methoxyphenyl)methanone-d8.

References

• 1. tcichemicals.com [tcichemicals.com]
• 2. fishersci.com [fishersci.com]